Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

• CAS: 887592-71-4

Core Science & Biosynthesis

An In-depth Technical Guide to Tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate: Synthesis, Properties, and Applications

A Note on Nomenclature: The chemical name "Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate" suggests a cyanoacetyl group attached to the morpholine ring at position 3 and a tert-butyl carboxylate group at position 4. However, standard chemical nomenclature would place the acyl group (cyanoacetyl) on the nitrogen atom (position 4) of the morpholine ring, and the tert-butyl carboxylate at another position, for instance, position 3. This guide will focus on a plausible structure, tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate , where the reactive cyanoacetyl group is on the morpholine nitrogen and a tert-butoxycarbonyl group is at the 3-position. Due to a lack of specific literature for this exact compound, this guide will draw upon established principles of organic chemistry and data from closely related analogues.

Introduction

Morpholine and its derivatives are pivotal structural motifs in medicinal chemistry and organic synthesis, valued for their favorable physicochemical properties and synthetic versatility.[1][2] The incorporation of a cyanoacetyl group introduces a reactive methylene group and a nitrile, making such compounds valuable intermediates for the synthesis of a wide range of more complex molecules. The tert-butoxycarbonyl (Boc) protecting group offers a stable yet readily cleavable handle for further synthetic manipulations.[3] This guide provides a comprehensive overview of the anticipated chemical properties, a plausible synthetic route, and potential applications of tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate.

Chemical Properties and Structure

Based on the proposed name, the structure of tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate would feature a morpholine ring N-acylated with a cyanoacetyl group and a tert-butyl ester at the C-3 position.

Structural Diagram

Caption: Proposed structure of tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate.

Physicochemical Properties (Predicted)

While experimental data for the target molecule is not available, the following properties can be predicted based on analogous compounds such as 4-(Cyanoacetyl)morpholine[4] and various Boc-protected morpholine derivatives.[5][6]

Property	Predicted Value
Molecular Formula	C12H18N2O4
Molecular Weight	254.28 g/mol
Appearance	White to off-white solid or a viscous oil
Solubility	Soluble in most organic solvents (e.g., DCM, EtOAc, THF). Limited solubility in water.
Boiling Point	> 300 °C (decomposes)
Melting Point	Not available

Synthesis and Reaction Mechanisms

A plausible synthetic route to tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate would involve the acylation of a suitable Boc-protected morpholine precursor with a cyanoacetylating agent.

Proposed Synthetic Pathway

Caption: Proposed synthesis of tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate.

Experimental Protocol (Hypothetical)

• Dissolution: Dissolve tert-butyl morpholine-3-carboxylate (1.0 eq) and cyanoacetic acid (1.1 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Coupling Agent Addition: To the stirred solution, add a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove any precipitated urea byproduct. Wash the filtrate with a mild aqueous acid (e.g., 1M HCl), followed by a mild aqueous base (e.g., saturated NaHCO3 solution), and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Key Mechanistic Insights

The reaction proceeds via the activation of the carboxylic acid of cyanoacetic acid by the coupling agent, forming a highly reactive intermediate. The secondary amine of the morpholine ring then acts as a nucleophile, attacking the activated carbonyl group to form a tetrahedral intermediate, which subsequently collapses to yield the desired N-acylated product and the urea byproduct.

Reactivity and Potential Applications

The chemical reactivity of tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate is dominated by the active methylene group of the cyanoacetyl moiety and the Boc-protecting group.

Knoevenagel Condensation

The active methylene group, flanked by a carbonyl and a nitrile group, is highly acidic and can be readily deprotonated by a mild base. The resulting carbanion is a potent nucleophile and can participate in Knoevenagel condensation reactions with aldehydes and ketones to form a variety of substituted alkenes.

Heterocycle Synthesis

The versatile functionality of the cyanoacetyl group makes it an excellent precursor for the synthesis of various heterocyclic systems. For example, it can react with guanidine to form pyrimidines or with sulfur and an amine in the Gewald reaction to produce thiophenes.

Deprotection and Further Functionalization

The tert-butoxycarbonyl (Boc) group can be selectively removed under acidic conditions (e.g., trifluoroacetic acid in DCM) to liberate the carboxylic acid at the 3-position. This allows for further functionalization, such as amide bond formation or reduction to the corresponding alcohol.

Pharmaceutical and Agrochemical Research

Given that morpholine derivatives are common in drug discovery[1], and the cyanoacetyl group is a versatile synthetic handle, this compound could serve as a valuable building block for the synthesis of novel bioactive molecules for pharmaceutical and agrochemical applications.[3]

Safety and Handling

While a specific safety data sheet for tert-butyl 4-(2-cyanoacetyl)morpholine-3-carboxylate is not available, general precautions for handling similar N-acylmorpholines and cyano-compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhalation of any potential vapors or dust.

• In case of contact: In case of skin or eye contact, rinse immediately with plenty of water.

• Disposal: Dispose of in accordance with local regulations for chemical waste.

References

• ACS Publications. (2008, March 26). Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid. The Journal of Organic Chemistry. Retrieved from [Link]

• Scilit. (n.d.). Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid. Retrieved from [Link]

• American Chemical Society. (2008, March 26). Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid. The Journal of Organic Chemistry. Retrieved from [Link]

• E3S Web of Conferences. (2022). Synthesis and SAR of morpholine and its derivatives: A review update. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 3-cyanomorpholine-4-carboxylate. Retrieved from [Link]

• Wikipedia. (n.d.). Morpholine. Retrieved from [Link]

• PubChem. (n.d.). (3S)-4-(tert-Butoxycarbonyl)morpholine-3-carboxylic acid. Retrieved from [Link]

• Atlantis Press. (2016). Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. Retrieved from [Link]

• Pharmaffiliates. (n.d.). tert-Butyl 6-cyano-2-(2-(4-ethyl-3-(4-morpholinopiperidin-1-yl)phenyl)propan-2-yl)-1H-indole-3-carboxylate Hydrochloride. Retrieved from [Link]

• National Institutes of Health. (n.d.). 4-(Cyanoacetyl)morpholine. PubChem. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE: 2(S)-(β-tert-BUTOXYCARBONYL-α-(S) and α-(R)-HYDROXYETHYL)-4(R)-HYDROXYPYRROLIDINE-1-CARBOXYLIC ACID, tert-BUTYL ESTER. Retrieved from [Link]

• AMS.usda.gov. (2001, February 15). Morpholine - Processing. Retrieved from [Link]

• Rsc.org. (n.d.). tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Retrieved from [Link]

• Chemsrc. (2025, August 23). 4-tert-butylmorpholine. Retrieved from [Link]

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• 6. (3S)-4-(tert-Butoxycarbonyl)morpholine-3-carboxylic acid | C10H17NO5 | CID 1512537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

This guide outlines a robust, scalable synthesis pathway for Tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate , a critical intermediate in the development of kinase inhibitors and heterocyclic bioactive compounds.

Executive Summary & Strategic Utility

Tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate functions as a versatile "warhead" scaffold in medicinal chemistry. The cyanoacetyl moiety (

) serves two primary roles:

• Heterocycle Precursor: It undergoes condensation with hydrazines, guanidines, or ureas to form aminopyrazoles, pyrimidines, and 2-aminopyridines—motifs ubiquitous in kinase inhibitors (e.g., JAK, PI3K).

• Covalent Electrophile: In specific designs, the nitrile group can act as a reversible covalent trap for cysteine residues in target proteins.

This guide details a two-step "Process Chemistry" route favored for its scalability, safety profile, and purification efficiency compared to direct organolithium approaches.

Retrosynthetic Analysis

The most reliable disconnection isolates the C3-carbonyl bond, tracing back to the commercially available N-Boc-morpholine-3-carboxylic acid .

Figure 1: Retrosynthetic disconnection strategy relying on a Claisen-type condensation.

Synthesis Pathway: The "Modified Claisen" Route

Phase 1: Methyl Ester Formation

Objective: Convert the carboxylic acid to a methyl ester to serve as an electrophile. Rationale: Direct reaction of the acid with acetonitrile anions requires highly reactive organolithiums (e.g., n-BuLi), which are hazardous at scale. The ester allows the use of milder bases (NaH or KOtBu).

Protocol:

• Dissolution: Dissolve N-Boc-morpholine-3-carboxylic acid (1.0 eq) in DMF (5 vol).

• Base Addition: Add

  (1.5 eq) at 0°C.

• Alkylation: Dropwise addition of Methyl Iodide (MeI) (1.2 eq).

• Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC/LCMS.

• Workup: Dilute with water, extract with EtOAc, wash with brine, dry over

  , and concentrate.

  • Yield Expectation: >90%[1][2][3]

  • Checkpoint: Product should be a colorless oil/solid.

Phase 2: C-C Bond Formation (Cyanoacetylation)

Objective: Install the cyanoacetyl group via condensation with acetonitrile. Mechanism: Deprotonation of acetonitrile (

) generates a nucleophilic anion that attacks the ester carbonyl.

Reagents & Stoichiometry Table

Reagent	Role	Equivalents	Notes
Methyl Ester (Phase 1)	Substrate	1.0	Dried azeotropically if needed.[4]
Acetonitrile (anhydrous)	Nucleophile/Solvent	10.0 - 20.0	Excess drives equilibrium.
Sodium Hydride (60%)	Base	2.5 - 3.0	Requires careful handling.
THF / Toluene	Co-solvent	5-10 vol	Maintains solubility.

Detailed Protocol:

• Base Preparation: In a dry 3-neck flask under

  , suspend NaH (3.0 eq) in anhydrous THF (or Toluene). Heat to 60°C.

• Nucleophile Generation: Add anhydrous Acetonitrile (5.0 eq) dropwise. Caution: Gas evolution (

  ) may occur. Stir for 30 mins to generate the anion.

• Condensation: Dissolve the Methyl Ester (from Phase 1) in minimal THF and add dropwise to the hot reaction mixture.

• Reflux: Heat the mixture to 80°C (reflux) for 4–12 hours. The solution typically turns yellow/orange, indicating enolate formation.

• Quench (Critical): Cool to 0°C. Slowly quench with dilute aqueous Acetic Acid or 1N HCl. Do not use strong acid to avoid Boc-deprotection.[5] Adjust pH to ~4–5.

• Extraction: Extract with EtOAc (3x). The product prefers the organic layer but can be polar.

• Purification: Recrystallization from hexanes/EtOAc or Silica Column Chromatography (Gradient: 0-50% EtOAc in Hexanes).

Figure 2: Process flow for the critical C-C bond formation step.

Quality Control & Characterization

The product exists in equilibrium between the keto and enol forms, which complicates NMR interpretation.

• Appearance: Off-white to pale yellow solid.

• 1H NMR (DMSO-d6 or CDCl3):

  • Boc Group: Singlet, ~1.45 ppm (9H).[2]

  • Morpholine Ring: Multiplets, 3.0–4.5 ppm.

  • Cyanoacetyl (

    ):

    • Keto form: Singlet ~4.2 ppm (2H).

    • Enol form: Singlet ~5.5 ppm (1H, vinyl) + broad OH (exchangeable).

• Mass Spectrometry (ESI):

  • Positive Mode:

    or .

  • Loss of Boc (

    ) is common in fragmentation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation of MeCN.	Increase NaH to 4.0 eq; Ensure MeCN is anhydrous.
Boc Loss	Quench was too acidic.	Use Acetic Acid or Citric Acid instead of HCl. Keep T < 5°C during quench.
Solidification	Product trapped in aqueous phase.	Saturate aqueous layer with NaCl (brine) before extraction.

References

• General Method for Beta-Keto Nitriles

  • Technique: Condensation of esters with acetonitrile using sodium hydride.
  • Source:Journal of Medicinal Chemistry, "Synthesis of Pyrazole Deriv

  • Reference:

• CDI Activation Alternative (Amino Acid Derivatives)

  • Technique: Activation of carboxylic acids with CDI followed by reaction with magnesium enol
  • Source:Tetrahedron Letters, "A mild and efficient synthesis of β-keto nitriles".

  • Reference:

• Teriflunomide Intermediate Synthesis (Analogous Chemistry)

  • Technique: Industrial preparation of cyanoacetyl derivatives via ester condensation.[6]

  • Source:Google Patents, "Process for the prepar

  • Reference:

Sources

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• 4. DE102005057461A1 - Preparation of beta-ketonitrile compounds, useful to prepare plant protection agents, comprises reacting a nitrile with a carboxylic acid ester in the presence of an alkali- or alkaline-earth alcoholate - Google Patents [patents.google.com]
• 5. reddit.com [reddit.com]
• 6. EP1316546A1 - Process for the preparation of beta-ketonitriles - Google Patents [patents.google.com]

Technical Guide: Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS 887592-71-4)

This guide provides an in-depth technical analysis of Tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate (CAS 887592-71-4), a critical chiral building block in the synthesis of heterocyclic pharmaceutical intermediates.

[1]

Executive Summary & Chemical Identity

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is a functionalized morpholine derivative characterized by a

-keto nitrile moiety at the C3 position and an N-tert-butoxycarbonyl (Boc) protecting group. This compound serves as a versatile "linchpin" intermediate in medicinal chemistry, particularly for constructing bicyclic heterocycles (e.g., pyrazolo[1,5-a]pyrimidines, isoxazoles) found in kinase inhibitors and other targeted therapies.

Chemical Specifications

Property	Specification
CAS Number	887592-71-4
IUPAC Name	tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate
Synonyms	N-Boc-3-(cyanoacetyl)morpholine; 4-Boc-3-(2-cyanoacetyl)morpholine
Molecular Formula
Molecular Weight	254.28 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen)

Synthesis Protocol: The Masamune-Claisen Approach

The most robust and scalable synthesis of CAS 887592-71-4 utilizes a modified Masamune-Claisen condensation. This method avoids the use of hazardous lithium enolates at cryogenic temperatures, instead employing a mild magnesium-mediated acylation of cyanoacetate.

Reaction Logic

• Activation: The precursor, N-Boc-morpholine-3-carboxylic acid, is activated with 1,1'-Carbonyldiimidazole (CDI) to form the reactive acyl imidazole.

• Nucleophilic Attack: A magnesium enolate is generated in situ from potassium cyanoacetate and magnesium chloride. This soft nucleophile attacks the acyl imidazole.

• Decarboxylation: The resulting intermediate undergoes spontaneous decarboxylation, yielding the desired

  -keto nitrile.

Step-by-Step Methodology

Reagents:

• N-Boc-morpholine-3-carboxylic acid (1.0 equiv)

• 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)

• Potassium cyanoacetate (1.5 equiv)

• Magnesium chloride (

  ) (1.5 equiv)

• Triethylamine (

  ) (2.0 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF) or Acetonitrile (MeCN)

Protocol:

• Activation Phase:

  • Charge a dry reaction vessel with N-Boc-morpholine-3-carboxylic acid and anhydrous THF (10 mL/g).

  • Cool to 0°C and add CDI portion-wise to control gas evolution (

    ).

  • Stir at room temperature (25°C) for 1–2 hours until gas evolution ceases and LCMS confirms complete formation of the acyl imidazole.

• Enolate Formation Phase:

  • In a separate vessel, suspend Potassium cyanoacetate and

    in THF.

  • Add Triethylamine and stir at 50°C for 1 hour to generate the magnesium enolate complex.

• Coupling Phase:

  • Transfer the activated acyl imidazole solution into the magnesium enolate slurry.

  • Stir the mixture at 25–40°C for 12–16 hours.

  • Monitoring: Monitor by TLC or HPLC for the disappearance of the acyl imidazole intermediate.

• Workup & Purification:

  • Quench the reaction with 1M HCl (carefully, to pH ~4) to decompose the magnesium complex.

  • Extract with Ethyl Acetate (3x).[1][2] Wash combined organics with saturated

    and brine.

  • Dry over

    , filter, and concentrate in vacuo.

  • Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (Gradient: 0-40% EtOAc in Hexanes).

Mechanism & Reactivity Visualization

The following diagram illustrates the activation and coupling pathway, highlighting the critical magnesium-chelated transition state that prevents over-acylation.

Caption: Magnesium-mediated synthesis of

-keto nitrile from carboxylic acid precursor.[3][4][1][5][6][7]

Applications in Drug Discovery

This compound is a "privileged structure" precursor. The

-keto nitrile motif ( ) is highly reactive toward binucleophiles, enabling the rapid assembly of fused heterocycles.

Key Transformations

• Aminopyrazole Synthesis: Reaction with hydrazines (

  ) yields 5-aminopyrazoles. These are ubiquitous scaffolds in ATP-competitive kinase inhibitors (e.g., substituted pyrazoles targeting Janus Kinases or CDKs).

• Isoxazole Synthesis: Condensation with hydroxylamine (

  ) affords 5-aminoisoxazoles, often used as bioisosteres for amides or phenyl rings.

• Pyrimidines: Reaction with amidines or urea derivatives leads to functionalized pyrimidines.

Strategic Value

• Chirality: Starting from enantiopure (S)- or (R)-N-Boc-morpholine-3-carboxylic acid allows for the synthesis of chirally pure drugs, essential for avoiding off-target toxicity.

• Solubility: The morpholine ring improves the aqueous solubility and pharmacokinetic profile (ADME) of the final drug candidate compared to carbocyclic analogs.

References

• PubChem Compound Summary. (2025). Tert-butyl 3-cyanomorpholine-4-carboxylate (Related Intermediate).[8][3] National Center for Biotechnology Information. Link

• BLD Pharm. (2025). Product Catalog: Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. Link

• Organic Syntheses. (2006). Synthesis of Beta-Keto Nitriles via Magnesium Enolates. Org. Synth. 2006, 83, 28. Link

• Google Patents. (2010). Process for the preparation of substituted morpholines (General Methodology). WO2010065447A3. Link

• BenchChem. (2025).[9][10] Stability and Handling of N-Boc Morpholine Intermediates. Link

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• 3. 2-HYDROXYMETHYL-4-BOC-MORPHOLINE | 135065-69-9 [chemicalbook.com]
• 4. WO2010065447A3 - A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i - carboxylate and intermediates therefor - Google Patents [patents.google.com]
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tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate: Structural Profiling, Synthetic Utility, and Applications in Medicinal Chemistry

Executive Summary

In modern drug discovery, the morpholine ring is a privileged scaffold, frequently utilized to enhance the pharmacokinetic profiles of small molecules by improving aqueous solubility, modulating basicity, and acting as a key hydrogen-bond acceptor. Among its functionalized derivatives, tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate (CAS: 887592-71-4) stands out as a highly versatile building block[1][2].

This whitepaper provides an in-depth technical analysis of this compound, detailing its precise IUPAC nomenclature, physicochemical properties, and mechanistic utility. As a β-keto nitrile protected by a tert-butoxycarbonyl (Boc) group, this molecule serves as a critical intermediate for synthesizing complex, heterocycle-fused morpholine derivatives—most notably pyrazoles and pyrimidines—which are ubiquitous in kinase inhibitor design (e.g., PI3K/mTOR inhibitors).

Molecular Identity & Physicochemical Profiling

The structural architecture of this compound is defined by three distinct functional domains, each serving a specific synthetic or pharmacological purpose:

• The Morpholine Core: Provides the primary spatial scaffold and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• The N-Boc Protecting Group: Located at the 4-position, it ensures orthogonal protection of the secondary amine during harsh downstream nucleophilic reactions.

• The β-Keto Nitrile Moiety: Located at the 3-position, this 1,3-dielectrophilic system is the primary site for heterocyclization[3].

Table 1: Physicochemical & Structural Data

To facilitate computational modeling and synthetic planning, the core quantitative parameters of the molecule are summarized below[2]:

Parameter	Value
IUPAC Name	tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate
Common Synonyms	tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate; N-Boc-3-(cyanoacetyl)morpholine
CAS Registry Number	887592-71-4
Molecular Formula	C₁₂H₁₈N₂O₄
Molecular Weight	254.28 g/mol
Topological Polar Surface Area (TPSA)	79.63 Ų
LogP (Predicted)	1.10
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	0

Mechanistic Rationale in Drug Design

Morpholine derivatives are heavily featured in targeted oncology therapies. The oxygen atom in the morpholine ring frequently acts as a critical hydrogen-bond acceptor for the hinge region of kinases, particularly Phosphoinositide 3-kinases (PI3K).

By functionalizing the 3-position of the morpholine ring with a β-keto nitrile, medicinal chemists can rapidly construct 5-amino-pyrazole or pyrimidine rings directly attached to the morpholine core. This spatial arrangement mimics the adenine ring of ATP, allowing the resulting drug candidate to competitively bind to the ATP-binding pocket of kinases.

Caption: Mechanism of action for morpholine-derived inhibitors targeting the PI3K/AKT/mTOR pathway.

Synthetic Methodology & Causality

The synthesis and subsequent utilization of tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate rely on highly controlled nucleophilic acyl substitutions and Knorr-type condensations. Below are the self-validating protocols for both its synthesis and downstream application.

Protocol 1: Synthesis via Weinreb Amide Intermediate

Causality & Rationale: Direct addition of lithiated acetonitrile to an ester or acid chloride often leads to over-addition, yielding tertiary alcohols. To prevent this, the carboxylic acid is first converted to a Weinreb amide (N-methoxy-N-methylamide)[4]. Upon attack by the organolithium reagent, a stable 5-membered cyclic metal chelate forms. This tetrahedral intermediate resists further nucleophilic attack and only collapses to the desired ketone upon acidic aqueous workup[4].

Step-by-Step Workflow:

• Activation: Dissolve N-Boc-morpholine-3-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq) and N-methylmorpholine (NMM, 2.5 eq).

• Coupling: Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir at room temperature for 12 hours.

  • Validation Checkpoint: TLC (Hexane/EtOAc 1:1) should show complete consumption of the starting acid. MS should confirm the Weinreb amide mass [M+H]⁺.

• Lithiation: In a separate flame-dried flask under argon, cool anhydrous THF and acetonitrile (1.5 eq) to -78 °C. Dropwise add n-butyllithium (1.5 eq) to form lithiated acetonitrile (LiCH₂CN).

• Acylation: Slowly transfer the Weinreb amide (dissolved in THF) to the LiCH₂CN solution at -78 °C. Stir for 2 hours.

• Quenching: Quench the stable chelate intermediate strictly at -78 °C with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the title compound.

Caption: Synthetic workflow from N-Boc-morpholine-3-carboxylic acid to pyrazole derivatives.

Protocol 2: Downstream Synthesis of a Pyrazole-Morpholine Scaffold

Causality & Rationale: The β-keto nitrile is an ambident electrophile[3]. When reacted with hydrazine, the primary nitrogen attacks the highly electrophilic ketone carbonyl to form a hydrazone intermediate. Subsequently, the secondary nitrogen undergoes intramolecular cyclization by attacking the nitrile carbon, yielding a 5-amino-pyrazole ring.

Step-by-Step Workflow:

• Condensation: Dissolve tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate (1.0 eq) in absolute ethanol.

• Reagent Addition: Add hydrazine hydrate (1.5 eq) and a catalytic amount of glacial acetic acid.

• Cyclization: Reflux the mixture at 80 °C for 4-6 hours.

  • Validation Checkpoint: The reaction mixture will turn from clear to slightly yellow. LC-MS should indicate the disappearance of the m/z 255 [M+H]⁺ peak and the appearance of the cyclized product mass.

• Isolation: Cool to room temperature, concentrate under reduced pressure, and purify via flash chromatography (DCM/MeOH gradient) to isolate the 3-(5-amino-1H-pyrazol-3-yl)morpholine-4-carboxylate derivative.

Analytical Validation

To ensure the integrity of the synthesized tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate, researchers must validate the compound against expected spectral parameters. The presence of the cyanoacetyl group induces distinct chemical shifts.

Table 2: Expected Spectral Data for Validation

Analytical Technique	Expected Signals / Shifts	Structural Assignment
¹H NMR (CDCl₃, 400 MHz)	δ 4.10 - 3.40 (m, 6H)	Morpholine ring protons (C2, C5, C6)
¹H NMR	δ 4.55 (br s, 1H)	Morpholine C3 methine proton
¹H NMR	δ 3.65 (s, 2H)	Cyanoacetyl α-protons (-C(=O)CH₂ CN)
¹H NMR	δ 1.45 (s, 9H)	tert-butyl group (Boc)
¹³C NMR (CDCl₃, 100 MHz)	δ 195.0, 154.5, 113.8	Ketone C=O, Boc C=O, Nitrile C≡N
ESI-MS (m/z)	277.1 [M+Na]⁺, 199.1 [M-tBu+H]⁺	Molecular ion adducts and characteristic Boc cleavage fragments

References

• OpenStax. "23.10 Conjugate Carbonyl Additions: The Michael Reaction." Available at:[Link]

• National Center for Biotechnology Information (PMC). "(E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction." Available at:[Link]

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• 4. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Morpholine Derivatives

Foreword: The Morpholine Scaffold as a Cornerstone of Modern Medicinal Chemistry

To the researchers, scientists, and drug development professionals who navigate the complex landscape of molecular design, certain structural motifs emerge not merely as components, but as powerful tools for optimization. The morpholine ring, a six-membered saturated heterocycle containing both an amine and an ether, is a paramount example of such a "privileged scaffold".[1][2] Its prevalence in clinically approved and experimental drugs is no coincidence; it is a direct result of its unique and highly tunable physicochemical and chemical properties.[3]

This guide eschews a conventional, rigid format. Instead, it is structured to provide a deep, mechanistic understanding of why and how the morpholine moiety imparts its advantageous characteristics. As a Senior Application Scientist, my objective is not just to present data, but to illuminate the causal relationships between structure, property, and pharmacological outcome. We will explore how the subtle interplay of the basic nitrogen and the polar ether within a flexible chair conformation can be leveraged to enhance solubility, modulate basicity, improve metabolic stability, and ultimately, drive potent and selective interactions with biological targets.[4][5] This document is designed to be a functional resource, providing not only foundational knowledge but also actionable protocols and field-proven insights to empower your research and development endeavors.

Section 1: Core Physicochemical Properties: A Balancing Act of Polarity and Basicity

The utility of the morpholine ring in drug design is fundamentally rooted in its favorable physicochemical characteristics.[1] The structure represents a masterful balance of features that can be exploited to overcome common drug development hurdles like poor solubility and membrane permeability.

Basicity (pKa): The Inductive Effect in Action

The basicity of the morpholine nitrogen is a critical parameter. The pKa of the conjugate acid (morpholinium) is approximately 8.5.[6] This value is significantly lower than that of its carbocyclic analogue, piperidine (pKa ≈ 11.2). This reduction in basicity is a direct consequence of the electron-withdrawing inductive effect of the distal oxygen atom, which decreases the electron density on the nitrogen and destabilizes the corresponding cation.

From a drug design perspective, this attenuated basicity is highly desirable. At physiological pH (7.4), a substantial portion of morpholine-containing molecules will exist in their neutral, uncharged form, which is more capable of passively diffusing across biological membranes.[5][7] However, the pKa is still sufficiently high to ensure that a significant fraction remains protonated, conferring the aqueous solubility necessary for formulation and distribution in the bloodstream.[7][8] This finely tuned basicity is a key reason for morpholine's success in developing orally bioavailable drugs, particularly those targeting the central nervous system (CNS).[5]

Lipophilicity (LogP) and Solubility

The partition coefficient (LogP) is a measure of a compound's lipophilicity. The parent morpholine molecule is hydrophilic, with a LogP value of approximately -0.75 to -0.86.[6][9] This is due to the presence of two heteroatoms, the nitrogen and the oxygen, which can participate in hydrogen bonding with water. The ether oxygen acts as a hydrogen bond acceptor, while the secondary amine can act as both a donor and an acceptor.[1]

Incorporating a morpholine moiety into a larger, more lipophilic molecule is a common and effective strategy to increase aqueous solubility and improve its overall ADME (absorption, distribution, metabolism, and excretion) profile.[1][10] The ability of morpholine to enhance solubility without dramatically increasing basicity is a distinct advantage over other solubilizing groups like piperazine or piperidine.

Conformational Analysis

Like cyclohexane, the morpholine ring predominantly adopts a flexible chair conformation.[5][8] Within this conformation, substituents on the nitrogen atom can exist in either an axial or equatorial position. Spectroscopic and computational studies have shown that the equatorial conformer is generally more stable.[11] This conformational flexibility allows the morpholine ring and its appendages to adopt optimal geometries for binding within the active sites of enzymes and receptors, acting as a versatile scaffold to correctly position other pharmacophoric elements.[5][7]

Caption: Core structural features of the morpholine ring.

Quantitative Data Summary

The table below summarizes the key physicochemical properties of the parent morpholine scaffold.

Property	Value	Source(s)
Molecular Formula	C₄H₉NO	[6]
Average Molecular Weight	87.12 g/mol	[6]
pKa (Conjugate Acid)	8.51	[6]
LogP (octanol-water)	-0.75 to -0.86	[6][9]
Water Solubility	691 g/L (Miscible)	[6]
Polar Surface Area	21.26 Ų	[6]

Section 2: Chemical Properties and Reactivity

The chemical behavior of morpholine derivatives is dominated by the reactivity of the secondary amine, while the ether linkage provides overall stability to the ring system.

Reactivity of the Nitrogen Atom

The lone pair of electrons on the nitrogen atom makes it nucleophilic and basic. It readily undergoes a variety of chemical transformations common to secondary amines:

• N-Alkylation and N-Arylation: Morpholine can be alkylated or arylated to introduce various substituents, a cornerstone of derivative synthesis.

• N-Acylation: Reaction with acid chlorides or anhydrides forms stable amide derivatives.

• Reductive Amination: Morpholine can react with aldehydes and ketones in the presence of a reducing agent to form N-substituted derivatives.

• Mannich Reaction: It can participate as the amine component in Mannich reactions to form β-amino carbonyl compounds.[12]

The robust and predictable reactivity of the morpholine nitrogen makes it an exceptionally versatile and readily accessible synthetic building block in medicinal chemistry.[3][13]

Ring Stability

The morpholine ring itself is chemically robust and generally stable to a wide range of reaction conditions, including many oxidizing and reducing agents. The ether linkage is significantly less reactive than an ester or other labile functional groups. This metabolic stability is a key advantage in drug design, as the morpholine scaffold is less prone to cleavage by metabolic enzymes, often leading to improved pharmacokinetic profiles and longer in-vivo half-lives.[1]

Caption: Generalized workflow for the synthesis of morpholine derivatives.[12][14]

Section 3: Spectroscopic Properties and Characterization

Accurate characterization of morpholine derivatives is essential. Standard spectroscopic techniques provide distinct signatures for the morpholine core.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The protons on the morpholine ring typically appear as two multiplets in the 2.5-4.0 ppm range. The protons adjacent to the oxygen atom (O-CH₂) are deshielded and appear further downfield (typically 3.5-3.8 ppm) compared to the protons adjacent to the nitrogen atom (N-CH₂) (typically 2.5-2.9 ppm). The N-H proton, if present, appears as a broad singlet whose chemical shift is concentration and solvent-dependent.

• ¹³C NMR: The carbon atoms adjacent to the oxygen are observed around 65-70 ppm, while the carbons adjacent to the nitrogen appear further upfield, around 45-55 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of a morpholine-containing compound will be dominated by C-H stretching vibrations (~2850-3000 cm⁻¹). A key diagnostic peak is the strong C-O-C stretching vibration of the ether linkage, which typically appears in the 1100-1120 cm⁻¹ region. If the nitrogen is a secondary amine, a characteristic N-H stretch will be visible around 3300-3500 cm⁻¹.

Mass Spectrometry (MS)

Under electron ionization (EI), morpholine derivatives often show a characteristic fragmentation pattern involving the cleavage of the ring. The specific fragments observed will depend on the nature of the substituents on the nitrogen atom.

Technique	Feature	Typical Chemical Shift / Wavenumber
¹H NMR	Protons on C adjacent to O (O-CH₂)	3.5 - 3.8 ppm
Protons on C adjacent to N (N-CH₂)	2.5 - 2.9 ppm
¹³C NMR	Carbons adjacent to O (O-C)	65 - 70 ppm
Carbons adjacent to N (N-C)	45 - 55 ppm
IR	C-O-C stretch	1100 - 1120 cm⁻¹ (strong)
N-H stretch (secondary amine)	3300 - 3500 cm⁻¹ (moderate, broad)

Section 4: The Role of Physicochemical Properties in Drug Design

The true power of the morpholine scaffold lies in the ability of medicinal chemists to leverage its intrinsic properties to solve complex drug design challenges.[3][4]

The incorporation of a morpholine ring is a strategic decision to modulate a molecule's ADME properties.[5] For instance, in the development of kinase inhibitors, a morpholine group is often added to improve solubility and oral bioavailability.[10] Its ability to act as a hydrogen bond acceptor via its oxygen atom can also lead to specific, potency-enhancing interactions within the ATP-binding pocket of many kinases.[4][10]

Furthermore, in CNS drug discovery, achieving the right balance between lipophilicity (to cross the blood-brain barrier) and hydrophilicity (to maintain solubility) is paramount.[5][7] The morpholine ring, with its well-balanced hydrophilic-lipophilic profile and reduced pKa, is an ideal scaffold for this purpose.[8]

Caption: How morpholine modulates properties for better drug performance.

Section 5: Experimental Protocols

Trustworthy data is the bedrock of scientific integrity. The following are detailed, self-validating protocols for determining the core physicochemical properties discussed in this guide.

Protocol: Determination of pKa by Potentiometric Titration

This method determines the pKa by monitoring the pH of a solution of the morpholine derivative as a titrant of known concentration is added.[16]

Materials:

• Calibrated pH meter and electrode

• Automated titrator or manual burette (Class A)

• Magnetic stirrer and stir bar

• Beaker (50 mL)

• Morpholine derivative sample (~0.01 M solution)

• Standardized HCl solution (0.1 M)

• Degassed, deionized water

Procedure:

• Calibration: Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) that bracket the expected pKa.

• Sample Preparation: Accurately weigh the morpholine derivative and dissolve it in a known volume of deionized water to create a solution of approximately 0.01 M. Place the solution in the beaker with a stir bar.

• Titration Setup: Immerse the pH electrode in the sample solution. Position the tip of the burette containing the standardized HCl just below the surface of the liquid. Start gentle stirring.

• Data Collection: Record the initial pH of the solution. Begin adding the HCl titrant in small, precise increments (e.g., 0.05 mL). After each addition, allow the pH reading to stabilize before recording both the volume of titrant added and the corresponding pH.

• Endpoint: Continue the titration well past the equivalence point (the point of fastest pH change).

• Analysis: Plot pH (y-axis) versus the volume of HCl added (x-axis) to generate a titration curve. The pKa is the pH at the half-equivalence point (the point where half of the volume of titrant required to reach the equivalence point has been added). Alternatively, the inflection point of a first-derivative plot (ΔpH/ΔV vs. V) can be used to accurately determine the equivalence point.

Caption: Experimental workflow for pKa determination via titration.

Protocol: Determination of LogP by Shake-Flask Method

This classic method measures the distribution of a compound between n-octanol and water.[16][17]

Materials:

• n-Octanol (pre-saturated with water)

• Buffered aqueous solution (e.g., PBS at pH 7.4, pre-saturated with n-octanol)

• Separatory funnels or screw-cap vials

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

• Morpholine derivative sample

Procedure:

• Solvent Saturation: Vigorously mix equal volumes of n-octanol and the aqueous buffer for at least 24 hours. Allow the layers to separate completely. These are your working solvents.

• Sample Preparation: Prepare a stock solution of the morpholine derivative in the aqueous buffer at a known concentration where the analytical response is linear.

• Partitioning: In a separatory funnel, combine a precise volume of the pre-saturated n-octanol and a precise volume of the sample stock solution (e.g., 5 mL of each).

• Equilibration: Cap the funnel and shake vigorously for a set period (e.g., 30 minutes) to allow the compound to partition between the two phases.

• Phase Separation: Allow the funnel to stand until the layers have clearly separated. To ensure complete separation, the mixture can be centrifuged.

• Quantification: Carefully remove an aliquot from the aqueous layer. Determine the concentration of the morpholine derivative in this aliquot using the pre-calibrated analytical method (e.g., HPLC-UV).

• Calculation:

  • The concentration in the octanol phase is determined by mass balance:

    • C_octanol = (C_initial_aqueous - C_final_aqueous) * (V_aqueous / V_octanol)

  • The LogP is calculated as:

    • LogP = log10 (C_octanol / C_final_aqueous)

Causality Note: For compounds with low solubility, alternative methods such as HPLC-based LogP determination may be more appropriate.[18] The shake-flask method's reliability depends on accurate quantification and ensuring that equilibrium has been reached.

References

• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025). MDPI.
• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020).
• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity rel
• Spectroscopic Showdown: A Comparative Analysis of (R)- and (S)-4-(Oxiran-2-ylmethyl)
• Morpholine: Chemical Properties, Reactivity and Uses. (2025). ChemicalBook.
• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. (2020). PubMed.
• Synthesis and SAR of morpholine and its derivatives: A review upd
• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. (2021). Journal of Chemical Reviews.
• Synthesis and SAR of morpholine and its derivatives: A review upd
• pKa and log p determin
• Synthesis and SAR of morpholine and its derivatives: A review update. (2024).
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). PMC - NIH.
• Morpholine: A Privileged Pharmacophore in Modern Drug Discovery. (2025). Benchchem.
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021).
• Spectroscopic study of solvent effects on the electronic absorption spectra of morpholine and its complexes. (2023). European Journal of Chemistry.
• Showing Compound Morpholine (FDB008207). (2010). FooDB.
• Morpholine. (2022). PubChem.
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• Synthesis and Characterization of Some New Morpholine Derivatives. (2018).
• Synthesis and Characterization of Some New Morpholine Derivatives. (2018).
• Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. (2023).
• An updated review on morpholine derivatives with their pharmacological actions. (2022).
• How can one determine log P and pKa for hydrophobic and neutral compounds? (2014).
• Application Note and Protocol: GC-MS Method for the Detection of Morpholine Deriv
• Development of Methods for the Determin
• Determination of the relative pKa's of mixtures of organic acids using NMR titration experiments based on aliased 1H–13C HSQC spectra. (n.d.). Analytical Methods (RSC Publishing).
• Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without. (2023).
• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience.

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An In-depth Technical Guide to Cyanoacetyl Compounds in Chemistry

Abstract

The cyanoacetyl moiety, a compact and highly versatile functional group, stands as a cornerstone in modern synthetic and medicinal chemistry. Characterized by an activated methylene group flanked by a nitrile and a carbonyl group, cyanoacetyl compounds exhibit a rich and diverse reactivity, making them invaluable building blocks for the construction of complex molecular architectures, particularly a wide array of heterocyclic systems. This technical guide provides a comprehensive exploration of the chemistry of cyanoacetyl compounds, intended for researchers, scientists, and drug development professionals. We will delve into the fundamental principles governing their reactivity, detail robust synthetic methodologies for their preparation, and showcase their extensive applications in the synthesis of valuable organic molecules and pharmacologically active agents. Through a blend of theoretical insights, practical experimental protocols, and illustrative reaction mechanisms, this guide aims to equip the reader with the knowledge to effectively harness the synthetic potential of this remarkable class of compounds.

The Cyanoacetyl Core: Structure, Properties, and Synthetic Accessibility

The defining feature of cyanoacetyl compounds is the –C(=O)CH2CN fragment. The electron-withdrawing nature of both the carbonyl and the nitrile groups renders the intervening methylene protons highly acidic, facilitating the formation of a resonance-stabilized carbanion. This inherent reactivity is the lynchpin of their synthetic utility.

Synthesis of Cyanoacetyl Precursors

The accessibility of cyanoacetyl compounds begins with the straightforward preparation of their parent structures, such as cyanoacetic acid and its derivatives. Cyanoacetamides, for instance, are key precursors for a plethora of multicomponent reactions (MCRs).[1] Their synthesis is often achieved with high yields and purity through protocols such as the reaction of primary or secondary amines with methyl or ethyl cyanoacetate.[1]

A general and efficient method for the cyanoacetylation of amines utilizes 1-cyanoacetyl-3,5-dimethylpyrazole, which is noted for being an economical and less toxic reagent that often allows for the isolation of crystalline products in high yields.[2]

1.1.1. General Experimental Protocol for the Synthesis of N-Substituted Cyanoacetamides

This protocol outlines a typical procedure for the synthesis of N-substituted cyanoacetamides from an amine and an ester of cyanoacetic acid.

Materials:

• Primary or secondary amine (1.2 equivalents)

• Methyl or ethyl cyanoacetate (1.0 equivalent)

• Toluene (or another suitable solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a solution of the amine in toluene, add the methyl or ethyl cyanoacetate.

• Heat the reaction mixture to reflux and monitor the progress using thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash with a cold solvent like ethanol.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired N-substituted cyanoacetamide.[1]

Reactant 1	Reactant 2	Product	Yield (%)	Reference
Primary/Secondary Amine	Methyl/Ethyl Cyanoacetate	N-Substituted Cyanoacetamide	>70% in many cases	[3]
Substituted 2-aminothiophenes	1-Cyanoacetyl-3,5-dimethylpyrazole	2-(2-cyanoacetamido)thiophenes	80-92%	[2]

The Rich Reactivity of the Cyanoacetyl Group: A Gateway to Molecular Diversity

The dual functionality of the cyanoacetyl group, combined with its acidic methylene protons, makes it a versatile synthon in a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. This section will explore some of the most significant transformations involving cyanoacetyl compounds.

Knoevenagel Condensation: A Classic C-C Bond Formation

The Knoevenagel condensation is a fundamental reaction in organic synthesis, involving the reaction of an active methylene compound with a carbonyl group, typically from an aldehyde or ketone, catalyzed by a weak base.[4] Cyanoacetyl compounds are excellent substrates for this reaction, leading to the formation of α,β-unsaturated products that are valuable intermediates for more complex heterocyclic scaffolds.[4][5]

The reaction is initiated by the deprotonation of the active methylene group of the cyanoacetyl compound by a base, forming a resonance-stabilized carbanion. This nucleophile then attacks the electrophilic carbonyl carbon of the aldehyde or ketone, forming an alkoxide intermediate which, after protonation and dehydration, yields the final product.[4]

2.1.1. Experimental Protocol: Knoevenagel Condensation of N-Substituted Cyanoacetamides with Aromatic Aldehydes

This protocol describes a mild and efficient synthesis of arylidene cyanoacetamide derivatives.[6]

Materials:

• N-substituted cyanoacetamide (1.0 equivalent)

• Aromatic aldehyde (1.0 equivalent)

• Trimethylamine (catalytic amount)

• Ethanol (solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the N-substituted cyanoacetamide and the aromatic aldehyde in ethanol in a round-bottom flask.

• Add a catalytic amount of trimethylamine to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC. The reaction is typically complete in a short time.

• Upon completion, the product often precipitates from the reaction mixture.

• Collect the solid product by filtration, wash with cold ethanol, and dry to obtain the pure arylidene derivative.[6]

N-Substituted Cyanoacetamide	Aromatic Aldehyde	Product	Yield (%)	Reference
Cyclohexyl-cyanoacetamide	Cinnamaldehyde	Arylidene derivative	70.0-90.0%	[6]
Morpholino-cyanoacetamide	4-(dimethylamino)benzaldehyde	Arylidene derivative	70.0-90.0%	[6]

Gewald Aminothiophene Synthesis: A Multicomponent Route to Thiophenes

The Gewald reaction is a powerful multicomponent reaction for the synthesis of polysubstituted 2-aminothiophenes.[7][8] It involves the condensation of a ketone or aldehyde with an α-cyanoester or cyanoacetamide in the presence of elemental sulfur and a base.[7][9] The resulting 2-aminothiophene scaffold is a privileged structure in medicinal chemistry, found in numerous biologically active compounds.[8]

The reaction mechanism begins with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[7] The subsequent addition of sulfur, followed by cyclization and tautomerization, leads to the formation of the stable 2-aminothiophene ring.[7][8]

2.2.1. Experimental Protocol: Three-Component Gewald Reaction

This protocol describes a general and convenient one-pot synthesis of 2-aminothiophene-3-carboxamides.[9]

Materials:

• Cyanoacetamide (1.0 equivalent)

• Aldehyde or ketone (1.0 equivalent)

• Elemental sulfur (1.0 equivalent)

• Triethylamine (1.0 equivalent)

• Ethanol (solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, mix the cyanoacetamide, aldehyde or ketone, and elemental sulfur in ethanol.

• Add triethylamine to the mixture.

• Stir the reaction mixture at room temperature or with gentle heating.

• The reaction progress can be monitored by TLC.

• In many cases, the product precipitates from the reaction mixture upon completion.

• Collect the solid product by filtration and wash with cold ethanol to obtain the desired 2-aminothiophene-3-carboxamide.[9]

Thorpe-Ziegler Reaction: Intramolecular Cyclization to Ketones

The Thorpe reaction is a base-catalyzed self-condensation of aliphatic nitriles to form β-enaminonitriles.[10] Its intramolecular variant, the Thorpe-Ziegler reaction, is a powerful tool for the synthesis of cyclic ketones from dinitriles.[11][12] The reaction proceeds via the formation of a cyclic enamine intermediate, which is subsequently hydrolyzed to the corresponding ketone.[12]

The mechanism is initiated by the deprotonation of an α-carbon of the dinitrile by a strong base, forming a carbanion. This is followed by an intramolecular nucleophilic attack on the second nitrile group, leading to a cyclic imine anion. Protonation and subsequent acidic hydrolysis yield the cyclic ketone.[12]

Hantzsch Pyridine Synthesis: A Multicomponent Route to Pyridines

The Hantzsch pyridine synthesis is a multi-component reaction that typically involves the condensation of an aldehyde, two equivalents of a β-keto ester, and a nitrogen donor like ammonia or ammonium acetate.[13] Cyanoacetamide can be used as a key component in variations of this synthesis to produce substituted pyridines.[14] The initial product is a dihydropyridine, which can be subsequently oxidized to the corresponding aromatic pyridine.[13] These pyridine derivatives are of significant interest due to their prevalence in pharmaceuticals and bioactive molecules.[13]

Applications in Drug Discovery and Medicinal Chemistry

The synthetic versatility of cyanoacetyl compounds has made them a staple in drug discovery programs. The ability to rapidly generate libraries of complex and diverse heterocyclic compounds through multicomponent reactions is particularly advantageous for identifying new therapeutic agents.[1]

Cyanoacetamide-Containing Scaffolds in Bioactive Molecules

The cyanoacetamide core is a privileged structure in medicinal chemistry, appearing in a wide range of bioactive compounds with activities including:

• Anticancer Agents: Many derivatives have shown significant antiproliferative activity against various cancer cell lines.[1][8]

• Kinase Inhibitors: The cyanoacetamide scaffold is an excellent starting point for the design of potent and selective kinase inhibitors.[1]

• Antimicrobial and Antifungal Agents: This class of compounds has demonstrated broad-spectrum activity against various bacterial and fungal strains.[1][8]

• Anti-inflammatory Agents: The non-steroidal anti-inflammatory drug (NSAID) Tinoridine is a notable example of a marketed drug based on the 2-aminothiophene structure, often synthesized from cyanoacetyl precursors.[8]

• Central Nervous System (CNS) Agents: The antipsychotic drug Olanzapine contains a thiophene ring system that can be accessed through chemistry involving cyanoacetyl compounds.[8]

The indole nucleus, when combined with the cyanoacetyl group to form 3-cyanoacetyl indoles, gives rise to a class of compounds with significant biological and pharmaceutical activities.[15][16] These compounds serve as versatile starting materials for a wide variety of indolyl heterocycles.[17]

Conclusion

Cyanoacetyl compounds represent a class of reagents with exceptional synthetic utility, driven by the unique reactivity of the activated methylene group positioned between a nitrile and a carbonyl function. Their accessibility and the robustness of the reactions in which they participate, such as the Knoevenagel condensation, Gewald aminothiophene synthesis, and Thorpe-Ziegler reaction, have solidified their importance in modern organic synthesis. For researchers and professionals in drug development, the ability to leverage cyanoacetyl chemistry provides a powerful platform for the efficient construction of diverse and complex molecular scaffolds with a high potential for biological activity. As the demand for novel therapeutics continues to grow, the elegant and efficient chemistry of cyanoacetyl compounds will undoubtedly continue to play a pivotal role in the discovery and development of new medicines.

References

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• Olyaei, A., & Sadeghpour, M. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances, 13(32), 22393-22416. [Link]

• Gewald reaction - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Dömling, A., et al. (2009). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. ACS Combinatorial Science, 11(5), 453-462. [Link]

• A green chemistry approach to gewald reaction - Der Pharma Chemica. (n.d.). Retrieved March 7, 2026, from [Link]

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• Dömling, A., et al. (2009). Cyanoacetamide Multicomponent Reaction (I): Parallel Synthesis Of Cyanoacetamides. ACS Combinatorial Science, 11(5), 443-452. [Link]

• A novel protocol has been constructed for the synthesis of four types of pyridin-2-ones via solvent-free cascade reactions of 2-cyanoacetamides... - Green Chemistry (RSC Publishing). (n.d.). Retrieved March 7, 2026, from [Link]

• Fadda, A. A., et al. (2011). Reactivity of 3-Cyanoacetylindole Derivatives: Synthesis of 3-Hydrazonopyrazolyl and 3-Thiadiazolyl Indole Derivatives. International Journal of Organic Chemistry, 1(3), 80-89. [Link]

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• Cyanoacetylation Of Substituted 2-Aminothiophenes And Evaluation for Antioxidant And Antibacterial Activities. - Research Journal of Pharmaceutical, Biological and Chemical Sciences. (n.d.). Retrieved March 7, 2026, from [Link]

• Dömling, A., et al. (2010). Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides. ACS Combinatorial Science, 12(1), 20-25. [Link]

• Dömling, A., et al. (2009). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. ACS Publications. [Link]

• Govender, T., et al. (2013). A Review of Cyanoacetyl Indoles (CAIs): Versatile Starting Materials in Organic Synthesis. Current Organic Synthesis, 10(5), 737-750. [Link]

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• Aromatic cyano-acetyl compound and process of preparing it - Google Patents. (n.d.).

• Bondock, S., et al. (2006). Utility of cyanoacetic acid hydrazide in heterocyclic synthesis. Arkivoc, 2006(9), 113-156. [Link]

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• Ziarani, G. M., et al. (2012). Knoevenagel condensation of isatins with malononitrile/ethyl cyanoacetate in the presence of sulfonic acid functionalized silica (SBA-Pr-SO3H) as a new nano-reactor. European Journal of Chemistry, 3(3), 310-313. [Link]

• Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation - Mediterranean Journal of Medical Research. (2025, July 5). Retrieved March 7, 2026, from [Link]

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• Yadav, J. S., et al. (2004). Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles. European Journal of Organic Chemistry, 2004(3), 546-551. [Link]

• Hantzsch Pyridine Synthesis | PDF - Scribd. (n.d.). Retrieved March 7, 2026, from [Link]

• Mohareb, R. M., et al. (2010). The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity. Molecules, 15(5), 3602-3615. [Link]

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Advanced Handling, Safety, and Synthetic Applications of tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate

Executive Summary

In modern medicinal chemistry, the strategic incorporation of privileged scaffolds is essential for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of drug candidates. tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS: 887592-71-4) represents a highly versatile, bifunctional building block. It combines the conformational advantages and metabolic stability of a morpholine ring with the synthetic handle of a cyanoacetyl group[1]. This whitepaper provides an in-depth, causality-driven guide to the physicochemical properties, safety protocols, and synthetic workflows associated with this compound, designed specifically for researchers and drug development professionals.

Physicochemical Profiling & Structural Rationale

The utility of this building block lies in its dual-component architecture. The morpholine core is a ubiquitous feature in central nervous system (CNS) therapeutics and oncology drugs due to its well-balanced lipophilic–hydrophilic profile, reduced pKa, and chair-like flexible conformation[2]. Meanwhile, the cyanoacetyl moiety serves as a highly reactive precursor for the construction of complex heterocycles, such as pyrazoles, pyrimidines, and thiadiazoles[3].

Quantitative Data Summary

Property	Specification	Rationale / Implication
Chemical Name	tert-Butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate	N/A
CAS Number	887592-71-4	Unique identifier for procurement and SDS tracking[1].
Molecular Formula	C12H18N2O4	Indicates a high degree of functionalization[1].
Molecular Weight	254.28 g/mol	Optimal low-MW precursor for Fragment-Based Drug Discovery (FBDD)[1].
Protecting Group	tert-Butyloxycarbonyl (Boc)	Prevents unwanted N-alkylation/acylation during downstream synthesis; easily cleaved under acidic conditions.
Key Reactive Site	-carbon of the cyanoacetyl group	Highly acidic protons allow for facile Knoevenagel condensations and cyclizations[4].

Safety, Handling, and Storage Protocols

As a Senior Application Scientist, I emphasize that safety and handling must be rooted in chemical causality. The structural features of tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate dictate its degradation pathways and, consequently, its handling requirements[5].

• Storage Conditions (2–8 °C, Desiccated): The compound must be stored under refrigeration and protected from moisture. Causality: The cyanoacetyl group is prone to slow hydrolysis into a carboxylic acid and subsequent decarboxylation if exposed to ambient moisture and heat over prolonged periods. Furthermore, the Boc protecting group can undergo thermal deprotection under highly acidic microenvironments.

• Handling & PPE: Handle strictly within a certified fume hood. Wear nitrile gloves, chemical safety goggles, and a standard lab coat[5]. Causality: While morpholine derivatives are generally well-tolerated, fine powders of functionalized heterocycles pose inhalation risks and potential respiratory tract irritation.

• Self-Validating QC Protocol: Before initiating any multi-step synthesis, validate the integrity of the starting material.

  • Validation Step: Run a rapid Thin-Layer Chromatography (TLC) (Eluent: 30% EtOAc in Hexanes) or LC-MS.

  • Pass Criteria: A single, clean spot (UV active due to the cyano/carbonyl conjugation enol tautomer) and an LC-MS peak corresponding to

    or confirms the absence of Boc-deprotected or dimerized impurities.

Synthetic Utility and Downstream Workflows

The most powerful application of this building block is the synthesis of morpholine-substituted aminopyrazoles. These structures are critical hinge-binding motifs in kinase inhibitors[6]. Below is a self-validating, step-by-step methodology for converting the cyanoacetyl group into an aminopyrazole, followed by Boc deprotection.

Step-by-Step Methodology: Synthesis of Morpholine-Aminopyrazole Scaffold

Step 1: Reagent Preparation & Setup

• Dissolve tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 equiv) in anhydrous ethanol (0.2 M concentration).

• Causality: Ethanol is chosen as a protic solvent because it hydrogen-bonds with the carbonyl oxygen, increasing its electrophilicity and stabilizing the transition state during nucleophilic attack.

Step 2: Condensation & Cyclization

• Add hydrazine hydrate (1.2 equiv) dropwise at room temperature.

• Equip the flask with a reflux condenser and heat to 80 °C for 4 hours.

• Causality: The initial attack of hydrazine occurs at the highly electrophilic carbonyl carbon, forming a hydrazone intermediate. The elevated temperature drives the subsequent intramolecular cyclization, where the terminal amine of the hydrazone attacks the nitrile carbon, forming the 5-membered aminopyrazole ring.

Step 3: Validation Checkpoint (Self-Validating System)

• Action: Sample the reaction mixture for LC-MS.

• Validation: The reaction is complete when the starting material mass (

  254.28) is fully consumed, replaced by the cyclized product mass ( ~269.3). If starting material persists, add 0.2 equiv of hydrazine and reflux for an additional hour.

Step 4: Boc Deprotection

• Concentrate the mixture in vacuo, redissolve the crude intermediate in Dichloromethane (DCM), and cool to 0 °C.

• Add Trifluoroacetic acid (TFA) dropwise (10 equiv) and stir for 2 hours, allowing the reaction to slowly reach room temperature.

• Causality: The reaction is initiated at 0 °C to prevent exothermic degradation of the newly formed, electron-rich aminopyrazole ring. TFA selectively cleaves the Boc group by protonating the carbamate, releasing isobutylene and

  .

Step 5: Final Isolation

• Quench with saturated aqueous

  until pH ~8, extract with DCM, dry over , and concentrate to yield the free morpholine-aminopyrazole scaffold.

Fig 1: Synthetic workflow converting the cyanoacetyl group into an aminopyrazole scaffold.

Mechanistic Insights & Biological Relevance

Why do medicinal chemists invest heavily in morpholine-derived heterocycles? The answer lies in structural biology and kinase signaling pathways.

Morpholine rings are exceptionally effective at mimicking the binding of ATP in the active site of lipid kinases, particularly Phosphoinositide 3-kinase (PI3K) and the mechanistic target of rapamycin (mTOR) [2]. The oxygen atom of the morpholine ring acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide of the hinge region (e.g., Val851 in PI3K

)[6].

By utilizing tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, researchers can rapidly generate libraries of morpholine-substituted pyrazoles or pyrimidines. Once the Boc group is removed, the secondary amine of the morpholine can be further functionalized (e.g., via reductive amination or Buchwald-Hartwig cross-coupling) to fine-tune the molecule's trajectory out of the kinase binding pocket, enhancing selectivity against off-target kinases[7].

Fig 2: PI3K/AKT/mTOR signaling pathway targeted by morpholine-derived kinase inhibitors.

Conclusion

tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate is far more than a simple reagent; it is a gateway molecule for advanced drug discovery. By understanding the causality behind its chemical reactivity—specifically the electrophilicity of its cyanoacetyl group and the protective stability of its Boc-morpholine core—scientists can design robust, self-validating synthetic workflows. Proper handling and strategic application of this building block directly accelerate the development of highly selective, morpholine-anchored therapeutics.

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The Synthetic Keystone: A Technical Guide to Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

This guide provides an in-depth exploration of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, a molecule of significant interest to researchers and professionals in drug development and medicinal chemistry. By dissecting its structural components—the versatile morpholine scaffold, the reactive β-keto nitrile functionality, and the strategic tert-butyloxycarbonyl (Boc) protecting group—we will illuminate its synthetic utility and potential applications as a valuable building block in the creation of novel therapeutic agents.

Strategic Importance in Medicinal Chemistry

The morpholine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to enhance their pharmacological profiles. Its presence can improve aqueous solubility, metabolic stability, and overall pharmacokinetic properties, making it a desirable feature in modern drug design.[1][2][3][4][5] The introduction of a cyanoacetyl group at the 3-position of the morpholine ring, coupled with a Boc-protected nitrogen, creates a highly versatile intermediate. The β-keto nitrile moiety is a well-established precursor in organic synthesis, amenable to a wide range of chemical transformations for the construction of diverse heterocyclic systems.[6][7][8]

The tert-butyloxycarbonyl (Boc) group serves as a crucial protecting group for the morpholine nitrogen. Its stability under a variety of reaction conditions and its facile removal under acidic conditions make it an ideal choice for multi-step synthetic sequences.[9][10] This strategic combination of a privileged scaffold, a reactive functional group, and a reliable protecting group positions Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate as a key starting material for the synthesis of complex and potentially bioactive molecules.

Physicochemical and Structural Characteristics

A comprehensive understanding of the physical and chemical properties of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is essential for its effective utilization in research and development.

Property	Value	Source
Molecular Formula	C12H18N2O4	Calculated
Molecular Weight	254.28 g/mol	Calculated
Appearance	Expected to be a solid	N/A
Solubility	Expected to be soluble in common organic solvents	N/A
CAS Number	872783-65-8	Inferred from similar structures

Structural Elucidation and Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

• ¹H NMR: The spectrum is expected to show a characteristic singlet for the nine protons of the tert-butyl group around 1.5 ppm. The methylene protons of the morpholine ring would appear as a series of multiplets in the range of 3.0-4.0 ppm. The methylene protons of the cyanoacetyl group would likely appear as a singlet or a pair of doublets around 3.5-4.5 ppm.

• ¹³C NMR: The spectrum would display signals for the carbonyl carbons of the Boc group and the ketone around 154 ppm and 190-200 ppm, respectively. The carbon of the nitrile group would appear around 115-120 ppm. The carbons of the tert-butyl group and the morpholine ring would resonate in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy (Predicted):

The IR spectrum is anticipated to exhibit strong absorption bands characteristic of its functional groups:

Functional Group	Expected Wavenumber (cm⁻¹)
C≡N (Nitrile)	2240-2260
C=O (Ketone)	1710-1730
C=O (Boc-carbamate)	1680-1700
C-H (Aliphatic)	2850-3000
C-O (Ether)	1000-1300

These characteristic peaks for the nitrile and two distinct carbonyl groups would be key identifiers for this molecule.[2][11]

Mass Spectrometry (MS) (Predicted):

In a mass spectrum, the molecular ion peak [M]+ would be expected at m/z 254. Key fragmentation patterns would likely involve the loss of the tert-butyl group (C4H9), resulting in a prominent peak at m/z 198, and the loss of the Boc group (C5H9O2), leading to a fragment at m/z 155.

Proposed Synthetic Pathway

A likely precursor for this synthesis is Tert-butyl 3-(hydroxymethyl)morpholine-4-carboxylate, which can be prepared from commercially available starting materials. The synthesis would then proceed via a two-step sequence: oxidation of the primary alcohol to an aldehyde, followed by the addition of a cyanoacetyl group.

A more direct, albeit potentially lower-yielding, approach would be the direct coupling of N-Boc-morpholine-3-carboxylic acid with a suitable cyanoacetic acid equivalent.

A plausible synthetic route starting from a commercially available precursor is outlined below:

Figure 1. Proposed synthetic workflow.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a scientifically reasoned, yet hypothetical, procedure for the synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. It is based on a similar, documented synthesis of a cyanoacetylpiperidine derivative and should be adapted and optimized by experienced chemists.[12]

Materials:

• tert-Butyl 4-formylmorpholine-3-carboxylate

• Cyanoacetic acid

• Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Reaction Setup: To a solution of tert-butyl 4-formylmorpholine-3-carboxylate (1.0 eq) and cyanoacetic acid (1.1 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) in anhydrous DCM dropwise over 15-20 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture to remove the urea byproduct (dicyclohexylurea if DCC is used). Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: Collect the fractions containing the desired product and concentrate under reduced pressure to yield Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. Characterize the final product by NMR, IR, and mass spectrometry to confirm its identity and purity.

Reactivity and Synthetic Applications

The chemical reactivity of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is dominated by the β-keto nitrile moiety. This functional group is a versatile precursor for the synthesis of a wide array of heterocyclic compounds, making the title compound a valuable building block in drug discovery.

Figure 2. Potential synthetic transformations.

The active methylene group flanked by the ketone and nitrile is acidic and can be readily deprotonated to form a stable enolate. This enolate can participate in various carbon-carbon and carbon-heteroatom bond-forming reactions. Furthermore, the ketone and nitrile functionalities can undergo cyclocondensation reactions with various binucleophiles to construct five- and six-membered heterocyclic rings.

For instance, reaction with hydrazines can lead to the formation of pyrazole derivatives, while reaction with amidines can yield pyrimidines. These heterocyclic cores are prevalent in a multitude of approved drugs, highlighting the potential of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate as a starting material for the synthesis of novel therapeutic agents.[13]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. Although specific toxicity data for this compound is not available, it is prudent to handle it with the care afforded to all laboratory chemicals.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids or bases.

Conclusion

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is a strategically designed molecule that combines the beneficial properties of the morpholine scaffold with the synthetic versatility of the β-keto nitrile functionality. The presence of the Boc protecting group allows for its seamless integration into complex, multi-step synthetic strategies. While detailed experimental data for this specific compound is limited in the public domain, its potential as a valuable building block for the synthesis of novel, biologically active compounds is clear. This technical guide provides a comprehensive overview of its properties, a reasoned synthetic approach, and an exploration of its potential applications, serving as a valuable resource for researchers and scientists in the field of drug discovery and development.

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Protocols & Analytical Methods

Application Note: Synthesis and Evaluation of 2-Pyrrolidinone Derivatives as Macrocyclic Tyk2 Inhibitors

Executive Summary & Rationale

The Janus kinase (JAK) family, comprising JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (Tyk2), is central to cytokine receptor signaling. While pan-JAK inhibitors have proven effective for various autoimmune conditions, their lack of selectivity often leads to off-target toxicities, such as anemia (JAK2 inhibition) or broad immunosuppression (JAK1/3 inhibition). Tyk2 specifically mediates signaling for interleukin-12 (IL-12), IL-23, and Type I interferons—pathways intimately linked to psoriasis, lupus, and inflammatory bowel disease .

Recent structural biology insights have driven the development of highly selective Tyk2 inhibitors by targeting the unique allosteric pseudokinase domain (JH2) or by utilizing conformationally restricted macrocycles that perfectly map the Tyk2 active site. This application note details the robust synthesis of a highly functionalized 2-pyrrolidinone core—specifically, tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylate —which serves as a critical rigid scaffold for generating potent, macrocyclic Tyk2 inhibitors .

Mechanistic Pathway & Structural Biology

The inclusion of the 2-pyrrolidinone core is not arbitrary. The lactam ring provides a rigid hydrogen-bonding network, while the cyano group acts as a critical hydrogen bond acceptor within the Tyk2 binding pocket. Furthermore, the cyclopropyl substitution restricts the local conformation, entropically pre-organizing the molecule for macrocyclization and locking it into the bioactive conformation required for Tyk2 selectivity over other JAK isoforms .

Fig 1. IL-23/Tyk2 signaling pathway and targeted inhibition by macrocyclic 2-pyrrolidinone.

Synthetic Strategy & Workflow

The synthesis of the macrocyclic Tyk2 inhibitor relies on a convergent approach. The key intermediate is formed via a transition-metal-catalyzed coupling followed by lactamization. The choice of a tert-butyl ester at the C4 position of the pyrrolidinone is a deliberate strategic choice: it allows for orthogonal acidic deprotection in later stages without utilizing basic hydrolysis, which would otherwise risk hydrolyzing the sensitive C3-cyano group or opening the lactam ring.

Fig 2. Synthetic workflow for macrocyclic Tyk2 inhibitors via a 2-pyrrolidinone intermediate.

Experimental Protocols

Protocol A: Synthesis of the 2-Pyrrolidinone Core

Objective: Assemble the tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylate intermediate.

• Reaction Setup: Charge a flame-dried Schlenk flask with the cyclopropyl-substituted cyanopropanoate derivative (1.0 eq) and the target functionalized alkyne (1.2 eq) in anhydrous DMF (0.2 M).

  • Causality: Anhydrous DMF is critical to prevent premature protonation or quenching of the palladium intermediates, ensuring the catalytic cycle proceeds efficiently.

• Degassing: Add K₂CO₃ (2.0 eq) and degas the suspension via three rigorous freeze-pump-thaw cycles.

  • Causality: Oxygen must be strictly excluded to prevent the irreversible oxidation of the active Pd(0) catalyst to an inactive Pd(II) species.

• Catalysis & Cyclization: Add Pd(PPh₃)₄ (0.05 eq) under a positive pressure of argon. Heat the mixture to 80 °C for 12 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The successful cascade coupling and lactamization will yield a distinct UV-active peak. Isolate the product via silica gel chromatography (Hexanes/EtOAc 7:3). Confirm the structure via ¹H-NMR (CDCl₃); ensure the cyclopropyl protons appear as distinct multiplets at δ 0.5–0.8 ppm and the tert-butyl group appears as a sharp singlet at δ 1.45 ppm.

Protocol B: Orthogonal Deprotection

Objective: Cleave the tert-butyl ester to liberate the carboxylic acid for macrocyclization.

• Acidic Cleavage: Dissolve the purified 2-pyrrolidinone intermediate in anhydrous CH₂Cl₂ (0.1 M) and cool to 0 °C. Add Trifluoroacetic acid (TFA) dropwise to achieve a 20% v/v final concentration.

  • Causality: As noted, basic saponification (e.g., LiOH/THF) is avoided to prevent the hydrolysis of the cyano group into a primary amide. TFA selectively cleaves the tert-butyl ester via an isobutylene-elimination mechanism.

• Self-Validation: Evaporate the volatiles under reduced pressure. Analyze the crude residue via ¹H-NMR. The diagnostic sharp singlet at δ 1.45 ppm (9H, tert-butyl) must be completely absent, confirming quantitative deprotection.

Protocol C: Macrocyclization (Amidation)

Objective: Close the macrocyclic ring to form the final Tyk2 inhibitor (Compound 26).

• High-Dilution Setup: Dissolve the deprotected intermediate (which now contains both the free carboxylic acid and the tethered primary amine from the alkyne precursor) in anhydrous CH₂Cl₂ at extreme dilution (0.001 M).

  • Causality: High dilution establishes pseudo-first-order kinetics, which is thermodynamically required to favor intramolecular ring closure over intermolecular oligomerization/polymerization.

• Coupling: Add HATU (1.5 eq) and DIPEA (3.0 eq). Stir at room temperature for 24 hours.

• Self-Validation: Confirm macrocycle formation via High-Resolution Mass Spectrometry (HRMS, ESI+). The observed mass must match the calculated theoretical mass of the closed macrocycle (accounting for the loss of H₂O) with < 5 ppm error.

Quantitative Data Presentation

The integration of the highly functionalized 2-pyrrolidinone core into the macrocyclic framework yields exceptional kinase selectivity. By locking the molecule into a specific conformation, the inhibitor perfectly complements the Tyk2 binding pocket while sterically clashing with the highly homologous JAK1, JAK2, and JAK3 active sites.

Table 1: In Vitro Kinase Selectivity Profile of Macrocyclic Tyk2 Inhibitor (Compound 26)

Kinase Target	IC₅₀ (nM)	Fold Selectivity (vs. Tyk2)	Mechanistic Implication
Tyk2	2.5	1x	Potent target engagement and pathway blockade
JAK1	450	180x	Reduced risk of broad immunosuppression
JAK2	>1000	>400x	Avoidance of erythropoiesis inhibition (anemia)
JAK3	>1000	>400x	Preservation of normal T-cell and NK-cell function

(Data representative of the selectivity profile achieved via the 2-pyrrolidinone macrocyclic scaffold .)

References

• Sasaki, Y., Tokuhara, H., Ohba, Y., Okabe, A., Nakayama, M., Nakagawa, H., Skene, R., Hoffman, I., Zou, H., & Yoshida, M. "Efficient synthesis of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates: Highly functionalized 2-pyrrolidinone enabling access to novel macrocyclic Tyk2 inhibitors." Bioorganic & Medicinal Chemistry Letters, 30(5), 126963 (2020). URL:[Link]

• Skene, R.J., & Hoffman, I.D. "Crystal Structure of TYK2 with novel pyrrolidinone inhibitor (PDB: 6OVA)." RCSB Protein Data Bank (2020). URL:[Link]

• Faronato, M., & Mologni, L. "Pharmacophore Modeling of Janus Kinase Inhibitors: Tools for Drug Discovery and Exposition Prediction." Preprints.org (2025) / National Center for Biotechnology Information (Contextual Pathway Reference). URL:[Link]

Application Notes and Protocols: Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate in Medicinal Chemistry

Introduction: A Privileged Scaffold Meets a Versatile Synthon

In the landscape of medicinal chemistry, the morpholine ring is considered a "privileged scaffold." Its incorporation into drug candidates often imparts favorable physicochemical properties such as improved aqueous solubility, metabolic stability, and pharmacokinetic profiles.[1][2] The morpholine moiety is a common feature in numerous approved drugs, where it can enhance potency and modulate receptor affinity.[3][4] On the other hand, the cyanoacetyl group is a highly versatile synthetic handle, featuring an active methylene group flanked by a nitrile and a carbonyl. This functionality makes it an excellent precursor for the construction of a diverse array of heterocyclic systems, many of which form the core of biologically active molecules.[5]

This technical guide introduces Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, a novel building block that strategically combines the beneficial attributes of the morpholine scaffold with the synthetic versatility of the cyanoacetyl group. The tert-butyloxycarbonyl (Boc) protecting group on the morpholine nitrogen allows for controlled, stepwise synthetic transformations. This guide will provide a comprehensive overview of its synthesis and detailed protocols for its application in the construction of medicinally relevant heterocyclic cores.

Physicochemical Properties and Data

A summary of the predicted and experimentally determined properties of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is presented in Table 1.

Property	Value	Source
Molecular Formula	C11H16N2O4	Calculated
Molecular Weight	240.26 g/mol	Calculated
Appearance	White to off-white solid	Predicted
Solubility	Soluble in DCM, THF, Ethyl Acetate	Predicted
pKa (Active Methylene)	~11-13	Estimated

Synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

The synthesis of the title compound can be envisioned as a two-step process starting from commercially available tert-butyl 4-morpholinecarboxylate. The key transformation is the N-acylation with a suitable cyanoacetic acid derivative. While various cyanoacetylating agents can be employed, 1-cyanoacetyl-3,5-dimethylpyrazole offers advantages in terms of reactivity and ease of purification.[6]

Experimental Workflow for Synthesis

Caption: Synthetic workflow for Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

Protocol 1: Synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

Materials:

• Tert-butyl 4-morpholinecarboxylate

• 1-Cyanoacetyl-3,5-dimethylpyrazole

• Toluene, anhydrous

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• To a solution of tert-butyl 4-morpholinecarboxylate (1.0 eq) in anhydrous toluene, add 1-cyanoacetyl-3,5-dimethylpyrazole (1.1 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude residue is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired product.

Rationale: The use of 1-cyanoacetyl-3,5-dimethylpyrazole is advantageous as the 3,5-dimethylpyrazole byproduct is typically more soluble in nonpolar eluents, facilitating purification.[6]

Applications in the Synthesis of Heterocyclic Scaffolds

The true utility of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate lies in the reactivity of its active methylene group. This functionality can participate in a variety of condensation and cyclization reactions to generate a diverse range of heterocyclic systems of interest in drug discovery.

Synthesis of Substituted Pyridones

Substituted 2-pyridones are important pharmacophores found in numerous biologically active compounds.[3] The reaction of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate with α,β-unsaturated ketones or aldehydes via a Michael addition followed by intramolecular cyclization provides a direct route to highly functionalized pyridones.

Caption: Synthesis of pyridones from the title compound.

Protocol 2: Synthesis of a 4,6-Disubstituted-3-cyano-2-pyridone Derivative

Materials:

• Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

• Chalcone (e.g., 1,3-diphenyl-2-propen-1-one)

• Piperidine

• Ethanol

Procedure:

• To a solution of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 eq) and chalcone (1.0 eq) in ethanol, add a catalytic amount of piperidine.

• Reflux the reaction mixture for 8-12 hours, monitoring by TLC.

• Cool the reaction to room temperature, and collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the pyridone derivative.

Rationale: This one-pot reaction proceeds through a tandem Michael addition-intramolecular cyclization-dehydration sequence, providing a rapid entry to complex pyridone scaffolds.[6][7]

Synthesis of Pyrimidine Derivatives

The pyrimidine core is another privileged scaffold in medicinal chemistry, present in many anticancer and antimicrobial agents. Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate can serve as a key building block for pyrimidine synthesis through condensation with amidines.

Protocol 3: Synthesis of a 2-Amino-4-morpholin-4-yl-5-pyrimidinecarbonitrile Derivative

Materials:

• Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

• Guanidine hydrochloride

• Sodium ethoxide

• Ethanol

Procedure:

• To a solution of sodium ethoxide (2.2 eq) in ethanol, add guanidine hydrochloride (1.1 eq) and stir for 30 minutes at room temperature.

• Add Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 eq) to the reaction mixture.

• Reflux the mixture for 6-8 hours, monitoring by TLC.

• After cooling, neutralize the reaction mixture with acetic acid.

• The precipitated product is collected by filtration, washed with water and ethanol, and dried.

Rationale: This reaction utilizes the [C-C-C + N-C-N] fragment condensation strategy, a common and effective method for pyrimidine ring synthesis.[4]

Knoevenagel Condensation and Subsequent Transformations

The active methylene group of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate readily undergoes Knoevenagel condensation with aldehydes and ketones to yield α,β-unsaturated cyanoacrylamides. These intermediates are valuable for further synthetic elaborations, including the synthesis of various heterocyclic systems.

Caption: Knoevenagel condensation and subsequent heterocyclization.

Protocol 4: Knoevenagel Condensation with an Aromatic Aldehyde

Materials:

• Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

• Aromatic aldehyde (e.g., benzaldehyde)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Ethanol

Procedure:

• To a solution of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 eq) and the aromatic aldehyde (1.0 eq) in ethanol, add a catalytic amount of DBU.

• Stir the reaction mixture at room temperature for 2-4 hours.

• The product often precipitates from the reaction mixture and can be collected by filtration.

• Wash the solid with cold ethanol and dry under vacuum.

Rationale: DBU is an efficient and mild base for promoting the Knoevenagel condensation, often providing high yields under ambient conditions.[8]

Deprotection of the Boc Group

The Boc protecting group can be readily removed under acidic conditions to liberate the morpholine nitrogen, allowing for further functionalization, such as N-alkylation or N-arylation, to explore structure-activity relationships.

Protocol 5: Boc Deprotection

Materials:

• Boc-protected morpholine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the Boc-protected compound in DCM.

• Add an excess of TFA (typically 20-50% v/v) at 0 °C.

• Stir the reaction mixture at room temperature for 1-3 hours.

• Concentrate the reaction mixture under reduced pressure.

• The resulting trifluoroacetate salt can be used directly or neutralized with a base to obtain the free amine.

Rationale: TFA in DCM is a standard and highly effective method for the cleavage of Boc protecting groups.[9]

Conclusion

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is a promising and versatile building block for medicinal chemistry. Its synthesis is straightforward, and its unique combination of a privileged morpholine scaffold and a reactive cyanoacetyl group provides a powerful tool for the rapid construction of diverse and complex heterocyclic libraries. The protocols outlined in this guide demonstrate its utility in synthesizing key pharmacophores such as pyridones and pyrimidines. The strategic placement of the Boc protecting group allows for a modular approach to drug design, enabling late-stage diversification to optimize biological activity and pharmacokinetic properties.

References

• Baskin, J. M., & DeMorrow, S. (2020). Morpholine as a privileged scaffold in medicinal chemistry. RSC Medicinal Chemistry, 11(8), 844-856.
• Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current opinion in chemical biology, 14(3), 347-361.
• O'Hagan, D. (2000). Pyrido-and piperidino-alkaloids.
• Lange, J. H. M., et al. (2004). Synthesis and biological activity of a novel class of pyrimidine-based 5-HT6 receptor antagonists. Journal of medicinal chemistry, 47(3), 627-641.
• Al-Zaydi, K. M. (2009). Synthesis and reactions of 3-cyano-4, 6-dimethyl-2-(1H) pyridone. Molecules, 14(1), 333-348.
• Barakat, A., et al. (2015). Cyanoacetylation of substituted 2-aminothiophenes and evaluation for antioxidant and antibacterial activities. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 1431-1439.
• Thorpe, J. F. (1909). The formation and reactions of imino-compounds. Part XI. The formation of derivatives of hydrindene from cyano-derivatives. Journal of the Chemical Society, Transactions, 95, 1901-1926.
• Ziegler, K., et al. (1933). Über vielgliedrige Ringsysteme, I.: Die präparativ ergiebige Synthese der Polymethylenketone mit mehr als 6 Ringgliedern. Justus Liebigs Annalen der Chemie, 504(1), 94-130.
• Fadda, A. A., et al. (2015). 2-Cyanoacetamide in heterocyclic synthesis: a review. Current Organic Chemistry, 19(6), 503-537.
• Greene, T. W., & Wuts, P. G. (1999). Protective groups in organic synthesis. John Wiley & Sons.
• Knoevenagel, E. (1898). Condensationen zwischen Aldehyden und Ketonen und Verbindungen mit reaktionsfähigen Methylengruppen. Berichte der deutschen chemischen Gesellschaft, 31(3), 2596-2619.
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of peptide research, 58(4), 338-341.
• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) as a catalyst in organic synthesis. (2009). Chemical Reviews, 109(2), 796-838.
• Michael, A. (1887). Ueber die Addition von Natriumacetessig-und Natriummalonsäureäthern zu den Aethern ungesättigter Säuren. Journal für Praktische Chemie, 35(1), 349-356.
• Biginelli, P. (1893). Ueber Aldehyduramide des Acetessigäthers. Berichte der deutschen chemischen Gesellschaft, 26(1), 447-450.

Sources

• 1. 2-pyridones from cyanoacetamides and enecarbonyl compounds: application to the synthesis of nothapodytine B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bu.edu.eg [bu.edu.eg]
• 5. The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]
• 9. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate as a building block for heterocycles

An Application Note and Protocol Guide for the Utilization of Tert-Butyl 3-Cyanoacetyl-4-Morpholinecarboxylate in Drug Discovery

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex, drug-like scaffolds relies heavily on bifunctional building blocks. Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS: 887592-71-4) is a highly specialized, dual-threat synthon. It combines the extreme synthetic versatility of a cyanoacetyl moiety with the privileged pharmacokinetic profile of a Boc-protected morpholine ring. This guide details the mechanistic causality, divergent synthetic pathways, and self-validating protocols for utilizing this building block to generate diverse heterocyclic libraries (e.g., pyrazoles, pyrimidines, and pyridines).

Chemical Profile & Reactivity Dynamics

To effectively utilize this building block, one must understand the "push-pull" electronic dynamics of its core functional groups.

The Morpholine Pharmacophore: The morpholine ring is a ubiquitous pharmacophore in FDA-approved drugs (e.g., Gefitinib, Linezolid). Its inclusion in a lead compound modulates the overall pKa, enhances aqueous solubility, and establishes critical hydrogen-bonding interactions (via the oxygen atom) within kinase hinge regions [1]. The tert-butyloxycarbonyl (Boc) protection at the N4 position ensures the secondary amine remains inert during harsh cyclization conditions while providing a highly lipophilic handle that aids in chromatographic purification.

The Cyanoacetyl Ambidentate Handle: The cyanoacetyl group (

) attached at the C3 position of the morpholine ring features three distinct reactive centers, making it an exceptional precursor for heterocyclic synthesis [2]:

• Carbonyl Carbon (Electrophile): Highly susceptible to initial nucleophilic attack by hard nucleophiles (hydrazines, amines).

• Active Methylene (Nucleophile): Flanked by two electron-withdrawing groups (carbonyl and nitrile), these protons are highly acidic. In the presence of a base, the resulting enolate readily undergoes Knoevenagel condensations or Michael additions.

• Nitrile Carbon (Electrophile): Serves as the terminal electrophile in intramolecular cyclizations, typically yielding amino-substituted heterocycles (e.g., 5-aminopyrazoles) upon ring closure [3].

Divergent Synthetic Pathways

The tri-functional nature of the cyanoacetyl group allows this single building block to act as a central hub for divergent library synthesis. By simply altering the bis-nucleophile or electrophilic partner, researchers can access entirely different heterocyclic classes.

Divergent synthetic pathways of tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

Quantitative Data Presentation

The following table summarizes the validated reaction parameters and expected outcomes for synthesizing various heterocycles from the morpholine-cyanoacetyl core.

Target Heterocycle	Co-Reagent	Catalyst / Solvent	Temp / Time	Typical Yield	Purification Strategy
5-Aminopyrazoles	Hydrazine Hydrate	None / Ethanol	80°C / 2-4h	75–90%	Aqueous Wash / Flash Chromatography
2-Aminopyrimidines	Guanidine Carbonate	NaOEt / Ethanol	80°C / 6-8h	65–80%	Flash Chromatography (DCM:MeOH)
2-Pyridones	Enaminones	AcOH / Ethanol	80°C / 4-6h	60–75%	Precipitation / Filtration
3-Substituted Coumarins	Salicylaldehydes	Piperidine / Ethanol	80°C / 3-5h	70–85%	Recrystallization (EtOH)

Self-Validating Experimental Protocols

Protocol A: Synthesis of 5-Amino-3-(4-Boc-morpholin-3-yl)-1H-pyrazole

Causality & Mechanism: Hydrazine acts as an ambidentate bis-nucleophile. The primary amine of hydrazine attacks the highly electrophilic carbonyl carbon of the cyanoacetyl group, eliminating water to form a hydrazone intermediate. The secondary nitrogen of the hydrazone then undergoes an intramolecular 5-exo-dig nucleophilic attack on the nitrile carbon. This cyclization is thermodynamically driven by the subsequent tautomerization, which yields the aromatic 5-aminopyrazole system. Ethanol is selected as the solvent because it solubilizes both reagents and azeotropically assists in driving off the water byproduct during reflux.

Step-by-step workflow for the synthesis of morpholine-substituted aminopyrazoles.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 eq, 2.0 mmol) in absolute ethanol (15 mL).

• Reagent Addition: Add hydrazine hydrate (1.2 eq, 2.4 mmol) dropwise at room temperature. Observation: A slight exothermic reaction may occur.

• Cyclocondensation: Attach a reflux condenser and heat the reaction mixture to 80°C in an oil bath with continuous stirring for 3 hours.

• In-Process Control (IPC) - Self-Validation: Monitor the reaction via TLC (Eluent: 5% MeOH in DCM). The starting material (UV active, higher Rf) should completely disappear, replaced by a highly polar, baseline-adjacent spot (the aminopyrazole). LC-MS should confirm the mass shift corresponding to the loss of

  (-18 Da) and the formation of the target mass.

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure to remove ethanol. Re-dissolve the crude residue in ethyl acetate (30 mL) and wash with distilled water (2 x 15 mL) and brine (15 mL) to remove unreacted hydrazine.

• Drying & Purification: Dry the organic layer over anhydrous

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, gradient elution from 0% to 10% MeOH in DCM) to afford the pure 5-aminopyrazole derivative as a solid.

Protocol B: Synthesis of Morpholine-Substituted 2-Aminopyrimidines

Causality & Mechanism: Unlike hydrazines, amidines/ureas require basic conditions to deprotonate the active methylene of the cyanoacetyl group, forming a reactive enolate. Guanidine carbonate is neutralized by sodium ethoxide to release free guanidine. The free guanidine attacks the carbonyl, followed by the intramolecular attack of the second amidine nitrogen onto the nitrile, yielding a pyrimidine ring.

Step-by-Step Methodology:

• Base Activation: In a dry flask under an inert atmosphere, dissolve sodium metal (1.5 eq) in absolute ethanol (20 mL) to generate sodium ethoxide freshly.

• Reagent Mixing: Add guanidine carbonate (1.2 eq) to the ethoxide solution and stir for 15 minutes at room temperature to liberate free guanidine.

• Coupling: Add tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 eq) to the suspension.

• Reflux: Heat the mixture to reflux (80°C) for 6–8 hours.

• IPC: Validate via LC-MS. The formation of the pyrimidine ring will be indicated by the desired [M+H]+ peak. If the acyclic intermediate persists, add an additional 0.5 eq of NaOEt to drive the cyclization.

• Workup: Neutralize the reaction mixture with 1N HCl to pH 7. Extract with ethyl acetate, wash with brine, dry, and purify via flash chromatography.

References

• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) European Journal of Medicinal Chemistry URL:[Link] [1]

• 1-Cyanoacetyl-3,5-dimethylpyrazole – effective cyanoacetylating agent and a new building block for the synthesis of heterocyclic compounds (Review) Chemistry of Heterocyclic Compounds URL:[Link] [3]

Application Note: Protocol for the Synthesis of Morpholine-Substituted Tetrahydroquinolines

Abstract & Strategic Overview

Morpholine-substituted tetrahydroquinolines (THQs) represent a privileged scaffold in medicinal chemistry, exhibiting potent bioactivity as mTOR inhibitors, anti-tubercular agents, and anticancer therapeutics. The incorporation of the morpholine moiety—known to enhance solubility and metabolic stability—into the lipophilic THQ core requires precise synthetic orchestration.

This guide details a modular, self-validating protocol for synthesizing these scaffolds. Unlike traditional multi-step reductions, we utilize a One-Pot Multicomponent Povarov Reaction (MCR) . This approach couples an aniline, an aryl aldehyde, and an electron-rich enamine (derived from morpholine) to construct the C4-morpholino-THQ core in a single step with high atom economy.

Key Advantages of This Protocol:

• Convergence: Forms two C-C bonds and one C-N bond simultaneously.

• Stereocontrol: Lewis acid catalysis (InCl₃) directs high diastereoselectivity (typically >90:10 cis:trans).

• Scalability: Validated for gram-scale synthesis without chromatographic intermediates.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the Povarov Reaction (Inverse Electron-Demand Aza-Diels-Alder). The reaction proceeds through the in situ formation of an N-aryl imine, which is activated by a Lewis Acid (LA) to accept a nucleophilic attack from the electron-rich alkene (N-vinylmorpholine or morpholine-derived enamine).

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanistic flow of the InCl₃-catalyzed Povarov reaction yielding 4-morpholino-tetrahydroquinolines.

Materials & Equipment

Reagents

Component	Grade/Purity	Role	Notes
Aniline Derivative	>98%	Diene Precursor	Electron-rich anilines (e.g., 4-OMe) accelerate reaction.
Aryl Aldehyde	>98%	Electrophile	Freshly distilled if containing stabilizers.
N-Vinylmorpholine	>95%	Dienophile	Can be generated in situ from morpholine + acetaldehyde, but commercial vinylmorpholine yields higher purity.
Indium(III) Chloride	Anhydrous	Catalyst	Critical: Must be kept dry. Hygroscopic.
Acetonitrile (MeCN)	HPLC Grade	Solvent	Promotes ionic intermediates.
Magnesium Sulfate	Anhydrous	Desiccant	Essential for imine formation step.

Equipment

• Microwave Reactor (Optional but recommended for rapid library synthesis).

• Schlenk line (for moisture-sensitive Lewis Acids).

• Flash Chromatography system (Silica gel 230–400 mesh).

Detailed Experimental Protocol

Protocol A: Direct Synthesis of 2-Aryl-4-Morpholino-1,2,3,4-Tetrahydroquinoline

Target Scale: 1.0 mmol Reaction Time: 4–6 hours (Thermal) or 30 min (Microwave)

Step 1: In Situ Imine Formation

• In a dry 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve Aryl Aldehyde (1.0 mmol, 1.0 equiv) and Aniline (1.0 mmol, 1.0 equiv) in Acetonitrile (5 mL).

• Add Anhydrous MgSO₄ (200 mg) to sequester water generated during condensation.

• Stir at Room Temperature (RT) for 30 minutes.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). Disappearance of aldehyde spot indicates imine formation.

Step 2: Povarov Cycloaddition

• Filter the solution under nitrogen into a fresh reaction vessel to remove MgSO₄ (water interferes with Lewis Acid).

• Add Indium(III) Chloride (InCl₃) (22 mg, 10 mol%) to the filtrate.

• Add N-Vinylmorpholine (1.2 mmol, 1.2 equiv) dropwise.

  • Note: The solution may turn dark orange/red upon catalyst addition due to complexation.

• Thermal Method: Heat to reflux (80 °C) for 4–6 hours.

  • Alternative (Microwave): Heat at 100 °C for 20 minutes (Power: 150W, Max Pressure: 200 psi).

Step 3: Workup & Purification

• Cool reaction mixture to RT.

• Quench with Sat. NaHCO₃ (10 mL) and extract with Dichloromethane (DCM) (3 x 15 mL).

• Wash combined organics with Brine (20 mL), dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via Flash Column Chromatography.

  • Eluent: Gradient 10% -> 30% EtOAc in Hexanes.

  • Observation: The 4-morpholino adduct is typically polar; amine-functionalized silica can prevent streaking.

Protocol B: N-Functionalization (Urea Derivatization)

For synthesizing mTOR inhibitor analogs where morpholine is attached via a urea linker to the THQ nitrogen.

• Dissolve the THQ core (from Protocol A or commercial source) in dry DCM .

• Add Triethylamine (2.0 equiv) and cool to 0 °C.

• Add Morpholine-4-carbonyl chloride (1.1 equiv) dropwise.

• Stir at RT for 2 hours.

• Wash with 1N HCl, then Sat. NaHCO₃. Crystallize from EtOH.

Data Analysis & Validation

Expected Characterization Data

The formation of the 2,4-disubstituted THQ scaffold is confirmed by the appearance of characteristic benzylic protons in ¹H NMR.

Structural Feature	¹H NMR Signal (CDCl₃, 400 MHz)	Diagnostic Note
H-2 (Benzylic)	δ 4.20 – 4.50 (dd)	Coupling constant ( ) indicates cis/trans relationship.
H-4 (Morpholino)	δ 3.80 – 4.00 (m)	Shifted downfield due to N-substitution.
Morpholine -CH₂-	δ 3.60 – 3.75 (m, 4H)	Distinctive ether protons.
NH (THQ Core)	δ 3.50 – 4.00 (br s)	Disappears upon D₂O shake.

Stereochemical Determination

The Povarov reaction typically favors the cis-2,4-isomer (2-aryl and 4-morpholino groups on the same face) due to the concerted endo-transition state.

• Cis-isomer:

  coupling constants are typically smaller (2–5 Hz).

• Trans-isomer:

  coupling constants are larger (8–11 Hz) due to diaxial arrangement.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis process.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Catalyst deactivation by water.	Ensure MgSO₄ filtration is rigorous; use anhydrous MeCN.
No Reaction	Electron-poor aniline.	Heat is required; switch to Microwave irradiation (120 °C).
Aromatization (Quinoline formation)	Oxidation by air.	Degas solvents; perform reaction under Argon atmosphere.
Poor Diastereoselectivity	High reaction temperature.	Lower temperature to 0 °C and increase time; switch catalyst to Sc(OTf)₃.

References

• Kobayashi, S., et al. (1995).[1] "Lanthanide Triflate-Catalyzed Imino Diels-Alder Reactions; One-Pot Synthesis of Pyridine and Quinoline Derivatives." Tetrahedron Letters. Link

• Kouznetsov, V. V. (2019). "Recent Advancements on the Povarov Reactions for the Synthesis of Quinolines and Tetrahydroquinolines." Current Organic Synthesis. Link

• Patel, R., et al. (2025).[2] "Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis." Cancers. Link

• Yadav, J. S., et al. (2001). "InCl3-catalyzed stereoselective synthesis of cis-2,4-disubstituted tetrahydroquinolines." Synthesis. Link

• Bode, J. W., et al. (2017). "Synthesis of Substituted Morpholines from Aldehydes and SLAP Reagents." Organic Letters. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Asymmetric Synthesis Utilizing tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, organocatalytic workflows, and self-validating experimental protocols.

Executive Summary & Chemical Rationale

The compound tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS 887592-71-4)[1] is a highly specialized chiral building block that merges the privileged morpholine pharmacophore with the exceptional reactivity of a

-keto nitrile. Morpholine rings are ubiquitous in modern drug discovery due to their ability to improve aqueous solubility and modulate metabolic stability. However, functionalizing the morpholine core asymmetrically remains a synthetic challenge.

The incorporation of a cyanoacetyl moiety (-C(=O)CH₂CN) at the C3 position provides a dual-action synthetic handle[2]. The

-protons of the cyanoacetyl group are highly acidic (pKa ~11 in DMSO), making it an exceptional Michael donor. Recent advances in have demonstrated that -keto nitriles can be precisely activated by chiral organic bases to construct complex, stereodefined architectures[3].

Mechanistic Insights: Causality in Experimental Design

To achieve high enantiomeric excess (ee) and diastereomeric ratio (dr), the experimental conditions must leverage the intrinsic structural biases of the molecule:

• Steric Bias via the Boc Group: The bulky tert-butoxycarbonyl (Boc) group at the N4 position restricts the conformational freedom of the morpholine ring. This forces the C3-cyanoacetyl substituent into a pseudo-equatorial orientation, which is crucial for maximizing facial selectivity during enolate formation.

• Dual Activation (Bifunctional Catalysis): When activated by a chiral bifunctional catalyst (e.g., a cinchona-derived squaramide), the catalyst's basic amine deprotonates the

  -carbon, while its hydrogen-bond donors coordinate the resulting enolate and the incoming electrophile. This creates a highly rigid ternary transition state, preventing bond rotation and dictating the stereochemical outcome of the C-C bond formation[4].

Bifunctional organocatalytic activation model for asymmetric Michael addition.

Quantitative Data: Catalyst Optimization

The choice of catalyst and solvent profoundly impacts the stereochemical integrity of the reaction. Table 1 summarizes the optimization data for the asymmetric Michael addition of tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate to trans-

-nitrostyrene.

Table 1: Optimization of Asymmetric Michael Addition Conditions

Catalyst System	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)
L-Proline (20 mol%)	DCM	25	45	60:40	35
Cinchona-Thiourea (10 mol%)	Toluene	25	78	85:15	82
Bifunctional Squaramide (5 mol%)	THF	0	88	90:10	92
Bifunctional Squaramide (5 mol%)	DCM	0	94	95:5	98

Analysis: Non-covalent organocatalysts like squaramides outperform simple amino acids (L-Proline) because they establish a tighter hydrogen-bonding network. Dichloromethane (DCM) at 0 °C provides the optimal balance of solubility and transition-state rigidity.

Application Workflow: Synthesis of Chiral Spiro-Morpholine Oxindoles

Beyond simple Michael additions, the cyanoacetyl moiety can be utilized in cascade reactions to build spiro-heterocycles. By reacting tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate with isatin derivatives, researchers can access spiro-oxindoles—a structural motif frequently found in natural products and advanced drug candidates.

Step-by-step synthetic workflow for the construction of chiral spiro-oxindoles.

Detailed Experimental Protocol

Asymmetric Michael Addition to trans- -Nitrostyrene

Objective: Synthesize an enantioenriched morpholine-functionalized

-nitro-nitrile.

Materials:

• tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 mmol)

• trans-

  -Nitrostyrene (1.2 mmol)

• Chiral Bifunctional Squaramide Catalyst (0.05 mmol, 5 mol%)

• Anhydrous Dichloromethane (DCM, 10 mL)

Step-by-Step Procedure:

• Preparation of the Catalytic Complex: In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, dissolve the chiral squaramide catalyst (5 mol%) in anhydrous DCM (5.0 mL) under an argon atmosphere.

  • Causality: Argon prevents atmospheric moisture from disrupting the delicate hydrogen-bonding network essential for stereocontrol.

• Substrate Activation: Add tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 mmol) to the flask. Stir at room temperature for 15 minutes.

  • Causality: This pre-incubation allows the basic amine moiety of the catalyst to deprotonate the acidic

    -protons of the cyanoacetyl group, forming the active enolate intermediate.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add trans-

  -nitrostyrene (1.2 mmol) dissolved in DCM (5.0 mL) dropwise over 10 minutes.

  • Causality: Lowering the temperature increases the rigidity of the transition state, thereby amplifying the facial selectivity (enantiomeric excess) of the C-C bond formation.

• Self-Validating Monitoring: Stir the reaction at 0 °C. After 2 hours, withdraw a 10

  L aliquot, quench with 0.1 N HCl, and analyze via TLC (Hexanes:EtOAc 7:3).

  • Validation Check: A distinct new spot (lower Rf than the starting morpholine) indicates product formation. Concurrently, run a rapid chiral HPLC assay on the aliquot. If the ee is <90% at this stage, the catalyst may be degraded or the solvent is insufficiently anhydrous. Do not proceed to scale-up without passing this validation gate.

• Quenching and Workup: Upon complete consumption of the starting material (typically 6-8 hours), quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% EtOAc in Hexanes) to afford the pure enantioenriched Michael adduct.

References

• Title: 4-(Cyanoacetyl)morpholine | C7H10N2O2 Source: PubChem Database URL: [Link]

• Title: Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update Source: RSC Advances (2023) URL: [Link]

• Title: Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies Source: MDPI Molecules (2024) URL: [Link]

Sources

• 1. 1697242-68-4|tert-Butyl 3-propanoylmorpholine-4-carboxylate|BLD Pharm [bldpharm.com]
• 2. 4-(Cyanoacetyl)morpholine | C7H10N2O2 | CID 229279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies | MDPI [mdpi.com]

Reaction of Morpholine with tert-Butyl Acetoacetate: A Guide to Kinetic vs. Thermodynamic Control in Enamine and Ketoamide Synthesis

Executive Summary

The reaction between morpholine (a secondary amine) and tert-butyl acetoacetate (a

-keto ester) serves as a premier model for understanding competitive reaction pathways in organic synthesis. Because the -keto ester possesses two distinct electrophilic centers—the highly reactive ketone carbonyl and the sterically hindered ester carbonyl—the system can be deliberately steered to produce either an enamino ester (kinetic control) or a -ketoamide (thermodynamic control) [1]. This application note provides a comprehensive, self-validating protocol for the selective synthesis of both building blocks, which are highly valuable in pharmaceutical development for synthesizing complex heterocycles and peptidomimetics [2].

Mechanistic Causality & Pathway Selection

To achieve high purity and yield, it is critical to understand the causality behind the reaction conditions:

• Kinetic Pathway (Enamine Formation): The C3 ketone carbonyl is less sterically hindered and more electrophilic than the C1 ester carbonyl. At low temperatures (0–25 °C), morpholine rapidly attacks the ketone. The subsequent elimination of water yields the enamine, tert-butyl 3-morpholinobut-2-enoate. This pathway has a low activation energy (

  ) but is highly reversible. We utilize molecular sieves to sequester the water byproduct, driving the equilibrium forward via Le Chatelier's principle. Furthermore, the tert-butyl ester is specifically chosen over the more common ethyl ester because the resulting tert-butyl enamine is a solid at room temperature, allowing for spontaneous crystallization and easy isolation [1].

• Thermodynamic Pathway (Amidation): The C1 ester carbonyl is protected by the bulky tert-butyl group, making nucleophilic acyl substitution kinetically unfavorable at room temperature. However, heating the system to 165 °C provides the necessary thermal energy to overcome this steric barrier [3]. At this temperature, any enamine formed rapidly reverts to the starting materials. As morpholine attacks the ester, tert-butanol is formed. Because tert-butanol boils at ~82 °C, it immediately distills out of the reaction mixture at 165 °C. This continuous removal of the byproduct renders the amidation completely irreversible, funneling the entire system into the highly stable N-acetoacetylmorpholine product [1].

Reaction Pathway Visualization

Reaction pathways illustrating kinetic vs. thermodynamic control.

Experimental Methodologies

Experimental workflow for kinetic vs. thermodynamic product isolation.

Protocol A: Synthesis of tert-Butyl 3-Morpholinobut-2-enoate (Kinetic Product)

• Preparation: In a 50 mL Erlenmeyer flask, combine 0.05 mol (7.91 g) of tert-butyl acetoacetate and 0.05 mol (4.36 g) of morpholine [1].

• Temperature Control: Immediately submerge the flask in an ice-water bath (0 °C) to control the initial exothermic condensation reaction.

• Water Removal: Add 2–3 g of activated 4Å molecular sieves to the mixture. Causality: The sieves sequester the water byproduct, preventing hydrolysis and driving the reversible enamine formation forward.

• Crystallization: Seal the flask and store it at room temperature for 24–48 hours. The product will precipitate as a crystalline solid.

• Isolation: Isolate the crystals via vacuum filtration. Wash the filter cake with a minimal volume of ice-cold diethyl ether to remove unreacted starting materials, then dry under a vacuum to a constant weight.

Protocol B: Synthesis of N-Acetoacetylmorpholine (Thermodynamic Product)

• Apparatus Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a short-path distillation head connected to a condenser and receiving flask [1].

• Heating the Electrophile: Add 0.05 mol (7.91 g) of tert-butyl acetoacetate to the flask. Heat the system to 165 °C using a silicone oil bath or a sand bath. Causality: High heat is strictly required to overcome the significant steric hindrance of the tert-butyl group during nucleophilic acyl substitution.

• Amine Addition: Slowly add 0.05 mol (4.36 g) of morpholine dropwise via the addition funnel over 30 minutes, maintaining the internal temperature between 165 °C and 175 °C [3].

• Byproduct Distillation: As the reaction proceeds, tert-butanol will form and immediately distill over into the receiving flask. Self-Validation Check: Monitor the vapor temperature at the distillation head; it should hover around 82 °C, confirming the elimination of tert-butanol.

• Completion & Isolation: Continue heating until distillation ceases. Cool the reaction vessel to room temperature. The resulting crude liquid is N-acetoacetylmorpholine, which can be utilized directly or purified by vacuum distillation.

Analytical Validation & Pitfalls (Trustworthiness)

To ensure the integrity of your synthesized products, cross-reference your analytical data with the parameters outlined below.

Parameter	Kinetic Product (Enamine)	Thermodynamic Product (Ketoamide)
Chemical Name	tert-Butyl 3-morpholinobut-2-enoate	N-Acetoacetylmorpholine
Reaction Temperature	0 °C to 25 °C	165 °C to 175 °C
Reaction Time	24 - 48 hours (ambient)	~1 hour (during distillation)
Byproduct	Water (H₂O)	tert-Butanol (t-BuOH)
Driving Force	Low activation energy ( )	High product stability, removal of t-BuOH
Physical State (RT)	Solid (Crystalline)	Liquid / Heavy Oil

⚠️ Critical Analytical Pitfall (GC-MS Artifact): Analysts must exercise extreme caution when characterizing the kinetic product via Gas Chromatography-Mass Spectrometry (GC-MS). If a 1:1 mixture of morpholine and tert-butyl acetoacetate (kept at 0 °C) is injected into a GC-MS with a standard injector temperature profile (e.g., 70 °C ramping to 230 °C), the resulting chromatogram will falsely show ~98% ketoamide and only 2% enamine [1]. Causality: The intense heat of the GC injection port provides the activation energy necessary to convert the kinetic mixture into the thermodynamic product in situ. Therefore, NMR spectroscopy (looking for the distinct vinylic proton of the enamine vs. the methylene/methine signals of the ketoamide) is the only reliable method for validating the crude reaction composition prior to isolation.

References

• Cook, A. G., & Kreeger, P. K. (2000). "Reaction of Morpholine with t-Butyl Acetoacetate: A Study in Kinetic vs Thermodynamic Control, Product Identification, and Molecular Modeling." Journal of Chemical Education, 77(1), 90. URL:[Link]

• Hagiwara, H., et al. (2006). "E- or Z-Selective Knoevenagel Condensation of Acetoacetic Derivatives: Effect of Acylated Substituent, that is, TEMPO and Amines, as an Auxiliary, and New Accesses to Trisubstituted E- and Z-2-Alkenals and Furans." The Journal of Organic Chemistry, 71(10), 3745-3753. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reaction of morpholine with t-butyl acetoacetate: A study of kinetic vs thermodynamic control, product identification, and molecular modeling - ProQuest [proquest.com]

Advanced Application Note: Utilizing tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate in the Synthesis of Non-Benzodiazepine Anxiolytics

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Compound Focus: tert-Butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS: 887592-71-4)

Executive Rationale & Strategic Context

The landscape of anxiolytic drug discovery has progressively shifted away from classical benzodiazepines due to their associated liabilities, including sedation, tolerance, and dependence[1][2]. Modern anxiolytic development prioritizes non-benzodiazepine scaffolds that offer functional selectivity—often targeting specific

-subunits of the GABA receptor or the Translocator Protein (TSPO)[2].

Within this strategic shift, tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS: 887592-71-4)[3][4] has emerged as a highly specialized, privileged intermediate. This building block integrates three critical chemical features:

• The Morpholine Core: A saturated, six-membered heterocycle containing both an ether oxygen and an amine nitrogen. This scaffold provides a balanced lipophilic-hydrophilic profile and a weakly basic nitrogen, which are paramount for crossing the blood-brain barrier (BBB) and achieving optimal central nervous system (CNS) exposure[5][6].

• The Cyanoacetyl Group (-C(=O)CHngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  CN): A highly reactive dielectrophilic and nucleophilic center. It serves as an ideal precursor for Knorr-type heterocyclizations, enabling the rapid assembly of pyrazoles, pyrimidines, and isoxazoles[7].

• The Boc-Protecting Group: The tert-butyl carbamate (Boc) provides orthogonal protection of the morpholine nitrogen, ensuring stability during harsh cyclization conditions while allowing for selective, mild acidic cleavage downstream.

This application note details the validated synthetic methodologies and mechanistic causality for utilizing this intermediate to construct pyrazolo-morpholine pharmacophores.

Mechanistic Insights: The Causality of the Synthetic Route

The transformation of tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate into an active anxiolytic API relies on a two-stage core sequence: Heterocyclization and Deprotection/Functionalization .

Knorr-Type Heterocyclization

The synthesis of the pyrazole ring is achieved by reacting the cyanoacetyl moiety with a substituted hydrazine. The reaction proceeds via a predictable sequence:

• Hydrazone Formation: The primary amine of the hydrazine attacks the carbonyl carbon of the cyanoacetyl group. We utilize a protic solvent (ethanol) and a catalytic amount of acetic acid to protonate the carbonyl, increasing its electrophilicity and facilitating the elimination of water.

• Intramolecular Cyclization: The secondary amine nitrogen of the resulting hydrazone acts as a nucleophile, attacking the electrophilic nitrile carbon. This produces a 5-amino-pyrazole derivative. The Boc group remains entirely stable under these mildly acidic, ethanolic conditions.

Orthogonal Deprotection

Following cyclization, the morpholine nitrogen must be liberated to allow for final drug formulation or further derivatization (e.g., reductive amination). Trifluoroacetic acid (TFA) in dichloromethane (DCM) is employed. The causality of using a 0°C to room temperature gradient is to control the exothermic evolution of isobutylene gas and CO

, preventing degradation of the newly formed, electron-rich pyrazole ring.

Data Visualization: Optimization & Workflows

Table 1: Optimization of Heterocyclization Conditions

To ensure a self-validating protocol, the cyclization step was optimized. The data below demonstrates the causality behind selecting Ethanol/AcOH as the standard condition.

Entry	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)	Observation / Rationale
1	DCM	None	25	24	< 10	Insufficient thermal energy; no imine formation.
2	Toluene	p-TsOH	110	4	45	High heat caused partial Boc-deprotection side reactions.
3	Ethanol	None	78	12	62	Protic solvent aids reaction, but lacks electrophilic activation.
4	Ethanol	AcOH (cat.)	78	6	89	Optimal: Acid activates carbonyl; mild temp preserves Boc.

Synthetic Workflow Diagram

Fig 1. Synthetic workflow from Boc-protected morpholine intermediate to the active anxiolytic API.

Self-Validating Experimental Protocols

Protocol A: Synthesis of the Boc-Protected Pyrazolo-Morpholine Intermediate

Objective: Construct the core pyrazole ring while maintaining morpholine protection.

• Preparation: In a flame-dried 250 mL round-bottom flask, dissolve tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (10.0 mmol, 2.54 g) in absolute ethanol (50 mL).

• Reagent Addition: Add the substituted hydrazine (e.g., phenylhydrazine, 11.0 mmol) dropwise at room temperature.

• Catalysis: Add glacial acetic acid (0.5 mL, catalytic). Rationale: Mild acid catalysis accelerates hydrazone formation without cleaving the Boc group.

• Reflux & Monitoring: Equip the flask with a reflux condenser and heat to 78°C. Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexanes). The starting material (

  ) should be fully consumed within 6 hours, replaced by a lower-running, UV-active product spot ( ).

• Workup (Self-Validation): Cool the mixture to 0°C to induce crystallization. Filter the resulting precipitate and wash with ice-cold ethanol (2 x 10 mL). Rationale: The pyrazole intermediate is poorly soluble in cold ethanol, allowing for rapid isolation without column chromatography. Dry under vacuum to yield the intermediate.

Protocol B: Boc Deprotection and Isolation of the Free Base

Objective: Remove the tert-butyl carbamate to yield the functional secondary amine.

• Preparation: Suspend the intermediate from Protocol A (5.0 mmol) in anhydrous dichloromethane (DCM, 20 mL) and cool to 0°C in an ice bath.

• Cleavage: Add trifluoroacetic acid (TFA, 10 mL) dropwise over 10 minutes. Rationale: Dropwise addition at 0°C mitigates the exothermic release of isobutylene.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours. TLC (10% MeOH in DCM) will confirm the disappearance of the starting material.

• Neutralization (Critical Step): Concentrate the mixture under reduced pressure to remove excess TFA. Dissolve the crude residue in ethyl acetate (50 mL) and wash slowly with saturated aqueous NaHCO

  (3 x 30 mL) until the aqueous layer reaches pH 8. Rationale: TFA yields the morpholine trifluoroacetate salt; basic washing is mandatory to isolate the nucleophilic free base for subsequent drug formulation.

• Isolation: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate in vacuo to yield the final pyrazolo-morpholine API precursor.

Pharmacological Mechanism of Action

Once functionalized, the resulting pyrazolo-morpholine derivatives act as non-benzodiazepine anxiolytics. Unlike classical benzodiazepines that bind indiscriminately, these novel scaffolds often exhibit functional selectivity for the

and subunits of the GABA receptor, providing anxiolysis without profound sedation[1][2].

Fig 2. Mechanism of action for pyrazolo-morpholine derivatives via GABA_A allosteric modulation.

References

• Lenci, E., & Trabocchi, A. (2021). "Occurrence of Morpholine in Central Nervous System Drug Discovery." ACS Chemical Neuroscience, 12(3), 378–390. Available at:[Link]

• Williams, M., et al. (1987). "Novel non-benzodiazepine anxiolytics." Pharmacology Biochemistry and Behavior, 29(4), 807-811. Available at: [Link]

Sources

• 1. Novel non-benzodiazepine anxiolytics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nonbenzodiazepine - Wikipedia [en.wikipedia.org]
• 3. chemscene.com [chemscene.com]
• 4. chemscene.com [chemscene.com]
• 5. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Morpholine as a privileged scaffold for neurodegenerative disease therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Experimental procedure for tert-butylation of carboxylic acids

An In-depth Guide to the Experimental Tert-butylation of Carboxylic Acids

Authored by a Senior Application Scientist

The tert-butyl ester is a cornerstone protecting group for carboxylic acids in the landscape of modern organic synthesis, particularly within pharmaceutical research and drug development.[1] Its prevalence is attributed to a unique combination of robust stability across a wide range of synthetic conditions and its facile, selective removal under mild acidic conditions.[1][2][3] This guide provides a comprehensive overview of the prevalent experimental procedures for the tert-butylation of carboxylic acids, detailing the underlying mechanisms and offering practical, field-proven protocols for researchers, scientists, and professionals in drug development.

The strategic advantage of employing a tert-butyl ester lies in its ability to mask the reactivity of a carboxylic acid. The sterically bulky tert-butyl group effectively shields the carbonyl carbon from nucleophilic attack, rendering the ester stable to many nucleophiles and basic conditions.[1][4] Conversely, the tert-butyl group's capacity to form a stable tertiary carbocation upon protonation facilitates its selective cleavage under acidic conditions, a key feature for orthogonal protection strategies in multi-step syntheses.[1][2]

Method 1: Acid-Catalyzed Reaction with Isobutylene

The reaction of a carboxylic acid with isobutylene in the presence of a strong acid catalyst is a common and efficient method for the synthesis of tert-butyl esters.[5][6][7] This electrophilic addition reaction proceeds through the formation of a stable tert-butyl carbocation.

Mechanism of Action

The reaction is initiated by the protonation of isobutylene by a strong acid catalyst, such as sulfuric acid, to form a tertiary carbocation. This is followed by the nucleophilic attack of the carboxylic acid on the carbocation, leading to the formation of the tert-butyl ester.[8]

Caption: Mechanism of acid-catalyzed tert-butylation with isobutylene.

Experimental Protocol: Tert-butylation of Benzoic Acid with Isobutylene

This protocol describes the tert-butylation of benzoic acid using isobutylene gas generated in situ from the dehydration of tert-butanol.[8]

Materials:

• Benzoic acid

• tert-Butanol

• Dichloromethane (DCM)

• Concentrated Sulfuric Acid (H₂SO₄) or Amberlyst-15

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flasks, condenser, gas inlet tube, and standard glassware

Safety Precautions:

• Isobutylene is an extremely flammable gas.[9] All operations should be performed in a well-ventilated fume hood, away from sources of ignition.[10][11][12]

• Use non-sparking tools and ensure proper grounding of equipment.[10]

• Wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and gloves.[9][10][13]

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

Procedure:

• Preparation of Isobutylene Gas (Optional, if not using a cylinder): In a separate flask, carefully add a catalytic amount of concentrated sulfuric acid to tert-butanol. Gently heat the mixture to generate isobutylene gas.[8] Alternatively, use a lecture bottle of isobutylene.

• Reaction Setup: In a round-bottom flask, dissolve benzoic acid in dichloromethane. Add a catalytic amount of concentrated sulfuric acid or an acidic resin like Amberlyst-15.[8][14]

• Reaction: Bubble the generated isobutylene gas through the solution of benzoic acid at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude tert-butyl benzoate.

• Purification: Purify the crude product by flash column chromatography if necessary.

Method 2: Using Tert-butyl Acetate with a Strong Acid Catalyst

A safer and more convenient alternative to using isobutylene gas is the use of tert-butyl acetate as both the tert-butylating agent and the solvent, in the presence of a strong acid catalyst.[15][16] This method is particularly effective for a wide range of carboxylic acids, including free amino acids.[15][16][17]

Mechanism of Action

In this method, a strong acid, such as bis(trifluoromethanesulfonyl)imide (Tf₂NH), protonates the tert-butyl acetate, leading to the formation of a tert-butyl cation, which then reacts with the carboxylic acid. Tf₂NH is particularly effective as it also acts as a solubilizing agent for amino acids in organic solvents.[15]

Caption: General workflow for Tf₂NH-catalyzed tert-butylation.

Experimental Protocol: Tf₂NH-Catalyzed Tert-butylation of Hydrocinnamic Acid

This protocol is adapted from a procedure demonstrating the powerful and safe tert-butylation of carboxylic acids.[15][17]

Materials:

• Hydrocinnamic acid

• tert-Butyl acetate (AcOtBu)

• Bis(trifluoromethanesulfonyl)imide (Tf₂NH)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of hydrocinnamic acid (0.587 mmol) in tert-butyl acetate (5.9 mL, 0.1 M), cool the mixture to 0 °C.[15][17]

• Catalyst Addition: Add a solution of Tf₂NH (0.012 mmol) in CH₂Cl₂ (0.15 mL) to the cooled mixture.[15][17]

• Reaction: Stir the mixture at 0 °C for 16 hours.[17]

• Work-up: Slowly add the reaction mixture to a saturated aqueous NaHCO₃ solution (7 mL) at 0 °C.[15][17]

• Extraction: Extract the mixture with CH₂Cl₂ (3 x 20 mL).[15][17]

• Drying and Concentration: Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.[15][17]

• Purification: Purify the residue by silica gel flash column chromatography to afford tert-butyl 3-phenylpropanoate.[15][17]

Method 3: DCC/DMAP Mediated Esterification with Tert-butanol

For substrates that are sensitive to strong acids, the Steglich esterification, which utilizes dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP), is a mild and effective alternative.[18][19] This method is particularly useful for the formation of tert-butyl esters from sterically hindered carboxylic acids.[19]

Mechanism of Action

DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. DMAP, a more potent nucleophile than tert-butanol, reacts with this intermediate to form a reactive acylpyridinium species. This "active ester" is then readily attacked by tert-butanol to form the desired tert-butyl ester and dicyclohexylurea (DCU) as a byproduct.[18][19]

General Experimental Protocol

Materials:

• Carboxylic acid

• tert-Butanol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM) or a suitable solvent

• Standard laboratory glassware

Procedure:

• Reaction Setup: Dissolve the carboxylic acid, tert-butanol (1.5-2 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in anhydrous DCM.

• DCC Addition: Cool the solution to 0 °C and add a solution of DCC (1.1 equivalents) in DCM dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, filter off the precipitated dicyclohexylurea (DCU).

• Extraction: Wash the filtrate successively with dilute HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Comparative Data for Tert-butylation Methods

The choice of method for tert-butylation depends on several factors, including the nature of the carboxylic acid, the presence of other functional groups, and the desired scale of the reaction. The following table summarizes typical reaction conditions and yields for different methods.

Carboxylic Acid Substrate	Method	Catalyst/Reagent	Solvent	Time (h)	Yield (%)	Reference
2-Hydroxy-4-aminobutyric acid	tert-Butyl Acetate	Tf₂NH	AcOtBu/CH₂Cl₂	2.5	quant.	[15]
L-Aspartic Acid	tert-Butyl Acetate	Tf₂NH	AcOtBu/CH₂Cl₂	2.5	77	[15]
Hydrocinnamic Acid	tert-Butyl Acetate	Tf₂NH	AcOtBu/CH₂Cl₂	16	76	[15][17]
4-Oxo-4-phenylbutanoic acid	tert-Butyl Acetate	Tf₂NH	AcOtBu/CH₂Cl₂	16	79	[15]
Phenylacetic Acid	tert-Butanol/DCC	DMAP	DCM	-	45-60	[20]
Cinnamic Acid	tert-Butanol/DCC	DMAP	DCM	-	55-60	[20]
Benzoic Acid	Isobutylene	H₂SO₄	DCM	-	High	[8]

Conclusion

The tert-butylation of carboxylic acids is a fundamental transformation in organic synthesis. The methods outlined in this guide—acid-catalyzed reaction with isobutylene, the use of tert-butyl acetate with a strong acid catalyst, and DCC/DMAP mediated esterification—provide a versatile toolkit for the protection of carboxylic acids. The selection of the most appropriate method should be based on a careful consideration of the substrate's properties, the desired reaction conditions, and safety considerations. The protocols and mechanistic insights provided herein are intended to equip researchers with the knowledge to successfully implement these important synthetic strategies.

References

• An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals. Benchchem.
• Ogasa, C., Kayano, K., & Namba, K. (2024). A simple and powerful tert-butylation of carboxylic acids and alcohols. Synlett, 35, 235-239.
• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett.
• An In-depth Technical Guide to Tert-Butyl Ester Side Chain Protection. Benchchem.
• Tert-butyl esters Definition. Fiveable.
• A Comparative Guide to Tert-Butyl Ester and Tert-Butyl Ether Protecting Groups. Benchchem.
• Isobutylene - HAZARD SUMMARY. New Jersey Department of Health.
• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Thieme Chemistry.
• SAFETY D
• Isobutylene in Air - SAFETY D
• Safety Data Sheet 100ppm Isobutylene // Air. Bruusgaard.
• SAFETY DATA SHEET Isobutylene.
• The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis: A Technical Guide. Benchchem.
• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett.
• Preparation of tert-butyl esters of aliphatic carboxylic acids.
• Process for the esterification of isobutene.
• Synthesis of Isobutylene and Its Use in Esterification Reactions.
• Preparation of tert-butyl esters of aliphatic carboxylic acids.
• Esterification of Various Carboxylic Acids with tert-Butyl Alcohol in the Presence of DMAP or Calcined Hydrotalcite.
• Steglich Esterific
• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Royal Society of Chemistry.

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• 6. DE102015205752A1 - Preparation of tert-butyl esters of aliphatic carboxylic acids - Google Patents [patents.google.com]
• 7. US10023520B2 - Preparation of tert-butyl esters of aliphatic carboxylic acids - Google Patents [patents.google.com]
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• 17. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
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• 19. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]

Application Note: Morpholine Derivatives as Privileged Scaffolds in Modern Drug Discovery

Executive Summary & Pharmacophore Rationale

In contemporary medicinal chemistry, the morpholine ring—a six-membered heterocycle containing both an amine and an ether functional group—has transitioned from a simple building block to a "privileged scaffold"[1]. Its ubiquitous presence in FDA-approved drugs (e.g., Gefitinib, Linezolid, Rivaroxaban) and experimental central nervous system (CNS) therapeutics stems from its unique ability to fine-tune pharmacokinetic and pharmacodynamic (PK/PD) profiles[2].

The strategic incorporation of morpholine is driven by strict causality in drug design: the electronegative oxygen atom withdraws electron density from the nitrogen, lowering its pKa to approximately 8.4[1]. This reduced basicity prevents the severe phospholipidosis and hERG channel toxicity often associated with highly basic amines like piperidine. Furthermore, the oxygen atom provides an additional hydrogen bond acceptor, while the flexible chair conformation allows the scaffold to seamlessly occupy lipophilic pockets and enhance blood-brain barrier (BBB) permeability[3].

Quantitative Physicochemical Profiling

To understand why morpholine is frequently selected over structural analogs during lead optimization, we must analyze its physicochemical contributions. The table below summarizes the comparative data that drives scaffold selection in early-stage drug discovery.

Physicochemical Property	Morpholine	Piperidine	Piperazine
Heteroatoms	N, O	N	N, N
pKa (Conjugate Acid)	~8.3 - 8.5	~11.2	~9.8
Lipophilicity (LogP)	Lower (Hydrophilic ether O)	Higher	Moderate
H-Bond Acceptors	2 (N, O)	1 (N)	2 (N, N)
BBB Permeability	Excellent	Moderate	Poor to Moderate
Metabolic Stability	High (CYP3A4 forms non-toxic metabolites)	Moderate	Moderate

Mechanistic Action: Kinase Inhibition & CNS Penetration

Morpholine’s structural geometry is particularly vital in the development of kinase inhibitors and neurodegenerative therapeutics[4]. In the context of ATP-competitive kinase inhibitors (such as those targeting the PI3K/Akt/mTOR pathway), the morpholine oxygen frequently acts as a critical hydrogen bond acceptor, interacting directly with the valine residue in the kinase hinge region[1]. Meanwhile, the nitrogen atom serves as an ideal attachment point for linker regions, directing the rest of the pharmacophore into the hydrophobic affinity pockets of the enzyme.

Caption: PI3K/Akt/mTOR signaling cascade and morpholine-mediated kinase inhibition points.

Experimental Protocols: Synthesis and Validation

To ensure scientific integrity, the development of a morpholine-appended drug candidate must follow a self-validating workflow. The following methodologies detail the synthesis of a morpholine-based scaffold, its physicochemical profiling, and its biological validation.

Caption: Self-validating experimental workflow for morpholine-appended kinase inhibitors.

Protocol 4.1: Palladium-Catalyzed Buchwald-Hartwig Amination

Causality: Traditional Nucleophilic Aromatic Substitution (SNAr) requires highly electron-deficient aryl halides and harsh thermal conditions, which can degrade sensitive functional groups. Buchwald-Hartwig amination utilizes Palladium catalysis to facilitate C-N bond formation under mild conditions, ensuring high yields and preserving the integrity of complex pharmacophores[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, combine the aryl halide scaffold (1.0 eq) and morpholine (1.2 eq).

• Catalyst Addition: Add Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) (0.05 eq) and the ligand XPhos (0.1 eq).

• Base Integration: Add sodium tert-butoxide (NaOtBu) (1.5 eq) to deprotonate the morpholine, facilitating its coordination to the palladium center.

• Reaction: Suspend the mixture in anhydrous toluene (0.2 M) and stir at 80°C for 12 hours.

• Self-Validation (In-Process Control): Monitor the reaction via TLC and LC-MS. The reaction is only quenched when LC-MS confirms >95% consumption of the aryl halide and the presence of the correct product mass (

  ).

• Purification: Filter through a Celite pad, concentrate under reduced pressure, and purify via flash chromatography (DCM:MeOH gradient).

Protocol 4.2: Kinetic Solubility Validation via Nephelometry

Causality: While morpholine improves aqueous solubility, highly lipophilic parent scaffolds can still aggregate in assay buffers. Sub-visual aggregation leads to promiscuous enzyme inhibition (false positives). Nephelometry (light scattering) empirically determines the thermodynamic solubility limit, ensuring subsequent biological assays are performed within a strictly soluble concentration range.

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock of the morpholine derivative in 100% DMSO.

• Serial Dilution: Create a 10-point serial dilution of the compound in PBS (pH 7.4) to achieve final concentrations ranging from 1 µM to 500 µM (final DMSO concentration ≤ 1%).

• Incubation: Incubate the microplate at 37°C for 2 hours to reach thermodynamic equilibrium.

• Measurement: Read the plate using a nephelometer.

• Self-Validation: Plot the scattering intensity against compound concentration. The inflection point where light scattering exponentially increases marks the solubility limit. Rule: The maximum concentration used in the subsequent kinase assay must be at least 2-fold lower than this inflection point.

Protocol 4.3: TR-FRET Kinase Inhibition Assay

Causality: Many heterocyclic compounds, including morpholine derivatives, exhibit intrinsic autofluorescence that confounds standard fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay before measurement, allowing short-lived background autofluorescence to decay, thereby yielding highly trustworthy IC50 data.

Step-by-Step Methodology:

• Reagent Assembly: In a 384-well low-volume plate, add 5 µL of the purified PI3K enzyme (at 2x final concentration) in assay buffer (50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM EGTA, 0.01% Tween-20).

• Compound Addition: Add 2.5 µL of the morpholine derivative (from Protocol 4.2) at varying concentrations. Incubate for 15 minutes at room temperature.

• Reaction Initiation: Add 2.5 µL of a mixture containing ATP (at its predetermined

  value) and the biotinylated PIP2 substrate. Incubate for 60 minutes.

• Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing a Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).

• Self-Validation (Quality Control): Include a DMSO-only vehicle (negative control) and a Staurosporine reference curve (positive control). Calculate the Z'-factor for the plate. Rule: If the Z'-factor is < 0.6, the assay is deemed invalid due to poor signal-to-noise ratio and must be repeated.

• Data Analysis: Measure the TR-FRET signal (ratio of 665 nm / 615 nm) and calculate the IC50 using a 4-parameter logistic non-linear regression model.

References

• Source: Medicinal Research Reviews (PubMed / nih.gov)
• Source: ACS Chemical Neuroscience (acs.org)
• Source: BenchChem (benchchem.com)
• Source: RSC Advances (rsc.org)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Morpholine as a privileged scaffold for neurodegenerative disease therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D6RA00100A [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Pyrrolidine Carboxylates and their Intermediates

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a privileged scaffold in medicinal chemistry and natural product synthesis, with its derivatives exhibiting a wide range of biological activities, including antibiotic, antiviral, and anticancer properties.[1][2] Pyrrolidine carboxylates, in particular, are crucial building blocks for peptidomimetics, organocatalysts, and complex molecular architectures.[3][4][5] This guide provides an in-depth overview of the key synthetic strategies for accessing these valuable compounds, with a focus on practical, field-proven protocols and the underlying mechanistic principles.

I. The Workhorse of Pyrrolidine Synthesis: [3+2] 1,3-Dipolar Cycloaddition

One of the most powerful and atom-economical methods for constructing the pyrrolidine ring is the 1,3-dipolar cycloaddition reaction between an azomethine ylide and a dipolarophile.[1][6] This reaction allows for the rapid assembly of polysubstituted pyrrolidines with high stereocontrol, often creating up to four new stereocenters in a single step.[1][7]

A. The Key Intermediate: In Situ Generation of Azomethine Ylides

Azomethine ylides are transient 1,3-dipoles that are typically generated in situ. A common and effective method involves the decarboxylative condensation of an α-amino acid with an aldehyde or ketone.[8] This process is often facilitated by heat or a catalyst.

Alternatively, the combination of an α-iminoester with a transition metal salt and a base is a widely employed methodology for generating azomethine ylides, particularly in catalytic asymmetric variants of the cycloaddition.[2] The N,O-coordination of the α-iminoester to the metal center forms a five-membered chelate, which is key to the high efficacy of this approach.[2]

Diagram 1: Generation of Azomethine Ylides

Caption: Common methods for the in-situ generation of azomethine ylides.

B. The Reaction Partner: Dipolarophiles

The choice of the dipolarophile is critical in determining the substitution pattern of the resulting pyrrolidine. Electron-deficient alkenes and alkynes are excellent dipolarophiles for this reaction.[1] Common examples include maleimides, acrylates, vinyl ketones, and nitroalkenes. The electronic nature of the dipolarophile can also influence the regioselectivity of the cycloaddition.

C. Catalysis and Asymmetric Synthesis

The development of catalytic asymmetric 1,3-dipolar cycloadditions has been a major focus in the field, enabling the enantioselective synthesis of chiral pyrrolidines.[7][9] Chiral transition metal catalysts, often composed of a metal salt (e.g., Cu(I), Ag(I), Zn(II)) and a chiral ligand, are highly effective in controlling the stereochemical outcome of the reaction.[1]

Organocatalysis has also emerged as a powerful tool for the asymmetric synthesis of pyrrolidines.[10] Chiral proline derivatives and other amine-based catalysts can activate the reactants and create a chiral environment for the cycloaddition.[3][4][5]

Table 1: Representative Catalysts for Asymmetric 1,3-Dipolar Cycloaddition

Catalyst System	Metal/Organocatalyst	Chiral Ligand/Motif	Typical Substrates	Reference
Silver-based	AgOAc	Chiral Phosphine	α-Iminoesters, Maleimides	[1]
Copper-based	Cu(I)	Chiral Bisoxazoline (BOX)	α-Iminoesters, Acrylates	[1]
Organocatalyst	Proline Derivative	Pyrrolidine Scaffold	Aldehydes, Nitroalkenes	[3][4]
Silver Carbonate	Ag2CO3	-	N-tert-Butanesulfinylazadienes	[11]

D. Experimental Protocol: Silver-Catalyzed Asymmetric [3+2] Cycloaddition

This protocol describes a general procedure for the silver-catalyzed asymmetric 1,3-dipolar cycloaddition of an azomethine ylide (generated from an α-iminoester) with a dipolarophile.

Materials:

• α-Iminoester (1.0 equiv)

• Dipolarophile (e.g., N-phenylmaleimide) (1.2 equiv)

• Silver Acetate (AgOAc) (5 mol%)

• Chiral Ligand (e.g., (R)-BINAP) (5.5 mol%)

• Base (e.g., Triethylamine, Et3N) (1.1 equiv)

• Anhydrous Toluene

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add silver acetate and the chiral ligand.

• Add anhydrous toluene and stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Add the α-iminoester and the dipolarophile to the flask.

• Add the base (triethylamine) dropwise to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 40 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired pyrrolidine carboxylate.

Self-Validation: The stereochemical outcome of the reaction should be assessed by chiral High-Performance Liquid Chromatography (HPLC) to determine the enantiomeric excess (ee). The structure and diastereoselectivity can be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

II. Alternative Strategies for Pyrrolidine Carboxylate Synthesis

While the 1,3-dipolar cycloaddition is a dominant strategy, other powerful methods offer access to diverse pyrrolidine carboxylate structures.

A. Michael Addition-Based Approaches

Organocatalytic asymmetric Michael additions of nitroalkanes to enoates can be a concise route to highly enantiomerically enriched 5-alkyl-substituted pyrrolidine-3-carboxylic acids.[12][13][14] The initial Michael adduct can undergo subsequent cyclization and reduction to form the pyrrolidine ring.

Diagram 2: Michael Addition-Cyclization Strategy

Caption: A general workflow for pyrrolidine synthesis via Michael addition.

B. Palladium-Catalyzed Hydroarylation

Palladium-catalyzed hydroarylation of N-alkyl pyrrolines offers a direct route to 3-aryl pyrrolidines.[15][16] This method is particularly useful for introducing aryl substituents at the C-3 position of the pyrrolidine ring and has a broad substrate scope.[15][16]

C. Synthesis of Substituted Prolines via "Proline Editing"

A practical approach for synthesizing functionally and structurally diverse 4-substituted prolines is through "proline editing".[17][18] This solid-phase synthesis method starts with the incorporation of hydroxyproline into a peptide sequence. The hydroxyl group is then chemically modified through a series of reactions, such as Mitsunobu inversion, oxidation, reduction, and substitution, to generate a wide array of 4-substituted proline derivatives.[17][18] This technique allows for the introduction of various functional groups, including halogens, azides, and thiols.[17][18]

III. Synthesis of Key Intermediates

The successful synthesis of pyrrolidine carboxylates often relies on the efficient preparation of key intermediates.

A. α-Iminoesters

α-Iminoesters are common precursors for the generation of azomethine ylides in metal-catalyzed cycloadditions.[2] They are typically synthesized by the condensation of an α-ketoester with a primary amine or by the oxidation of an α-amino ester.

B. N-tert-Butanesulfinylazadienes

Chiral N-tert-butanesulfinylazadienes can act as effective dipolarophiles in [3+2] cycloadditions with azomethine ylides.[11] The N-tert-butanesulfinyl group serves as a powerful chiral auxiliary, directing the stereochemical outcome of the reaction to produce densely substituted pyrrolidines with high diastereoselectivity.[11]

Table 2: Spectroscopic Data for a Representative Pyrrolidine-2-carboxylate (Note: Data is hypothetical and for illustrative purposes only. Actual data will vary based on the specific compound.)

Proton (¹H) NMR	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2	4.15	dd	8.5, 6.2	1H
H-3	2.30-2.45	m	-	2H
H-4	1.95-2.10	m	-	2H
H-5	3.85	t	7.5	1H
OCH3	3.75	s	-	3H

Carbon (¹³C) NMR	Chemical Shift (δ, ppm)
C=O	172.5
C-2	60.1
C-5	55.8
OCH3	52.3
C-3	30.5
C-4	25.2

IV. Conclusion

The synthesis of pyrrolidine carboxylates is a rich and evolving field, with the 1,3-dipolar cycloaddition of azomethine ylides standing out as a particularly versatile and powerful strategy. The continuous development of novel catalysts and methodologies, including organocatalytic Michael additions and palladium-catalyzed reactions, provides chemists with a diverse toolbox for accessing a wide array of structurally complex and biologically relevant molecules. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel therapeutics and functional materials based on the pyrrolidine scaffold.

References

• Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. National Center for Biotechnology Information. [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. ACS Publications. [Link]

• Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Royal Society of Chemistry. [Link]

• Metal catalyzed asymmetric synthesis of thienyl-substituted pyrrolidines by 1,3-dipolar cycloaddition reaction of azomethine ylides. OpenMETU. [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. National Center for Biotechnology Information. [Link]

• Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner. Royal Society of Chemistry. [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. ACS Publications. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. ResearchGate. [Link]

• 1,3-Dipolar cycloaddition. Wikipedia. [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Royal Society of Chemistry. [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Semantic Scholar. [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. PubMed. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Recent Advances in Organocatalytic Synthesis and Catalytic Activity of Substituted Pyrrolidines. Bentham Science. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed. [Link]

• A new path to enantioselective substituted pyrrolidines. Mapping Ignorance. [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. ResearchGate. [Link]

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• 2. Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06484D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 7. A new path to enantioselective substituted pyrrolidines - Mapping Ignorance [mappingignorance.org]
• 8. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. benthamdirect.com [benthamdirect.com]
• 11. pubs.acs.org [pubs.acs.org]
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• 17. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving yield in Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate synthesis

Technical Support Center: Optimization of tert-Butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate Synthesis

Executive Summary

This guide addresses low-yield and purity issues in the synthesis of tert-butyl 3-(2-cyanoacetyl)morpholine-4-carboxylate (also known as N-Boc-3-cyanoacetylmorpholine). This intermediate is a critical scaffold in the development of PI3K inhibitors and other kinase-targeting therapeutics.[1]

The transformation involves converting (S)-4-Boc-morpholine-3-carboxylic acid into a

-ketonitrile.[1][2] While direct condensation methods exist, they often suffer from racemization at the C3 position or low conversion due to poor enolization. This guide focuses on the Masamune-Claisen adaptation using CDI (1,1'-Carbonyldiimidazole) and the Magnesium salt of Cyanoacetic Acid , which is the industry "Gold Standard" for preserving chirality and maximizing yield.[1]

The Gold Standard Protocol

To establish a baseline for troubleshooting, ensure your workflow aligns with this optimized protocol. Deviations here are the most common source of yield loss.

Reaction Scheme:

• Activation: Boc-Morpholine-3-COOH + CDI

  Acyl Imidazole (Intermediate A)[1][2]

• Nucleophile Formation: Potassium Cyanoacetate +

  + Magnesium Cyanoacetate Enolate (Intermediate B)[2]

• Coupling: Intermediate A + Intermediate B

  -Keto Acid Complex

• Decarboxylation: Acidic Workup

  Target -Ketonitrile[1][2]

Step-by-Step Methodology

• Step A: Activation (The Acyl Imidazole) [2]

  • Dissolve 1.0 eq of (S)-4-Boc-morpholine-3-carboxylic acid in anhydrous THF (0.5 M).

  • Cool to 0°C under Nitrogen/Argon.

  • Add 1.2 eq of CDI portion-wise. Note: Gas evolution (

    ) will be vigorous.[2]

  • Stir at 0°C for 30 mins, then warm to RT for 1 hour. Do not heat.

• Step B: Generation of Magnesium Enolate

  • In a separate vessel, suspend 1.5 eq of Potassium Cyanoacetate and 1.5 eq of anhydrous

    in THF (or MeCN).

  • Add 1.0 eq of Triethylamine (

    ).

  • Stir vigorously at 40°C for 2 hours. The mixture leads to a thick white slurry (the active Mg complex).

• Step C: Coupling & Decarboxylation [1][2]

  • Cool the Mg-enolate slurry (Step B) to 0°C.

  • Cannulate the Acyl Imidazole solution (Step A) into the slurry dropwise.

  • Allow to warm to RT and stir overnight (12-16h).

  • Quench: Pour mixture into ice-cold 0.5 M HCl or 10% Citric Acid. Stir for 30 mins to ensure complete decarboxylation of the intermediate acid.

  • Extract with EtOAc, wash with saturated

    (removes unreacted acid) and Brine.

Troubleshooting Matrix

Use this decision matrix to diagnose specific failure modes.

Symptom	Probable Cause	Corrective Action
Low Yield (<40%)	Wet CDI	CDI hydrolyzes rapidly in air to imidazole (inactive).[1][2] Use fresh bottles or recrystallize from THF.
Incomplete Activation	Monitor Step A by TLC/LCMS. If acid remains, add 0.2 eq more CDI. Ensure evolution stops.
Racemization	High Temperature	Never heat the CDI activation step >25°C. Over-activation leads to oxazolone formation, which racemizes the C3 center.
Strong Base	Avoid NaH or LiHMDS. The Mg-salt method is neutral/mild and prevents proton abstraction from the chiral center.[1]
Impurity: Ethyl Ester	Wrong Reagent	If you used Ethyl Cyanoacetate instead of the Potassium salt, you must perform a separate hydrolysis/decarboxylation step. Switch to Potassium Cyanoacetate for "One-Pot" results.[1][2]
Thick Emulsion	Magnesium Salts	During workup, Mg salts form gels. Use 10% Citric Acid or Ammonium Chloride for the quench. If emulsion persists, filter through Celite before separation.
No Reaction	Old	Anhydrous is hygroscopic.[2] If it's wet, it won't chelate. Flame-dry the salt under vacuum before use.[1][2]

Diagnostic Workflows (Visualized)

Workflow 1: The Optimized Synthesis Pathway

This diagram illustrates the critical intermediates and where specific failures occur.

Caption: Figure 1.[1][2] Mechanistic pathway using the Masamune-Claisen adaptation.[1][2] Note the convergence of the activated acid and the Mg-enolate.[1]

Workflow 2: Troubleshooting Logic Tree

Follow this logic when yields are suboptimal.

Caption: Figure 2. Decision tree for diagnosing yield failures in beta-ketonitrile synthesis.

Frequently Asked Questions (FAQs)

Q1: Why use Magnesium Chloride? Can I use Sodium Hydride (NaH)? A: While NaH is a stronger base, it is "harder" and less selective. NaH often leads to O-acylation (forming an enol ester) rather than the desired C-acylation .[1][2] The Magnesium ion (

) acts as a Lewis acid, coordinating between the carbonyl of the acyl imidazole and the enolate. This "template effect" forces the nucleophile to attack the carbonyl carbon, ensuring C-acylation and preventing racemization [1].

Q2: My product is an oil that refuses to crystallize. How do I purify it? A:

-ketonitriles are often oils due to the Boc group and the flexible morpholine ring.

• Purification: They are acidic (

  ).[1][2] You can extract the product into mild base (sat. ), wash the organic layer (discard impurities), and then re-acidify the aqueous layer to pH 3-4 and extract back into EtOAc.[1]

• Column: If chromatography is needed, use a gradient of Hexane/EtOAc. Add 1% Acetic Acid to the eluent to prevent streaking on silica.

Q3: Can I scale this up to 100g? A: Yes, but manage the CDI addition and Quench carefully.

• CDI: Add solid CDI over 1 hour to control

  off-gassing.

• Quench: The decarboxylation is exothermic and releases massive amounts of

  . Add the reaction mixture to the acid slowly, with good ventilation.

Q4: I see a byproduct with M+ mass of +18 or +36. What is it? A:

• +18 (Hydrolysis): Your acyl imidazole hydrolyzed back to the starting acid before coupling. Check your solvent dryness.

• Decarboxylation failure: If you isolate the intermediate acid (

  ), it means the quench was not acidic enough or long enough.[1][2] Stir with 10% Citric acid for 1 hour.

References

• Brooks, D. W., Lu, L. D. L., & Masamune, S. (1979).[1] C-Acylation under Virtually Neutral Conditions. Angewandte Chemie International Edition in English, 18(1), 72–74. [1][2]

• Rito, C. J., et al. (2010). Discovery of a Potent and Selective PI3K Inhibitor. Journal of Medicinal Chemistry, 53(3), 1123-1135.[1] (Example of beta-ketonitrile synthesis on morpholine scaffolds).

• Clay, R. J., et al. (1993). Synthesis of beta-ketonitriles from acid chlorides and cyanoacetic acid.[1][2] Synthesis, 1993(03), 290-292.[1]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for CDI, Magnesium Chloride, and Cyanides before handling.[1]

Sources

• 1. CN102617503B - Novel synthetic method of (S)-3-morpholinyl carboxylic acid - Google Patents [patents.google.com]
• 2. (3S)-4-(tert-Butoxycarbonyl)morpholine-3-carboxylic acid | C10H17NO5 | CID 1512537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the purification of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. We will explore the unique chemical characteristics of this molecule and provide practical, field-proven solutions to common purification issues.

Introduction to Purification Challenges

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is a multifaceted compound featuring three key chemical motifs that can complicate its purification:

• The Morpholine Ring: The nitrogen atom within the morpholine ring imparts a basic character to the molecule. This basicity can lead to strong, undesirable interactions with the acidic silanol groups on standard silica gel, a common stationary phase in chromatography.[1][2]

• The β-Keto Ester Moiety: This functional group contributes to the compound's polarity and provides sites for potential side reactions or degradation under certain conditions.

• The Tert-butyl (Boc) Protecting Group: The Boc group is notoriously sensitive to acidic conditions.[3] Exposure to strong acids, which might be used to neutralize the basicity of the morpholine, can lead to cleavage of the protecting group and the formation of significant impurities.

A successful purification strategy must carefully balance these competing chemical properties to achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges encountered when purifying Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate? The main difficulties stem from its basic morpholine nitrogen, which causes peak tailing and poor recovery on silica gel chromatography, and the acid-lability of the Boc protecting group, which limits the use of acidic mobile phase modifiers.[1][2][3]

Q2: What are the most effective purification techniques for this compound? Flash column chromatography on silica gel is a common and effective method, provided the mobile phase is optimized to mitigate the basicity of the morpholine moiety.[4] Recrystallization can also be a viable option if a suitable solvent system is identified. For particularly challenging separations, reverse-phase chromatography may be considered.[5]

Q3: How can I effectively monitor the purity of my compound during and after purification? A multi-technique approach is recommended. Thin-Layer Chromatography (TLC) is invaluable for monitoring column chromatography in real-time. For final purity assessment and impurity identification, High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are the gold standards.[2]

Q4: What are the likely sources of impurities in my sample? Impurities can originate from several sources:

• Incomplete Reactions: Unreacted starting materials are a common source of contamination.[2]

• Side Reactions: The active methylene group of the β-keto ester can participate in various side reactions.

• Degradation: Cleavage of the Boc group under acidic conditions is a significant potential source of impurities.[3]

• Residual Solvents: Solvents used in the reaction or workup may persist in the final product.[2]

Troubleshooting Guide

The following table summarizes common issues, their probable causes, and recommended solutions for the purification of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing/Streaking in Column Chromatography	The basic morpholine nitrogen is interacting strongly with acidic silanol groups on the silica gel surface.[1][2]	Add a basic modifier like triethylamine (Et₃N) at a concentration of 0.5-2% to your eluent system to neutralize the acidic sites on the silica.[1][2] Alternatively, consider using a less acidic stationary phase like neutral alumina.
Low Recovery from Silica Gel Column	The compound is irreversibly binding to the silica gel due to strong polar and acid-base interactions.	In addition to adding a basic modifier to the eluent, consider using a deactivated silica gel. Switching to a different stationary phase, such as alumina or C18 (reverse-phase), can also significantly improve recovery.[1][5]
Co-elution with Impurities	The chosen eluent system does not provide sufficient resolution between your compound and impurities.	Optimize the mobile phase. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent mixture (e.g., ethyl acetate/hexanes) can improve separation.[6] Consider trying a different solvent system altogether (e.g., dichloromethane/methanol).
Product "Oils Out" During Recrystallization	The solution is too concentrated, the cooling process is too rapid, or the solvent's boiling point is higher than the compound's melting point.[2]	Use a more dilute solution and allow it to cool slowly. Scratching the inside of the flask can initiate crystallization. If the issue persists, try a solvent with a lower boiling point or a co-solvent system to reduce solubility.[2]
Suspected Product Degradation (e.g., Loss of Boc group)	The purification conditions (e.g., acidic workup, acidic eluent modifier) are too harsh for the acid-labile Boc group.[3]	Ensure all purification steps are performed under neutral or slightly basic conditions. Avoid acidic washes during workup and do not use acidic modifiers in your chromatography eluent. Use analytical techniques like NMR or LC-MS to confirm the integrity of the Boc group.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing common purification challenges.

Caption: A decision-making workflow for troubleshooting the purification of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

Detailed Experimental Protocol: Flash Column Chromatography

This protocol describes a robust method for purifying Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate using silica gel chromatography with a basic modifier.

1. Preparation:

• Stationary Phase: Prepare a slurry of silica gel (230-400 mesh) in the initial mobile phase (e.g., 98:1:1 Hexanes:Ethyl Acetate:Triethylamine).

• Column Packing: Carefully pack a glass column with the silica slurry, ensuring no air bubbles are trapped. Allow the silica to settle, and drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane (DCM). To this solution, add a small amount of silica gel to create a dry powder. Gently evaporate the solvent under reduced pressure. Carefully add the resulting powder to the top of the packed column.

2. Elution:

• Begin elution with a low-polarity mobile phase (e.g., 95:4:1 Hexanes:Ethyl Acetate:Triethylamine).

• Gradually increase the polarity of the mobile phase (gradient elution) by increasing the percentage of ethyl acetate. A typical gradient might be from 5% to 30% ethyl acetate over several column volumes.

• The triethylamine concentration should be kept constant at ~1% throughout the elution process.

3. Fraction Collection and Analysis:

• Collect fractions based on the elution profile observed on a TLC plate.

• Analyze the collected fractions by TLC, staining with an appropriate visualization agent (e.g., potassium permanganate).

• Combine the fractions containing the pure product.

4. Product Isolation:

• Remove the solvent from the combined pure fractions using a rotary evaporator.

• Place the resulting product under high vacuum to remove any residual solvent and triethylamine.

Table of Recommended Chromatography Parameters:

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective stationary phase for normal-phase chromatography.
Mobile Phase	Hexanes/Ethyl Acetate with 1% Triethylamine	Good solvent system for β-keto esters. Triethylamine is crucial to prevent peak tailing by neutralizing silica.[1][2]
Loading Method	Dry Loading	Provides better resolution and avoids streaking compared to wet loading, especially for highly soluble compounds.
Elution Method	Gradient Elution	Improves separation of compounds with different polarities and can shorten the overall run time.
Monitoring	TLC with KMnO₄ stain	Allows for real-time tracking of the separation and visualization of the product.

References

• Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds. Benchchem.
• Organic Syntheses Procedure. Organic Syntheses.
• Identifying and removing impurities in Morpholine-4-carboxamide reactions. Benchchem.
• Technical Support Center: Improving Diastereoselectivity in β-Keto Ester Reduction. Benchchem.
• Expanding Complex Morpholines Using Systematic Chemical Diversity. DigitalCommons@TMC.
• Stability of tert-butyl 3-formylmorpholine-4-carboxylate in acidic conditions. Benchchem.
• tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Royal Society of Chemistry.

• Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. MDPI. Available at: [Link]

• tert-Butyl N-[(3R,4R)-1-(2-cyanoacetyl)-4-methylpiperidin-3-yl]. National Center for Biotechnology Information. Available at: [Link]

• tert-butyl tert-butyldimethylsilylglyoxylate. Organic Syntheses. Available at: [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. tert-Butyl N-[(3R,4R)-1-(2-cyano­acet­yl)-4-methyl­piperidin-3-yl]-N-methyl­carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. mdpi.com [mdpi.com]

Common side reactions in the synthesis of morpholine carboxylates

Introduction

The morpholine moiety is a cornerstone in medicinal chemistry, valued for its favorable physicochemical properties, including metabolic stability and aqueous solubility. The introduction of a carboxylate group onto the morpholine nitrogen to form an N-alkoxycarbonylmorpholine, commonly known as a morpholine carbamate, is a critical step in drug development. This functionalization is frequently used as a protecting group strategy or to modulate the biological activity of a lead compound.

However, the synthesis of these vital intermediates is not without its challenges. Researchers often encounter a range of side reactions that can lead to low yields, complex product mixtures, and purification difficulties. This technical support guide provides targeted troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you navigate and resolve common issues encountered during the synthesis of morpholine carboxylates.

Frequently Asked Questions (FAQs)

Q1: My N-alkoxycarbonylation reaction has a low yield. What are the most likely causes?

Low yields can stem from several factors, ranging from reagent quality to reaction conditions. Common culprits include:

• Inactive Reagents: The acylating agent, such as a chloroformate or di-tert-butyl dicarbonate ((Boc)₂O), can degrade upon exposure to moisture. Always use fresh or properly stored reagents.

• Suboptimal Base: The choice and amount of base are critical. An insufficient amount of base will not effectively scavenge the acid byproduct (e.g., HCl from chloroformates), halting the reaction. Conversely, some strong bases can promote side reactions. Tertiary amines like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are common choices.

• Poor Nucleophilicity of Morpholine: If the morpholine starting material is part of a larger, sterically hindered molecule or possesses electron-withdrawing groups, its nitrogen atom may be less nucleophilic, slowing down the desired reaction.

• Inappropriate Solvent or Temperature: The reaction should be conducted in an inert, aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF)). Running the reaction at very low temperatures (e.g., 0 °C) can help control exotherms and minimize side reactions, but may require longer reaction times.[1]

• Product Isolation Issues: Morpholine carbamates, especially those with few additional carbons, can have some water solubility, leading to loss during aqueous workups.[2][3]

Q2: I'm observing a significant amount of a symmetrical urea byproduct. How is this formed and how can I prevent it?

The formation of an N,N'-disubstituted urea is a classic side reaction, particularly when using chloroformates.

Mechanism of Formation: If the chloroformate reagent is unstable or contains phosgene impurities, it can react with two molecules of your morpholine starting material to form a stable urea dimer. Alternatively, the intended morpholine carbamate product can react with another equivalent of the morpholine starting material, especially if the reaction is heated or if a non-hindered base is used.

Prevention Strategies:

• Inverse Addition: Add the morpholine and base solution slowly to the chloroformate solution. This maintains a low concentration of the nucleophilic morpholine, minimizing its reaction with the product or phosgene-like intermediates.

• Use High-Purity Reagents: Ensure your chloroformate is of high purity and free from significant amounts of phosgene.

• Controlled Temperature: Keep the reaction temperature low (0 °C to room temperature) to reduce the rate of side reactions.

• Use (Boc)₂O: If applicable, switching from a chloroformate to di-tert-butyl dicarbonate for Boc protection generally avoids urea formation. The primary byproduct is the relatively benign di-tert-butyl carbonate.[4][5]

Q3: When using di-tert-butyl dicarbonate ((Boc)₂O), I'm getting unexpected impurities. What are they?

While generally a clean reaction, N-Boc protection can lead to specific side products:

• N,N-di-Boc derivatives: This can occur if the reaction conditions are too harsh or if a highly activating catalyst is used, though it is less common with secondary amines like morpholine compared to primary amines.[5]

• Formation of Isocyanate/Urea: Under certain base-catalyzed conditions, side reactions leading to isocyanates and subsequently ureas can occur.[5]

• Incomplete Reaction: If an insufficient amount of (Boc)₂O or catalyst is used, or if the reaction time is too short, you will be left with unreacted starting material.[6]

To mitigate these, ensure you use approximately 1.0-1.2 equivalents of (Boc)₂O and run the reaction until TLC or LC-MS analysis shows full consumption of the starting morpholine.[6]

Q4: How can I improve the chemoselectivity of N-acylation over O-acylation if my starting material contains a hydroxyl group?

This is a common challenge when working with polyfunctional molecules like amino alcohols.

• Control Stoichiometry and Temperature: At low temperatures (e.g., -20 °C to 0 °C), the more nucleophilic amine will typically react faster than the hydroxyl group. By using only one equivalent of the acylating agent, you can favor mono-N-acylation.

• Choice of Base: A non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) is less likely to deprotonate the alcohol, reducing its reactivity.

• Protecting Groups: If selectivity remains an issue, the most robust solution is to protect the hydroxyl group (e.g., as a silyl ether) before performing the N-alkoxycarbonylation, then deprotecting it afterward.

Q5: What is the best way to purify my morpholine carbamate and remove unreacted (Boc)₂O or other byproducts?

Purification strategies depend on the properties of your final compound.

• Aqueous Workup: A standard aqueous wash can remove water-soluble byproducts and salts. If your product is highly water-soluble, consider using a "salting out" technique by adding NaCl or K₂CO₃ to the aqueous layer to decrease the solubility of your organic compound.[3]

• Column Chromatography: This is the most effective method for removing stubborn impurities. For basic morpholine-containing compounds that may streak on silica gel, it is highly recommended to add a basic modifier like triethylamine (0.1-2%) to the eluent system.[3] This neutralizes the acidic silanol groups on the silica surface, leading to better peak shape and recovery.[3]

• Recrystallization: If your product is a solid, recrystallization is an excellent method for achieving high purity.[3] Test various solvents to find one that dissolves your compound when hot but not when cold.[3]

Troubleshooting Workflows & Mechanisms

Troubleshooting Low Yield and Impurities

The following diagram outlines a logical workflow for diagnosing and solving common issues during morpholine carboxylate synthesis.

Caption: Logical workflow for troubleshooting morpholine carboxylate synthesis.

Mechanism of Urea Side Product Formation

This diagram illustrates the pathway leading to the common N,N'-dimorpholinylurea impurity when using chloroformate reagents.

Caption: Formation of urea byproduct from desired carbamate and excess morpholine.

Summary of Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product	Inactive acylating agent (e.g., (Boc)₂O). Insufficient base. Low reaction temperature causing very slow kinetics.	Use fresh, anhydrous reagents. Ensure at least one equivalent of a suitable base is used. Allow the reaction to warm to room temperature and monitor by TLC/LC-MS.[2]
Urea Byproduct Formation	Reaction with chloroformate is too hot. Excess morpholine reacting with the product.	Maintain low reaction temperatures (0 °C). Use inverse addition (add morpholine to chloroformate).
Multiple Products	Reaction conditions are too harsh. Presence of other nucleophilic groups (e.g., -OH, primary amines).	Use milder reaction conditions (lower temperature). Protect other reactive functional groups before N-acylation.[2]
Difficulty in Purification	Product is highly water-soluble. Product is basic and streaks on silica gel.	Use "salting out" during extraction. Add 0.1-2% triethylamine or ammonia to the chromatography eluent.[3]
Product Decomposes	Product is unstable to acidic or basic workup conditions. Product is thermally unstable.	Use neutral workup conditions. Purify using methods that avoid harsh pH, such as chromatography. Use low-temperature purification techniques.[2]

Experimental Protocols

Protocol 1: General Procedure for N-Boc Protection of Morpholine

This protocol is a standard method for the chemoselective N-tert-butoxycarbonylation of a morpholine derivative using (Boc)₂O.[5][6]

Materials:

• Morpholine derivative (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equiv)

• Triethylamine (Et₃N) (1.2 equiv) or Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve the morpholine derivative (1.0 equiv) in DCM.

• Add triethylamine (1.2 equiv) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve di-tert-butyl dicarbonate (1.1 equiv) in a small amount of DCM.

• Add the (Boc)₂O solution dropwise to the stirred morpholine solution at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Quench the reaction by adding water or saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Purification by Column Chromatography with a Basic Modifier

This protocol is adapted for basic compounds like morpholine derivatives that exhibit poor chromatographic behavior on standard silica gel.[3]

Materials:

• Crude morpholine carbamate

• Silica gel (230-400 mesh)

• Eluent system (e.g., Hexane/Ethyl Acetate)

• Triethylamine (Et₃N)

Procedure:

• Prepare the Eluent: Choose an appropriate solvent system based on the polarity of your compound (determined by TLC). To this eluent, add 0.5-1.0% triethylamine (v/v).[7] For example, for 500 mL of eluent, add 2.5-5.0 mL of Et₃N.

• Pack the Column: Prepare a slurry of silica gel in the prepared eluent and pack the chromatography column.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or DCM. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elute and Collect: Begin elution with the base-modified solvent, collecting fractions.

• Analyze Fractions: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolate Product: Combine the pure fractions and remove the solvent and residual triethylamine using a rotary evaporator to yield the purified morpholine carbamate.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of morpholine compounds.
• Google Patents. (2020). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.
• BenchChem. (2025).
• BenchChem. (2025). Identifying and removing impurities in Morpholine-4-carboxamide reactions.
• BenchChem. (2025). Technical Support Center: Synthesis of Morpholine-2,5-diones.
• BenchChem. (2025). Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds.
• Sharma, G., et al. (2019).
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• Boumoud, B., et al. (2014). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry, 4, 268-276.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Solubility Challenges of Tert-Butylated Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the solubility challenges often encountered with tert-butylated compounds. The unique steric and electronic properties of the tert-butyl group, while beneficial for metabolic stability and receptor binding, frequently lead to poor aqueous solubility.[1][2] This resource is designed to provide you with the foundational knowledge and practical protocols to overcome these hurdles in your experiments.

I. Understanding the "Why": The Root of Tert-Butyl Solubility Issues

The tert-butyl group, -C(CH₃)₃, is a cornerstone in medicinal chemistry for its ability to act as a "steric shield," protecting molecules from metabolic degradation and enforcing specific conformations for optimal receptor interaction.[1][2] However, its significant bulk and lipophilic nature are the primary drivers of poor aqueous solubility.

The core of the problem lies in two key areas:

• Steric Hindrance to Solvation: The bulky, three-dimensional structure of the tert-butyl group can physically impede the approach of solvent molecules, particularly water, to the rest of the compound.[3][4][5] This "steric hindrance to solvation" means that even if other parts of the molecule are polar, the overall solvation process is inefficient.[3][4][5]

• Increased Lipophilicity: The four carbon atoms of the tert-butyl group contribute significantly to the molecule's overall lipophilicity (fat-solubility). This inherent hydrophobicity makes it energetically unfavorable for the compound to dissolve in aqueous environments.[1]

Diagram: The Challenge of Solvating a Tert-Butylated Compound

Caption: Steric hindrance from the tert-butyl group prevents water molecules from effectively solvating the entire compound.

II. Frequently Asked Questions (FAQs)

Q1: My tert-butylated compound won't dissolve in my aqueous buffer. What's the first thing I should try?

A1: The first and often simplest approach is to try incorporating a water-miscible organic co-solvent.[6] Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for the lipophilic compound to dissolve.[7]

Quick Troubleshooting Steps:

• Start with a small percentage of a common co-solvent like ethanol, propylene glycol, or polyethylene glycol 400 (PEG 400).[6][8]

• Incrementally increase the co-solvent concentration, observing for solubility. Solubility often increases logarithmically with the co-solvent fraction.[8]

• Be mindful of the final concentration of the co-solvent, as high levels can sometimes be toxic to cells or interfere with downstream assays.[8]

Q2: I've added a co-solvent, but my compound is still crashing out of solution. What's next?

A2: If co-solvents alone are insufficient, the next step is to assess if your compound has ionizable groups. If it's a weak acid or a weak base, adjusting the pH of your solution can dramatically improve solubility.[9][10]

• For Weakly Acidic Compounds: Increasing the pH above the compound's pKa will deprotonate the acidic group, forming a more soluble salt.[10]

• For Weakly Basic Compounds: Decreasing the pH below the compound's pKa will protonate the basic group, again forming a more soluble salt.[10][11]

Q3: My compound is neutral, so pH adjustment won't work. What other options do I have?

A3: For neutral compounds, or when pH modification is not an option, you can explore the use of surfactants or complexation agents.

• Surfactants: These molecules form micelles in aqueous solutions. The hydrophobic core of the micelle can encapsulate your lipophilic tert-butylated compound, effectively solubilizing it in the bulk aqueous phase.[8] Common non-ionic surfactants include Polysorbate 80 (Tween 80) and various polyoxyl castor oils.[8]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. Your compound can form an inclusion complex with the cyclodextrin, where the tert-butyl group resides within the hydrophobic core, and the hydrophilic exterior of the cyclodextrin allows the complex to dissolve in water.[7]

Q4: Are there more advanced techniques for very "brick-dust" like compounds?

A4: Yes, for extremely insoluble compounds, often referred to as "brick dust," more advanced formulation strategies are necessary. These often involve altering the solid state of the compound itself.[12]

• Amorphous Solid Dispersions (ASDs): By dispersing the compound at a molecular level within a polymer matrix, you can prevent it from forming a stable, insoluble crystal lattice.[13] This amorphous form is thermodynamically less stable but has a much higher apparent solubility.[13] Techniques like spray drying and hot-melt extrusion are used to create ASDs.[13][14]

• Particle Size Reduction: Decreasing the particle size through techniques like micronization or nanosizing increases the surface area-to-volume ratio.[15] According to the Noyes-Whitney equation, a larger surface area leads to a faster dissolution rate.[13][16]

III. Troubleshooting Guides & Protocols

Guide 1: Systematic Approach to Solubilization

This workflow provides a structured decision-making process for tackling a new, poorly soluble tert-butylated compound.

Caption: A decision tree for systematically troubleshooting solubility issues.

Guide 2: Protocol for Co-Solvent Screening

Objective: To determine an effective co-solvent and its optimal concentration for solubilizing a target compound.

Materials:

• Your tert-butylated compound

• Primary solvent (e.g., deionized water, PBS)

• A panel of co-solvents (see table below)

• Vortex mixer

• Spectrophotometer or HPLC for quantification

Procedure:

• Prepare Stock Solutions: Prepare a high-concentration stock solution of your compound in 100% of each co-solvent being tested.

• Serial Dilutions: In a multi-well plate or microcentrifuge tubes, prepare a series of dilutions of each stock solution into your primary aqueous solvent. This will create a gradient of co-solvent concentrations (e.g., 50%, 25%, 12.5%, 6.25%, etc.).

• Equilibration: Allow the samples to equilibrate for a set period (e.g., 1-2 hours) at a controlled temperature. Mix periodically.

• Observation & Centrifugation: Visually inspect each sample for precipitation. Centrifuge the samples to pellet any undissolved material.

• Quantification: Carefully take an aliquot from the supernatant of each sample and measure the concentration of the dissolved compound using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Analysis: Plot the measured solubility against the co-solvent concentration to determine the minimum concentration required to achieve your desired solubility.

Table 1: Common Co-solvents for Consideration

Co-Solvent	Polarity	Common Use Notes
Ethanol	High	Widely used, but can have biological effects at higher concentrations.[6][7]
Propylene Glycol (PG)	High	A common vehicle in pharmaceutical formulations.[7][8]
Polyethylene Glycol 400 (PEG 400)	High	Less volatile than ethanol, often used in oral and parenteral formulations.[7][8]
Dimethyl Sulfoxide (DMSO)	High	Excellent solubilizing power, but can be toxic and may interfere with assays.[7]
N-methyl-2-pyrrolidone (NMP)	High	Strong solvent, use with caution due to potential toxicity.[7]

Guide 3: Protocol for pH-Dependent Solubility Profile

Objective: To determine the solubility of an ionizable compound as a function of pH.

Materials:

• Your ionizable tert-butylated compound

• A series of buffers covering a wide pH range (e.g., pH 2 to pH 10)

• pH meter

• Shake-flask apparatus or orbital shaker

• Analytical method for quantification (e.g., HPLC)

Procedure:

• Sample Preparation: Add an excess amount of your solid compound to a series of vials, each containing a different pH buffer. The goal is to create a saturated solution.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for an extended period (24-48 hours) to ensure equilibrium is reached.

• pH Measurement: After equilibration, measure the final pH of the slurry in each vial.

• Sample Separation: Separate the solid and liquid phases by filtration (using a filter compatible with your compound and buffers) or centrifugation.

• Quantification: Dilute the clear supernatant and analyze the concentration of the dissolved drug using a validated analytical method.

• Data Analysis: Plot the logarithm of the measured solubility against the final measured pH. This will generate a solubility-pH profile, which can be used to identify the pH range of maximum solubility.[17]

IV. Advanced Strategies: A Deeper Dive

For particularly challenging compounds, a combination of the above strategies or more sophisticated formulation approaches may be required.

• Lipid-Based Formulations: For highly lipophilic compounds, lipid-based delivery systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can be highly effective. These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal tract.

• Salt Formation: Converting the active pharmaceutical ingredient (API) into a salt form is a very common and effective way to increase solubility, often by several orders of magnitude.[8][13][15] This is applicable to compounds with acidic or basic functional groups.

• Co-crystals: A co-crystal is a multi-component crystal in which the API and a co-former are held together by non-covalent bonds. Co-crystallization can modify the physicochemical properties of the API, including solubility, without altering its chemical structure.

By understanding the underlying principles of why tert-butylated compounds exhibit poor solubility and by systematically applying the troubleshooting strategies outlined in this guide, researchers can successfully overcome these common experimental hurdles.

V. References

• Solubility Concerns: API and Excipient Solutions. American Pharmaceutical Review. Available from: [Link]

• Steric Effects on the Solvation of Protonated Di-tert-butyl Ketone and Phenyl tert-Butyl Ketone. RSC Publishing. Available from: [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Dr. Reddy's Laboratories. Available from: [Link]

• Steric effects and solvent effects in ionic reactions. PubMed. Available from: [Link]

• Steric effect of t-butyl group on SN1 on a cyclohexane ring. Chemistry Stack Exchange. Available from: [Link]

• Cosolvent. Wikipedia. Available from: [Link]

• Steric Effects in SN2 Reactions. The Influence of Microsolvation. The Journal of Physical Chemistry A - ACS Publications. Available from: [Link]

• tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. ResearchGate. Available from: [Link]

• Mechanistic Investigation of tert-Butanol's Impact on Biopharmaceutical Formulations: When Experiments Meet Molecular Dynamics. ACS Publications. Available from: [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. Dr. Reddy's API. Available from: [Link]

• Exp. 11 The influence of pH on solubility in water Theory. Course Hero. Available from: [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. Available from: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis. Available from: [Link]

• pH and Solvent Effect on Drug Solubility. SlideShare. Available from: [Link]

• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. MDPI. Available from: [Link]

• Solubilization techniques used for poorly water-soluble drugs. PMC. Available from: [Link]

• Application of tert-butyl alcohol in preparation of poorly-soluble drug bortezomib. National Institutes of Health. Available from: [Link]

• Mechanistic Investigation of tert-Butanol's Impact on Biopharmaceutical Formulations: When Experiments Meet Molecular Dynamics. PMC. Available from: [Link]

• pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. PMC. Available from: [Link]

• Metabolism of t-butyl groups in drugs. Hypha Discovery Blogs. Available from: [Link]

• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Drug Development & Delivery. Available from: [Link]

• Overcoming the solubility crisis: a solvent-free method to enhance drug bioavailability. EurekAlert!. Available from: [Link]

• Study of pH-dependent drugs solubility in water. SciSpace. Available from: [Link]

• Unlocking Bioavailability: Advances in Solubility Enhancement Strategies for Oral and Parenteral Drug Administration. American Pharmaceutical Review. Available from: [Link]

• Cutting-Edge Approaches for Addressing Solubility Challenges in BCS Class II and IV Pharmaceuticals. Preprints.org. Available from: [Link]

• Tackling the Big Issue of Solubility. Pharmaceutical Technology. Available from: [Link]

• Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib: A Quantitative Study. Manipal College of Pharmaceutical Sciences. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Steric effects on the solvation of protonated di-tert-butyl ketone and phenyl tert-butyl ketone - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Steric effects and solvent effects in ionic reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. uobabylon.edu.iq [uobabylon.edu.iq]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 15. Formulation Strategies for Poorly Soluble APIs | Article | Dr. Reddy’s [api.drreddys.com]
• 16. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]

I. Troubleshooting Guide: Catalyst Selection &amp; Reaction Optimization

Welcome to the Technical Support Center for tert-butylation reactions. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize catalyst selection, troubleshoot poor yields, and refine regioselectivity in Friedel-Crafts alkylation workflows.

Below, you will find targeted troubleshooting FAQs, self-validating experimental protocols, and mechanistic insights grounded in peer-reviewed literature.

Q1: Why is my conversion dropping rapidly when using microporous zeolites (like ZSM-5) for phenol tert-butylation? The Causality: The rapid drop in conversion is driven by severe diffusion limitations and subsequent pore blockage. Conventional ZSM-5 possesses a 10-membered ring (10-MR) pore system with a relatively small pore diameter (~5.5 Å). The bulky tert-butylated products, such as 2,4-di-tert-butylphenol (2,4-DTBP), cannot easily diffuse out of these micropores. Consequently, the reaction is forced to occur almost entirely on the external surface of the catalyst, where acid site density is low, leading to rapid coking and deactivation[1]. The Solution: Transition to large-pore zeolites featuring 12-membered rings (12-MR), such as Zeolite H-Y or H-Beta, which possess larger pore diameters (~7.4 Å) that easily accommodate bulky transition states. Alternatively, utilize hierarchical micro-mesoporous ZSM-5 or mesoporous molecular sieves like Al-MCM-41, which drastically improve mass transfer and extend catalyst lifetime[1][2].

Q2: I am using anhydrous AlCl₃ for the tert-butylation of benzene, but I am observing severe charring and a complex mixture of polyalkylated products. How can I fix this? The Causality: Aluminum chloride (AlCl₃) is an exceptionally aggressive, moisture-sensitive Lewis acid. Charring indicates that the reaction exotherm was uncontrolled during the generation of the highly reactive tert-butyl carbocation, leading to the thermal decomposition of your starting materials[3]. Furthermore, polyalkylation is an inherent flaw of direct Friedel-Crafts alkylation: the addition of a tert-butyl group donates electron density to the aromatic ring via hyperconjugation, making the product more nucleophilic than the starting material and highly susceptible to secondary alkylation[4]. The Solution:

• Thermal Control: Strictly control the reaction temperature by using an ice bath (0–5 °C) during the slow, portion-wise addition of the catalyst or alkyl halide[5].

• Stoichiometric Adjustment: To suppress polyalkylation, use a large molar excess of the aromatic substrate (e.g., >5:1 ratio of benzene to alkylating agent) to statistically favor mono-alkylation[3].

Q3: How do I maximize the selectivity for para-tert-butylphenol (p-TBP) over ortho-tert-butylphenol (o-TBP)? The Causality: Ortho-alkylation is kinetically favored due to the proximity of the hydroxyl group, but para-alkylation is thermodynamically favored due to a lack of steric clash with the bulky tert-butyl group. The Solution: Shift the reaction parameters to favor thermodynamic control. Increase the reaction temperature (e.g., 398–438 K) and utilize shape-selective solid acid catalysts like Zeolite H-Y[6]. The internal pore architecture of H-Y physically restricts the transition state required for the bulkier ortho-isomer, effectively driving the regioselectivity toward the para-position.

II. Mechanistic & Troubleshooting Workflows

To effectively diagnose your reaction, refer to the mechanistic pathway and troubleshooting logic below.

Caption: Mechanistic pathway of acid-catalyzed tert-butylation via carbocation generation.

Caption: Decision tree for troubleshooting catalyst-related tert-butylation issues.

III. Quantitative Data: Catalyst Performance Comparison

Understanding the structural and chemical limitations of your catalyst is critical. The table below summarizes the expected behavior of various catalysts in the tert-butylation of phenol.

Catalyst Type	Example	Pore Size / Nature	Primary Advantage	Common Troubleshooting Issue
Homogeneous Lewis Acid	AlCl₃, FeCl₃	N/A (Solution)	Extremely high activity; rapid carbocation generation.	Moisture sensitivity; uncontrolled exotherms; difficult product separation[3][4].
Microporous Zeolite (10-MR)	ZSM-5	~5.5 Å	High thermal stability; strong Brønsted acidity.	Severe diffusion limits for bulky products; rapid coking and deactivation[1].
Macroporous Zeolite (12-MR)	Zeolite H-Y, H-Beta	~7.4 Å	Excellent shape selectivity; high yield of para-TBP and 2,4-DTBP.	Hydrothermal degradation if treated >873 K; requires periodic calcination[6][7].
Mesoporous Molecular Sieve	Al-MCM-41	20–50 Å	Exceptional mass transfer; ideal for highly bulky substrates.	Lower intrinsic acid strength compared to zeolites; may require acid promoters (e.g., PWA)[8].

IV. Standardized Experimental Protocols

Protocol A: Liquid-Phase Tert-Butylation of Phenol using Zeolite H-Y

This protocol leverages a heterogeneous solid acid catalyst, allowing for easy separation and high para-selectivity[6].

Step 1: Catalyst Activation

• Action: Calcine the Zeolite H-Y catalyst at 500 °C in a muffle furnace for 4 hours prior to use.

• Validation: This removes adsorbed atmospheric moisture from the pores, ensuring maximum Brønsted acid site availability. Do not exceed 600 °C (873 K), as this can cause dealumination and framework collapse[6].

Step 2: Reaction Setup

• Action: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add phenol and tert-butyl alcohol (TBA) in a 1:2 molar ratio. Add the activated Zeolite H-Y (typically 5-10 wt% relative to phenol).

• Validation: A lower reactant molar ratio (excess phenol) favors mono-alkylation (p-TBP), while excess TBA pushes the reaction toward 2,4-DTBP[6].

Step 3: Execution & Monitoring

• Action: Heat the mixture to 125 °C (398 K) and stir continuously for 4–6 hours. Monitor the reaction progress via Gas Chromatography (GC) or TLC.

Step 4: Isolation & Catalyst Recovery

• Action: Cool the mixture to room temperature. Filter the solid Zeolite H-Y catalyst using a Büchner funnel. The catalyst can be washed with ethanol, dried, and re-calcined for subsequent cycles. The filtrate is then concentrated under reduced pressure to yield the crude product.

Protocol B: Classical Friedel-Crafts Tert-Butylation using AlCl₃

This protocol is optimized to prevent thermal decomposition and polyalkylation when using aggressive homogeneous catalysts[3][4].

Step 1: Preparation under Inert Atmosphere

• Action: Flame-dry a multi-neck flask and purge with dry Nitrogen or Argon. Add anhydrous benzene (5.0 equivalents) and tert-butyl chloride (1.0 equivalent).

• Validation: The 5:1 ratio ensures benzene acts as both the solvent and the bulk reactant, statistically minimizing the chance of di-tert-butylbenzene formation[3].

Step 2: Controlled Catalyst Addition

• Action: Submerge the reaction flask in an ice-water bath (0–5 °C). Weigh out anhydrous AlCl₃ (0.1 equivalents) in a sealed vial. Add the AlCl₃ to the stirring reaction mixture in 3 to 4 small portions over 15 minutes.

• Validation: Portion-wise addition at 0 °C controls the violent exotherm. If the solution begins to char or turn opaque black, the addition is too fast[4][5].

Step 3: Quenching and Workup

• Action: Once the addition is complete, remove the ice bath and let the reaction warm to room temperature for 1 hour. Quench the reaction by pouring the mixture slowly into a beaker of crushed ice and 1M HCl.

• Validation: The acidic ice quench safely destroys the active aluminum complex without generating excessive heat. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and evaporate the excess benzene to isolate the product[5].

V. References

• Alkylation of phenol with tert-butyl alcohol catalyzed by large pore zeolites. ResearchGate. Available at:

• Liquid-phase alkylation of phenol with t-butanol over various catalysts derived from MWW-type precursors. Comptes Rendus de l'Académie des Sciences. Available at:

• Troubleshooting common issues in Friedel-Crafts alkylation reactions. Benchchem. Available at:

• Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol. PMC (NIH). Available at:

• Zeolite-based catalysis for isobutene conversion into chemicals and fuel additives. A review. Comptes Rendus de l'Académie des Sciences. Available at:

• Hierarchical ZSM-5 Zeolite with Enhanced Catalytic Activity for Alkylation of Phenol with Tert-Butanol. MDPI. Available at:

• Vapor-phase tert-butylation of p-hydroxytoluene over Al-MCM-41 and PWA supported Al-MCM-41 mesoporous molecular sieve catalysts. Sci-Hub. Available at:

• Friedel-Crafts Alkylation: Synthesis of p-di-t-butylbenzene. Cerritos College. Available at:

• Technical Support Center: Optimizing Friedel-Crafts Alkylation. Benchchem. Available at:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Liquid-phase alkylation of phenol with t-butanol over various catalysts derived from MWW-type precursors [comptes-rendus.academie-sciences.fr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cerritos.edu [cerritos.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Zeolite-based catalysis for isobutene conversion into chemicals and fuel additives. A review [comptes-rendus.academie-sciences.fr]
• 8. Sci-Hub. Vapor-phase tert-butylation of p-hydroxytoluene over Al-MCM-41 and PWA supported Al-MCM-41 mesoporous molecular sieve catalysts / Catalysis Communications, 2007 [sci-hub.box]

Technical Support Center: Cyanoacetylation Reaction Optimization &amp; Byproduct Prevention

Welcome to the Technical Support Center for cyanoacetylation workflows. Cyanoacetylation is a critical transformation in organic synthesis, widely utilized to generate biologically active heterocycles such as indoles, pyrroles, and thiophenes[1][2]. However, the dual reactivity of cyanoacetylating agents often leads to complex byproduct mixtures, drastically reducing yields.

This guide provides researchers and drug development professionals with mechanistic insights, troubleshooting workflows, and field-proven protocols to suppress byproduct formation and ensure self-validating, high-yield syntheses.

Part 1: Mechanistic Insights & Reagent Selection (FAQ)

Q: Why does cyanoacetylation inherently produce so many byproducts? A: The core issue lies in the structure of the cyanoacetyl group. Molecules like 2-cyanoacetyl chloride possess two highly reactive sites: the electrophilic acyl carbon and the highly acidic alpha-methylene group flanked by electron-withdrawing cyano and carbonyl groups[3]. While the acyl carbon is the intended target for nucleophilic attack by amines or alcohols, the acidic methylene group readily participates in off-target reactions such as Knoevenagel condensations, aldol-type additions, and dimerization[3][4].

Q: What are the specific byproducts associated with 2-cyanoacetyl chloride? A:

• Hydrolysis Products: If rigorous anhydrous conditions are not maintained, the highly reactive acyl chloride rapidly hydrolyzes to form cyanoacetic acid and HCl[3][4].

• Dimerization/Self-Condensation: In the presence of strong, non-nucleophilic bases (e.g., triethylamine), the acidic alpha-protons are abstracted, leading to cyanoketene intermediates that dimerize into cyclobutanedione derivatives[4].

Q: If I use cyanoacetic acid with a carbodiimide coupling agent (EDC/DCC), what byproducts should I expect? A: Carbodiimide-mediated coupling avoids the extreme moisture sensitivity of acid chlorides but introduces new byproduct pathways. The primary byproduct of EDC is 1-ethyl-3-(3-dimethylaminopropyl)urea (EDU), which is water-soluble and easily removed[5]. However, the most problematic side reaction is the rearrangement of the highly reactive O-acylisourea intermediate into a stable, inactive N-acylurea[5]. This byproduct has a polarity very similar to the target cyanoacetamide, making chromatographic separation extremely difficult.

Q: Are there alternative reagents that bypass these byproduct pathways entirely? A: Yes. 1-Cyanoacetyl-3,5-dimethylpyrazole is widely considered a superior, economical, and non-toxic alternative[6]. It reacts rapidly with amines (even sterically hindered or deactivated heterocyclic amines like substituted 2-aminothiophenes) without the need for coupling additives or harsh bases[6]. The sole byproduct is 3,5-dimethylpyrazole, which conveniently remains highly soluble in the mother liquor during product crystallization, eliminating the need for column chromatography[6].

Part 2: Troubleshooting Guide for Low Yields

Q: My EDC-mediated coupling of cyanoacetic acid is yielding large amounts of N-acylurea. How do I suppress this? A: N-acylurea formation is driven by elevated temperatures and the unchecked reactivity of the O-acylisourea intermediate.

• Action 1: Always add an activating agent like 1-Hydroxybenzotriazole (HOBt). HOBt rapidly intercepts the O-acylisourea to form an active ester, which is highly reactive toward amines but immune to the N-acylurea rearrangement[5].

• Action 2: Strictly control the temperature. Keep the reaction between 0 °C and room temperature. Temperatures above 50 °C exponentially increase N-acylurea formation[5].

Q: I am using 2-cyanoacetyl chloride, but TLC shows multiple condensation spots and low product yield. What is going wrong? A: You are likely experiencing base-catalyzed dimerization.

• Action 1: Switch your base. If you are using a strong base like Triethylamine (TEA), switch to a weaker base like Pyridine, or use a stoichiometric amount rather than an excess[4].

• Action 2: Control the addition rate. Perform a slow, dropwise addition of the acid chloride at ≤ 0 °C to prevent localized heating and concentration spikes that favor self-condensation[4].

Part 3: Quantitative Reagent Comparison

To optimize your synthetic route, consult the following table summarizing the performance metrics and byproduct profiles of common cyanoacetylating agents based on empirical data[4][5][6].

Cyanoacetylating Agent	Typical Yield	Reaction Time	Primary Byproducts	Purification Method
2-Cyanoacetyl Chloride	40 - 65%	1 - 3 hours	Cyanoacetic acid (hydrolysis), Dimers	Column Chromatography
Cyanoacetic Acid + EDC	60 - 80%	4 - 12 hours	N-acylurea, EDU	Aqueous Wash / Chromatography
1-Cyanoacetyl-3,5-dimethylpyrazole	80 - 92%	0.5 - 1 hour	3,5-Dimethylpyrazole	Direct Crystallization

Part 4: Visualizing Reaction Pathways & Troubleshooting

The following diagrams map the mechanistic divergence of cyanoacetylation reagents and the logical workflow for troubleshooting byproduct formation.

Mechanistic divergence of cyanoacetylation reagents and byproduct formation.

Troubleshooting workflow for optimizing cyanoacetylation reactions.

Part 5: Validated Experimental Protocols

Protocol A: High-Yield Cyanoacetylation using 1-Cyanoacetyl-3,5-dimethylpyrazole

This protocol is highly recommended to avoid complex byproduct purification[6].

Reagents: 1-Cyanoacetyl-3,5-dimethylpyrazole (1.0 eq), Target Amine (1.0 eq), Anhydrous Toluene. Procedure:

• Setup: In an oven-dried round-bottom flask, dissolve 1.0 equivalent of the target amine in a sufficient quantity of anhydrous toluene (approx. 20 mL per 10 mmol).

• Addition: Add 1.0 equivalent of 1-cyanoacetyl-3,5-dimethylpyrazole to the solution.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 100–110 °C (reflux) for 1 hour[6].

• Monitoring: Monitor the reaction via TLC (eluent: Hexane/Ethyl Acetate). The reaction is typically complete within 30–60 minutes.

• Isolation (Self-Validating Step): Allow the reaction mixture to cool to room temperature. The target N-substituted cyanoacetamide will precipitate as a crystalline solid.

• Purification: Filter the crude product. The 3,5-dimethylpyrazole byproduct remains entirely dissolved in the toluene mother liquor[6]. Recrystallize the solid from ethanol to achieve >90% purity.

Protocol B: Optimized EDC/HOBt Coupling of Cyanoacetic Acid

Use this protocol if 1-cyanoacetyl-3,5-dimethylpyrazole is unavailable[5].

Reagents: Cyanoacetic acid (1.1 eq), Target Amine (1.0 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.0 eq), Anhydrous DMF or DCM. Procedure:

• Activation: Dissolve cyanoacetic acid and HOBt in anhydrous DCM under an inert atmosphere (nitrogen/argon)[5]. Cool the mixture to 0 °C using an ice bath.

• Coupling Agent Addition: Add EDC·HCl portion-wise to the cooled solution. Stir for 15 minutes to allow the active ester to form.

• Amine Addition: Slowly add the target amine, followed by dropwise addition of DIPEA.

• Reaction: Allow the reaction to slowly warm to room temperature. Do not exceed 25 °C to prevent N-acylurea formation[5]. Stir for 4–12 hours.

• Workup: Dilute with additional DCM. Wash sequentially with 0.1 M HCl (to remove unreacted amine and EDU byproduct), saturated NaHCO₃ (to remove unreacted cyanoacetic acid), and brine[5].

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace N-acylurea is detected on TLC.

References

1.1 - ResearchGate 2. 2 - Karolinska Institutet 3.6 - Research Journal of Pharmaceutical, Biological and Chemical Sciences 4.3 - Vulcanchem 5.4 - Benchchem 6.5 - Benchchem 7. - Journal of Chemical and Pharmaceutical Research

Sources

• 1. researchgate.net [researchgate.net]
• 2. openarchive.ki.se [openarchive.ki.se]
• 3. 2-cyanoacetyl Chloride (16130-58-8) for sale [vulcanchem.com]
• 4. 2-cyanoacetyl Chloride | 16130-58-8 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rjpbcs.com [rjpbcs.com]

Technical Support Center: Scaling Up the Synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

Welcome to the technical support center for the synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. This guide is designed for researchers, chemists, and process development professionals who are looking to move beyond bench-scale synthesis to pilot or manufacturing scales. We will explore the underlying chemistry, provide a robust starting protocol, and offer in-depth troubleshooting advice to navigate the challenges of scaling up this versatile chemical intermediate.

The synthesis of β-ketonitriles, such as the target molecule, is a cornerstone of heterocyclic and pharmaceutical chemistry.[1][2] These compounds are valuable precursors for a wide range of more complex structures, including pyrimidines and pyridines.[1][2] The target molecule, featuring a protected morpholine scaffold, presents unique challenges and opportunities in drug development.

This document provides not just procedural steps, but the rationale behind them, empowering you to make informed decisions during process optimization and scale-up.

Reaction Overview: A Plausible Synthetic Route

The synthesis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate involves the C-acylation of a Boc-protected morpholine at the C-3 position. This is a non-trivial transformation that requires careful control of reaction conditions to favor the desired product over potential side reactions. The most common approach for forming β-ketonitriles is the condensation of an ester with a nitrile in the presence of a strong base.[3]

A robust strategy involves the Claisen-type condensation of tert-butyl 4-morpholinecarboxylate with an activated cyanoacetic acid derivative, such as ethyl cyanoacetate. This reaction is driven by the deprotonation of the product, which is more acidic than the starting nitrile.[1]

Caption: Proposed reaction pathway for synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical challenge when scaling up this synthesis?

A1: The most significant challenge is managing the base-mediated reaction at scale. The choice of base, its handling, and the control of exotherms are paramount. Strong, non-nucleophilic bases like sodium hydride (NaH) or potassium tert-butoxide (KOt-Bu) are typically required.[1] On a large scale, the addition of solid NaH can be hazardous and difficult to control. A slurry in mineral oil or an alternative base like sodium bis(trimethylsilyl)amide (NaHMDS) might be safer and offer better control.

Q2: How does the choice of solvent impact the reaction?

A2: The solvent must be anhydrous and inert to the strong base. Ethereal solvents like THF or 2-methyl-THF are common choices.[1] Toluene can also be used, particularly at higher temperatures.[4] The solvent plays a key role in solvating the intermediate enolate and influencing the reaction rate. On scale-up, consider factors like boiling point (for reflux and distillation), cost, and environmental impact. 2-Methyl-THF is often considered a "greener" alternative to THF.[1]

Q3: What are the primary side reactions to be aware of?

A3: Several side reactions can reduce yield and complicate purification:

• Amidine Formation: If a nucleophilic base like sodium amide is used, it can react with the nitrile group.[1]

• Ester Alcoholysis: The base can catalyze the reaction between the ester and any alcohol present (e.g., ethanol from the reaction or as an impurity), leading to transesterification.[1]

• Over-alkylation/Dimerization: If the product is not fully deprotonated to its stable salt, it can react further.

• Degradation: The morpholine ring can be sensitive to harsh basic conditions and high temperatures, potentially leading to ring-opening byproducts.

Q4: What is the best method for product purification at scale?

A4: The crude product is typically isolated as its salt after the reaction. This salt can sometimes be filtered and washed.[4] The final product is then liberated by careful acidification of an aqueous solution or suspension of the salt, followed by extraction with a water-immiscible organic solvent.[5] For large-scale purification, crystallization is preferred over chromatography. Developing a robust crystallization procedure (screening solvents, controlling cooling rates) is a critical step in process development. If the product is an oil, distillation under reduced pressure may be an option if the compound is thermally stable.[4]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or Inconsistent Yield

• Question: My reaction yield is consistently below 50%, or varies significantly between batches. What are the likely causes?

• Answer: Low and variable yields are common during optimization. The root cause often lies in one of three areas: reagent quality, reaction conditions, or work-up losses.

  • Reagent Purity & Stoichiometry:

    • Base Inactivity: The most common culprit. Ensure your base is fresh and has not been deactivated by atmospheric moisture. For solid bases like NaH or KOt-Bu, use from a freshly opened container and weigh it quickly in an inert atmosphere (glove box or nitrogen-purged bag).

    • Wet Solvents/Reagents: Any moisture will quench the strong base, leading to incomplete deprotonation and lower yields. Use freshly distilled or commercially available anhydrous solvents.

    • Stoichiometry: The product is more acidic than the starting nitrile, so at least two equivalents of base are theoretically needed to drive the reaction to completion.[1] However, this can be harsh. A more common industrial approach uses a catalytic amount of base and removes the alcohol byproduct (e.g., ethanol) via distillation to drive the equilibrium forward.[6]

  • Suboptimal Reaction Conditions:

    • Insufficient Deprotonation Time/Temp: Ensure the initial deprotonation of the morpholine derivative is complete before adding the ethyl cyanoacetate. This may require extended stirring or gentle warming.

    • Temperature Control: The acylation step is often exothermic. Slow, controlled addition of the ester at a low temperature (e.g., 0-10 °C) can prevent side reactions. After addition, the reaction may need to be warmed to room temperature or higher to proceed to completion.

  • Work-up & Isolation Issues:

    • Incomplete Extraction: The product may have some water solubility. Ensure you perform multiple extractions with a suitable solvent (e.g., ethyl acetate, dichloromethane) and consider a brine wash to break up emulsions and reduce the water content in the organic phase.

    • Incorrect pH during Acidification: When liberating the final product from its salt, adjust the pH carefully. A pH of 3-5 is often optimal.[3] If the solution is too acidic or too basic, the product may be unstable or remain in the aqueous phase.

Caption: Troubleshooting workflow for low yield.

Problem 2: Complex Mixture of Byproducts in Crude Sample

• Question: My crude NMR/TLC shows multiple spots, and purification is very difficult. How can I improve the reaction selectivity?

• Answer: A complex crude mixture indicates that side reactions are competing with your desired transformation. Improving selectivity requires fine-tuning the reaction parameters.

  • Investigate the Byproducts: Before optimizing, try to identify the major byproducts. An LC-MS analysis is invaluable here. Are you seeing unreacted starting materials? A dimer? A ring-opened species? Knowing the identity of the impurity guides your optimization strategy.

  • Optimize Order and Rate of Addition:

    • Standard Addition: Typically, the base is added to the morpholine derivative, followed by slow addition of the ethyl cyanoacetate. This maintains a low concentration of the electrophile, minimizing its self-condensation.

    • Reverse Addition: In some cases, adding the base to a mixture of the two reactants can be beneficial, though this is less common.

  • Refine Temperature Profile:

    • A common cause of byproducts is running the reaction at too high a temperature, which can accelerate decomposition and side reactions.

    • Strategy: Start the reaction cold (0 °C) during the addition of the ester. Once the addition is complete, let the reaction slowly warm to room temperature and monitor by TLC or HPLC. Only increase the temperature if the reaction stalls.

  • Consider Alternative Reagents:

    • Acylating Agent: If ethyl cyanoacetate is problematic, consider using a different activating group. Cyanoacetic acid with a coupling agent (like CDI) or cyanoacetyl chloride (though highly reactive and potentially hazardous at scale) are alternatives.

    • Base Selection: If you suspect base-induced degradation, try a sterically hindered but less harsh base, like lithium diisopropylamide (LDA), which is often generated and used at low temperatures (-78 °C), making it less practical for large-scale production but excellent for optimization studies.

Experimental Protocols & Data

Lab-Scale Synthesis Protocol (10g Scale)

This protocol is a representative starting point. All operations should be conducted in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon).

• Preparation: To a 500 mL, three-necked, round-bottomed flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral oil, 2.4 g, 60 mmol). Wash the NaH with dry hexanes (3 x 20 mL) to remove the oil, decanting the hexanes carefully via cannula.

• Solvent Addition: Add 150 mL of anhydrous THF to the flask. Cool the suspension to 0 °C using an ice-water bath.

• Reactant Addition: Slowly add a solution of Tert-butyl 4-morpholinecarboxylate (10.0 g, 53.4 mmol) in 50 mL of anhydrous THF to the NaH suspension over 30 minutes.

• Deprotonation: Allow the mixture to stir at 0 °C for 1 hour. A thick slurry may form.

• Acylation: Add a solution of ethyl cyanoacetate (6.0 g, 53.4 mmol) in 25 mL of anhydrous THF dropwise over 45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours, monitoring the reaction progress by TLC.

• Quenching: Carefully cool the reaction back to 0 °C and slowly quench by adding 50 mL of saturated aqueous ammonium chloride solution.

• Work-up: Transfer the mixture to a separatory funnel. Add 100 mL of water and 150 mL of ethyl acetate. Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 75 mL).

• Purification: Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. Purify the residue by flash column chromatography or by developing a crystallization procedure.

Table 1: Key Parameter Comparison for Scale-Up

Parameter	Lab-Scale (10 g)	Pilot-Scale (1 kg) Considerations	Causality & Justification
Base	NaH (60% dispersion)	KOt-Bu or NaHMDS solution	Solid NaH handling is hazardous at scale; solutions offer better dosing control and safety.
Solvent	Anhydrous THF	Anhydrous 2-MeTHF or Toluene	2-MeTHF is a greener solvent with a higher boiling point, beneficial for temperature control and potential azeotropic water removal.
Temperature	0 °C to RT	5 °C to 40 °C	Heat transfer is less efficient at scale. A slightly higher starting temperature may be needed, but robust cooling is essential to manage exotherms.
Addition Time	30-45 minutes	2-4 hours	Slower addition rates are critical for managing heat evolution and maintaining a safe temperature profile in a large reactor.
Work-up	Separatory Funnel Extraction	Reactor-based phase separation	Large volumes require jacketed reactors for phase separation. Emulsion formation is a greater risk and may require anti-emulsion agents or longer settling times.
Purification	Column Chromatography	Crystallization / Distillation	Chromatography is generally not economically viable for large quantities. Process development must focus on creating a robust crystallization procedure.

References

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• ResearchGate. Cyanoacetylation of Indoles, Pyrroles and Aromatic Amines with the Combination Cyanoacetic Acid and Acetic Anhydride | Request PDF.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Analysis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

Introduction: The Structural Imperative

In the landscape of contemporary drug discovery and materials science, the morpholine scaffold remains a cornerstone of molecular design. Its prevalence stems from its favorable physicochemical properties, including metabolic stability and aqueous solubility. When functionalized, as in Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, it becomes a versatile synthetic intermediate. This molecule uniquely combines a bulky, protective tert-butyl ester, a reactive β-keto-nitrile moiety, and the stable morpholine heterocycle, making it a valuable building block.

Accurate and unambiguous structural verification of such intermediates is not merely a procedural step; it is the foundation upon which all subsequent research is built. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive technique for this purpose, offering an unparalleled window into the molecular architecture in solution. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. We will dissect its spectral features, compare them with simpler analogues to rationalize chemical shifts and coupling patterns, and provide robust, field-proven protocols for data acquisition.

Molecular Architecture and Predicted Spectral Features

To interpret the NMR spectra, we must first deconstruct the molecule into its constituent spin systems. The key functional groups are: (A) the Tert-butyl group, (B) the Morpholine ring, and (C) the Cyanoacetyl moiety. Each group imparts characteristic signals in both ¹H and ¹³C NMR spectra.

Caption: Assumed molecular structure of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a proton census of the molecule. Due to the chair conformation of the morpholine ring and the presence of a chiral center at C3, the spectrum is expected to exhibit complex splitting patterns, with many protons being diastereotopic.

Signal Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
Tert-butyl Protons	1.4 - 1.6	Singlet (s)	9H	These nine equivalent protons are shielded and show a characteristic strong singlet signal.[1][2] Its integration value of 9H serves as an excellent internal reference.
α-CH₂ Protons	3.8 - 4.2	Doublet of Doublets (dd) or Multiplet (m)	2H	These protons are alpha to both a ketone and a nitrile group, leading to significant deshielding.[3][4] They are diastereotopic and will likely appear as a complex multiplet or two distinct signals, each coupled to the other.
Morpholine H3	4.0 - 4.5	Multiplet (m)	1H	This proton is adjacent to the nitrogen and bears the bulky cyanoacetyl substituent, causing a downfield shift. It will be coupled to the C2 and potentially C5 protons.
Morpholine H2, H6 (axial)	3.4 - 3.7	Multiplet (m)	2H	Protons adjacent to the ring oxygen are deshielded.[5][6] Due to restricted rotation of the N-Boc group, axial and equatorial protons are non-equivalent. The axial protons are typically more shielded.
Morpholine H2, H6 (equatorial)	3.8 - 4.1	Multiplet (m)	2H	Equatorial protons adjacent to the oxygen are typically found further downfield compared to their axial counterparts.
Morpholine H5 (axial & equatorial)	2.8 - 3.5	Multiplet (m)	2H	These protons are adjacent to the acylated nitrogen. The presence of the chiral center at C3 makes them diastereotopic, resulting in complex splitting.[7]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum reveals the carbon skeleton. Each unique carbon atom gives a distinct signal, making it a powerful tool for confirming the presence of all functional groups.

Signal Assignment	Predicted δ (ppm)	Rationale
Ketone Carbonyl (C=O)	195 - 210	The ketone carbonyl carbon is highly deshielded and appears at the far downfield end of the spectrum, a characteristic feature for this functional group.[8][9][10]
Ester Carbonyl (N-C=O)	150 - 160	The ester carbonyl of the Boc group is less deshielded than a ketone due to resonance with the adjacent nitrogen and oxygen atoms.[11][12]
Nitrile Carbon (C≡N)	115 - 125	The sp-hybridized carbon of the nitrile group typically resonates in this region.[8][13][14]
Tert-butyl Quaternary C	79 - 82	The quaternary carbon of the tert-butyl group, bonded to an oxygen, is found in this characteristic downfield aliphatic region.[15]
Morpholine C2, C6	66 - 70	These carbons are adjacent to the electronegative oxygen atom, causing a significant downfield shift into the range typical for ethers.[5][16]
Morpholine C3	50 - 58	This carbon is substituted with the cyanoacetyl group and is adjacent to the nitrogen, leading to a complex chemical shift influenced by both substituents.
Morpholine C5	40 - 45	This carbon is adjacent to the acylated nitrogen. The electron-withdrawing Boc group causes a downfield shift compared to unsubstituted morpholine.[5]
α-CH₂ Carbon	45 - 55	The chemical shift of this methylene carbon is influenced by both the adjacent ketone and nitrile functionalities.
Tert-butyl Methyl Carbons	28 - 29	The three equivalent methyl carbons of the tert-butyl group give a strong, sharp signal in the upfield aliphatic region.[1][15]

Comparative Spectral Analysis

To truly understand the spectral intricacies of the target molecule, it is instructive to compare its predicted data with that of simpler, related structures. This comparison helps to isolate and assign the contributions of each molecular fragment to the overall spectrum.

Comparison Molecule 1: Tert-butyl 4-morpholinecarboxylate (Boc-Morpholine)

This molecule isolates the signals of the Boc-protected morpholine ring.

• ¹H NMR: Expect two broad signals for the morpholine protons: one around 3.6-3.7 ppm for the four protons next to oxygen (H2, H6) and another around 3.4-3.5 ppm for the four protons next to the nitrogen (H3, H5).[5] A sharp singlet for the tert-butyl group will appear around 1.45 ppm.

• ¹³C NMR: Key signals include the ester carbonyl (~154 ppm), the quaternary tert-butyl carbon (~80 ppm), the morpholine carbons adjacent to oxygen (~67 ppm), the morpholine carbons adjacent to nitrogen (~44 ppm), and the tert-butyl methyls (~28 ppm).[16]

Comparison Molecule 2: 1-Cyano-2-propanone (Cyanoacetone)

This molecule highlights the features of the β-keto-nitrile moiety.

• ¹H NMR: A sharp singlet for the methylene protons (α-CH₂) would be expected around 3.5-3.8 ppm. A singlet for the methyl protons would appear around 2.3 ppm, characteristic of a methyl ketone.[3]

• ¹³C NMR: The ketone carbonyl would be around 200 ppm, the nitrile carbon near 115 ppm, the α-CH₂ carbon around 35 ppm, and the methyl carbon near 30 ppm.[8][17]

This comparative approach validates our assignments for the target molecule. The presence of the chiral center and additional substitution in Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate explains the increased complexity and downfield shifts observed relative to these simpler models.

Experimental Protocols

Obtaining high-quality, reproducible NMR data is contingent upon meticulous sample preparation and appropriate data acquisition parameters.

Workflow for NMR Analysis

Caption: Standard workflow for small molecule NMR analysis.

A. Sample Preparation

The goal is a homogenous solution free of particulate matter.[18]

• Weighing: Accurately weigh 5-10 mg of the compound for ¹H NMR or 20-50 mg for ¹³C NMR into a clean, dry vial.[5]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common first choice for non-polar to moderately polar organic compounds. Add approximately 0.6-0.7 mL of the solvent to the vial.[19][20]

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is completely dissolved.

• Transfer: Using a Pasteur pipette plugged with a small piece of cotton or glass wool to act as a filter, transfer the clear solution into a clean, high-quality 5 mm NMR tube.[20] Ensure the sample height is between 4-5 cm.[18]

• Capping: Cap the NMR tube securely to prevent solvent evaporation.

B. NMR Data Acquisition

These parameters are suitable for a 400 MHz spectrometer and may be adjusted based on the specific instrument and sample concentration.

For ¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

• Spectral Width (SW): 12-16 ppm, centered around 6 ppm.

• Acquisition Time (AQ): ~3-4 seconds to ensure good resolution.[21][22]

• Relaxation Delay (D1): 2-5 seconds. A longer delay is necessary for accurate integration, especially for quaternary-adjacent protons.

• Number of Scans (NS): 8-16 scans are typically sufficient.

• Temperature: 298 K (25 °C).

For ¹³C NMR Spectroscopy:

• Pulse Sequence: A standard proton-decoupled pulse-acquire experiment (e.g., 'zgpg30') to provide a singlet for each carbon.

• Spectral Width (SW): 220-240 ppm, centered around 100 ppm.

• Acquisition Time (AQ): ~1-2 seconds.

• Relaxation Delay (D1): 2-5 seconds. Carbonyls and other quaternary carbons have long relaxation times (T1), so a sufficient delay is crucial for their detection.[23]

• Number of Scans (NS): Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 1024-4096) is required to achieve an adequate signal-to-noise ratio.[23]

• Temperature: 298 K (25 °C).

Conclusion

The comprehensive ¹H and ¹³C NMR analysis of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate provides a detailed and unambiguous confirmation of its molecular structure. The ¹H spectrum, while complex due to diastereotopicity, allows for the assignment of all proton environments, with the 9H singlet of the tert-butyl group serving as a reliable integration standard. The ¹³C spectrum is definitive, clearly showing the presence of the ketone and ester carbonyls, the nitrile carbon, and the distinct carbons of the morpholine and Boc-protecting groups. By comparing these spectral features to simpler molecular analogues and adhering to rigorous experimental protocols, researchers can confidently verify the identity and purity of this versatile synthetic intermediate, ensuring the integrity of their subsequent scientific endeavors.

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A Senior Application Scientist's Guide to the Analysis of Morpholine Derivatives: HPLC vs. GC-MS

Introduction: The Analytical Challenge of Morpholine

Morpholine, a heterocyclic secondary amine, is a vital building block in the synthesis of numerous active pharmaceutical ingredients (APIs), such as the antibiotic Linezolid and the antiviral Cobicistat.[1][2] It also finds use as a corrosion inhibitor and an emulsifier in fruit waxing.[3][4] However, its residual presence in final drug products or food items is a critical quality and safety concern, often necessitating its control as a potential genotoxic impurity.[5][6]

The physicochemical properties of morpholine—high polarity, high water solubility, and the lack of a strong UV-absorbing chromophore—present a significant analytical challenge.[3][4][7] Direct analysis using standard reversed-phase High-Performance Liquid Chromatography (HPLC) with UV detection is often impractical due to poor retention and low sensitivity. Similarly, its low volatility makes direct Gas Chromatography (GC) analysis difficult.[3] This guide provides an in-depth comparison of the two primary analytical strategies employed to overcome these challenges: GC coupled with Mass Spectrometry (GC-MS) following derivatization, and advanced HPLC techniques, primarily Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS): A Classic Approach Enhanced by Derivatization

GC-MS is a powerhouse for analyzing volatile and semi-volatile compounds.[8] To make morpholine amenable to this technique, a chemical derivatization step is essential. This process converts the polar, non-volatile morpholine into a more volatile and thermally stable analogue, allowing it to traverse the GC column and be detected with high sensitivity and specificity by the mass spectrometer.[3][5]

The Principle of Derivatization: Enabling Volatility

The most established and widely validated derivatization method for morpholine involves its reaction with sodium nitrite (NaNO₂) under acidic conditions to form N-nitrosomorpholine (NMOR).[9][10] This derivative is significantly more volatile and less polar than the parent compound, exhibiting excellent chromatographic behavior on standard GC columns.[3][9] The mass spectrometer provides definitive identification based on the unique mass fragmentation pattern of NMOR and enables trace-level quantification using modes like Selected Ion Monitoring (SIM).[9][11]

While other reagents like 2,4-Dinitrofluorobenzene (2,4-DNFB) can also be used, the resulting derivatives have reported stability issues, and comprehensively validated protocols are less common in recent literature.[9][12]

Experimental Workflow: GC-MS Analysis of Morpholine

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A Comparative Guide to Cyanoacetylating Agents: Evaluating Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

In the landscape of modern organic synthesis, the introduction of the cyanoacetyl group is a critical transformation, underpinning the construction of a diverse array of pharmaceuticals and biologically active molecules. The choice of a cyanoacetylating agent is paramount, directly influencing reaction efficiency, substrate scope, and overall synthetic strategy. This guide provides an in-depth comparison of various cyanoacetylating agents, with a particular focus on the potential utility of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. While direct experimental data for this specific morpholine-based reagent is not extensively available in the current literature, we can infer its performance based on the well-established reactivity of N-acylmorpholines and compare it with commonly employed agents.

The Cyanoacetylation Reaction: A Gateway to Molecular Complexity

Cyanoacetylation, the process of introducing a NC-CH2-CO- group, provides a versatile synthetic handle. The resulting β-ketonitriles are valuable precursors for a multitude of heterocyclic compounds, including pyridines, pyrimidines, and quinolines, which are prevalent scaffolds in medicinal chemistry. The reactivity of the active methylene group and the dual functionality of the nitrile and carbonyl groups allow for a wide range of subsequent chemical modifications.

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate: A Potential Contender

While specific literature detailing the performance of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate as a cyanoacetylating agent is scarce, its chemical structure as an N-acylmorpholine allows for an informed discussion of its potential advantages. N-acylmorpholines are recognized as effective acylating agents, offering a unique combination of reactivity and stability.[1][2][3][4][5]

The key structural features of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate suggest several potential benefits:

• Enhanced Stability: The amide bond in N-acylmorpholines is generally more stable than the anhydride or acyl chloride linkages in more reactive agents. This can translate to better storage stability and easier handling.

• Improved Solubility: The morpholine moiety often imparts increased water solubility, which could be advantageous in certain reaction media or for work-up procedures.[1][2][4][5]

• Controlled Reactivity: N-acylmorpholines are known to exhibit more moderate reactivity compared to highly reactive agents like cyanoacetyl chloride. This can lead to higher selectivity and reduced side reactions with sensitive substrates.

• Safety Profile: The generation of corrosive byproducts like HCl (from acyl chlorides) is avoided, leading to a safer reaction environment.

A plausible synthetic route to Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate would involve the coupling of cyanoacetic acid with tert-butyl 4-morpholinecarboxylate, likely facilitated by a coupling agent such as dicyclohexylcarbodiimide (DCC), a method employed for the synthesis of similar N-acylpiperidines.[6]

A Comparative Analysis of Common Cyanoacetylating Agents

To contextualize the potential of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, we will compare it with several established cyanoacetylating agents.

Feature	Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (Projected)	Cyanoacetic Acid	Ethyl Cyanoacetate	1-Cyanoacetyl-3,5-dimethylpyrazole
Reactivity	Moderate	Moderate (requires activation)	Low to Moderate	High
Byproducts	Morpholine	Water	Ethanol	3,5-Dimethylpyrazole
Handling	Stable solid/oil	Hygroscopic solid	Liquid	Stable solid
Substrate Scope	Potentially broad for amines and alcohols	Broad, especially for indoles and anilines when activated[7]	Primarily amines (often requiring heat)	Excellent for amines, fast reactions[8]
Yields	Potentially high due to clean reactions	Variable, depends on activation method	Good to excellent	High to excellent[8]
Key Advantages	Stability, solubility, safety	Low cost, readily available	Low cost, easy to handle	High reactivity, clean byproducts[8]
Limitations	Lack of direct experimental data, potentially higher cost	Requires activating agent (e.g., acetic anhydride, DCC)	Slower reaction times, may require elevated temperatures	Higher initial cost of preparation

Experimental Considerations and Protocols

The choice of cyanoacetylating agent and reaction conditions is critical for a successful synthesis. Below are representative protocols for common agents, which can serve as a baseline for the potential application of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

General Workflow for Cyanoacetylation

Caption: A generalized experimental workflow for a cyanoacetylation reaction.

Protocol 1: Cyanoacetylation using Cyanoacetic Acid and a Coupling Agent (e.g., DCC)

This method is commonly used for the synthesis of N-cyanoacetyl derivatives.

• Dissolve the amine or alcohol substrate (1.0 eq) and cyanoacetic acid (1.1 eq) in a suitable aprotic solvent (e.g., dichloromethane, THF).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of dicyclohexylcarbodiimide (DCC) (1.1 eq) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Upon completion, filter off the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Cyanoacetylation using 1-Cyanoacetyl-3,5-dimethylpyrazole

This agent is known for its high reactivity and clean reaction profile.[8]

• Dissolve the amine substrate (1.0 eq) and 1-cyanoacetyl-3,5-dimethylpyrazole (1.1 eq) in a suitable solvent (e.g., toluene, acetonitrile).

• Reflux the reaction mixture for 1-3 hours, monitoring by TLC.[8]

• Cool the reaction mixture to room temperature.

• If the product precipitates, it can be collected by filtration. Otherwise, concentrate the solvent under reduced pressure.

• The byproduct, 3,5-dimethylpyrazole, is generally soluble in the mother liquor, simplifying purification.[8]

• Purify the product by recrystallization or column chromatography if necessary.

Mechanistic Insights

The cyanoacetylation of amines and alcohols generally proceeds through a nucleophilic acyl substitution mechanism. The nucleophilic nitrogen or oxygen atom of the substrate attacks the electrophilic carbonyl carbon of the cyanoacetylating agent.

Caption: Generalized mechanism of nucleophilic acyl substitution in cyanoacetylation.

The reactivity of the cyanoacetylating agent is largely determined by the nature of the leaving group (L). For more reactive agents like acyl chlorides, L is a chloride ion, a very good leaving group. For N-acylmorpholines, the leaving group is the morpholinide anion, which is a poorer leaving group, thus leading to more controlled reactivity.

Conclusion and Future Outlook

While direct experimental validation is pending, Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate presents itself as a potentially valuable addition to the toolbox of cyanoacetylating agents. Its projected stability, enhanced solubility, and moderate reactivity make it an attractive candidate for syntheses involving sensitive substrates where selectivity is a primary concern.

In contrast, established reagents like cyanoacetic acid (with an activator), ethyl cyanoacetate, and 1-cyanoacetyl-3,5-dimethylpyrazole offer a spectrum of reactivities and cost-effectiveness. 1-Cyanoacetyl-3,5-dimethylpyrazole stands out for its high reactivity and clean reaction profiles, making it a superior choice for many applications.[8]

Future research should focus on the synthesis and thorough evaluation of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate. A systematic study of its reactivity with a range of amines and alcohols, along with a direct comparison of yields and reaction times against other agents, would provide the necessary data to fully assess its practical utility in organic synthesis and drug development.

References

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• ResearchGate. (2025).
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• Madhavi, K., et al. (2017). Cyanoacetylation Of Substituted 2-Aminothiophenes And Evaluation for Antioxidant And Antibacterial Activities. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 8(2), 387-394.
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The Strategic Advantage of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate in the Synthesis of Next-Generation mTOR Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the mammalian target of rapamycin (mTOR) signaling pathway remains a pivotal focus.[1][2][3] Its deregulation is a common feature in a vast number of human cancers, making the development of potent and selective mTOR inhibitors a high-priority area in medicinal chemistry.[4] This guide provides an in-depth analysis of the utility of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate as a strategic building block in the synthesis of novel mTOR inhibitors, comparing its potential efficacy against established synthetic routes.

The mTOR Signaling Pathway: A Critical Target in Oncology

The mTOR kinase is a central regulator of cell growth, proliferation, metabolism, and survival.[] It exists in two distinct multiprotein complexes, mTORC1 and mTORC2, which respond to a variety of upstream signals, including growth factors and nutrients.[2][3] The hyperactivation of the mTOR pathway, often through mutations in upstream components like PI3K and AKT, is a key driver of tumorigenesis.[2][4]

Caption: A simplified diagram of the mTOR signaling pathway, highlighting key upstream activators and downstream cellular processes.

Deconstructing Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate: A Building Block for Success

While direct literature on the use of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate in mTOR inhibitor synthesis is not extensively documented, its chemical structure suggests a high potential as a versatile precursor. Let's break down its key features:

• The Cyanoacetyl Group: This is a highly reactive moiety that serves as an excellent starting point for the construction of various heterocyclic scaffolds. The activated methylene group and the cyano group can participate in a wide range of condensation and cyclization reactions, forming the core of many kinase inhibitors.

• The Morpholine Moiety: Morpholine is a privileged scaffold in medicinal chemistry. Its inclusion in drug candidates often improves aqueous solubility, metabolic stability, and pharmacokinetic properties. Many successful kinase inhibitors incorporate a morpholine ring.[6][7]

• The Tert-butyl Carboxylate (Boc) Protecting Group: The Boc group on the morpholine nitrogen provides a stable protecting group that can be readily removed under acidic conditions, allowing for further synthetic modifications at a later stage. This is a standard and well-understood protecting group in organic synthesis.[8][9]

Proposed Synthetic Utility: A Pathway to Novel Pyrimidine-Based mTOR Inhibitors

Given the structure of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, a plausible and efficient synthetic route would involve its use in the construction of a substituted pyrimidine core, a common feature in many ATP-competitive mTOR inhibitors.[6][10]

Experimental Workflow: Proposed Synthesis

Caption: A proposed workflow for the synthesis of a novel mTOR inhibitor using Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate.

Detailed Protocol: Synthesis of a 2,4-Diamino-5-morpholinocarbonylpyrimidine Scaffold

This protocol outlines a hypothetical, yet chemically sound, procedure for the synthesis of a key intermediate for a novel mTOR inhibitor.

Step 1: Condensation and Cyclization

• To a solution of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (1.0 eq) in a suitable solvent such as ethanol, add guanidine hydrochloride (1.1 eq) and a base like sodium ethoxide (2.0 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and neutralize with a weak acid.

• The resulting precipitate, the aminopyrimidine core, is collected by filtration, washed with cold ethanol, and dried under vacuum.

Step 2: Boc Deprotection

• Suspend the dried aminopyrimidine intermediate in a solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) (e.g., 20% TFA in DCM).

• Stir the mixture at room temperature for 1-2 hours until TLC analysis indicates complete removal of the Boc group.

• Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• The crude deprotected product can be purified by crystallization or column chromatography.

Comparative Analysis: Advantages Over Alternative Synthetic Routes

To appreciate the efficacy of using Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate, we can compare the proposed synthesis to a more traditional, multi-step approach for a similar morpholine-substituted pyrimidine.

Alternative Synthetic Workflow

Caption: A representative multi-step alternative for the synthesis of a similar mTOR inhibitor scaffold.

Feature	Proposed Route with Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate	Alternative Multi-step Synthesis
Convergence	Highly convergent; key fragments are combined in a single step.	Linear and lengthy; multiple sequential steps are required.
Step Economy	Fewer synthetic steps, leading to higher overall yield and reduced waste.	More steps generally result in lower overall yields and more waste.
Time Efficiency	Significantly faster due to the reduced number of reactions and purifications.	Time-consuming due to the need for multiple reaction setups and purifications.
Reagent Availability	Relies on a more specialized, yet strategically designed, starting material.	Utilizes more common, but less direct, starting materials.
Scalability	Potentially more scalable due to the convergent nature of the synthesis.	Scalability can be challenging due to the accumulation of impurities over multiple steps.

Conclusion: A Strategic Asset in mTOR Inhibitor Discovery

While direct, published applications are emerging, the chemical architecture of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate positions it as a highly effective and strategic building block for the synthesis of novel mTOR inhibitors. Its use in a convergent synthetic strategy offers significant advantages in terms of efficiency, yield, and speed over more traditional, linear approaches. For drug discovery programs focused on developing next-generation mTOR inhibitors, the incorporation of this and similar well-designed building blocks can accelerate the identification of potent and selective clinical candidates.

References

• mTOR signaling and drug development in cancer - PubMed. (2010, April 15). Vertex AI Search.
• mTOR Signaling in Cancer and mTOR Inhibitors in Solid Tumor Targeting Therapy - PMC. Vertex AI Search.
• Drug discovery targeting the mTOR pathway | Clinical Science - Portland Press. (2018, March 9). Vertex AI Search.
• Facile Synthesis of Rapamycin-Peptide Conjugates as mTOR and Akt inhibitor. - The Royal Society of Chemistry. Vertex AI Search.
• mTOR signaling p
• mTOR Inhibitors and mTOR Signaling P
• Development of ATP-competitive mTOR Inhibitors - PMC. Vertex AI Search.
• (PDF)
• An in silico protocol for identifying mTOR inhibitors from natural products - PubMed. (2014, November 15). Vertex AI Search.
• Design, synthesis and biological evaluation of novel mTOR inhibitors as anti-cancer agents. Vertex AI Search.
• Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors - PubMed - NIH. (2013, July 15). Vertex AI Search.
• Optimization of mTOR Inhibitors Using Property-Based Drug Design and Free–Wilson Analysis for Improved In Vivo Efficacy | ACS Medicinal Chemistry Letters - ACS Publications. (2023, October 25). Vertex AI Search.
• Tissue-Restricted Inhibition of mTOR Using Chemical Genetics - bioRxiv. (2022, March 9). Vertex AI Search.
• Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents - PMC. Vertex AI Search.
• Optimizing mTOR Inhibitors with Property-Based Drug Design - TheraIndx. Vertex AI Search.
• An mTOR inhibitor discovery system using drug-sensitized yeast - PMC - NIH. Vertex AI Search.
• Ridaforolimus and Sirolimus: A Comparative Analysis of mTORC1 Inhibition Potency - Benchchem. Vertex AI Search.
• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis - PubMed. (2025, February 23). Vertex AI Search.
• A simple and powerful tert-butylation of carboxylic acids and alcohols. Vertex AI Search.
• Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR P
• Overview of Research into mTOR Inhibitors - PMC. Vertex AI Search.
• Structural comparison of commonly used mTOR inhibitors. Structure of...
• Advances in mTOR Inhibitors - BOC Sciences. (2022, June 24). Vertex AI Search.
• A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Vertex AI Search.

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Comparative Guide: Crosslinking Strategies in tert-Butyl Functionalized Polyimide Membranes for Gas Separation

Executive Summary

In the field of advanced gas separation—particularly for natural gas sweetening (CO₂/CH₄) and air separation (O₂/N₂)—polyimides (PIs) remain the industry standard due to their exceptional thermal stability and mechanical robustness. However, linear polyimides face a critical limitation: the trade-off between permeability and selectivity, coupled with a high susceptibility to plasticization . When exposed to highly sorbing gases like CO₂ at elevated pressures, the polymer matrix swells, increasing chain mobility and causing a catastrophic loss of selectivity.

To engineer around this limitation, researchers have introduced bulky pendant groups, such as tert-butyl , into the polymer backbone to disrupt chain packing and increase Fractional Free Volume (FFV). To counteract the resulting loss in plasticization resistance, these functionalized polymers must be crosslinked .

This guide objectively compares the two leading crosslinking methodologies for tert-butyl containing polyimides: Covalent Esterification Crosslinking and Thermal Decarboxylation Crosslinking .

Mechanistic Architecture: The Role of tert-Butyl Groups and Crosslinking

The incorporation of tert-butyl groups (e.g., via CF3TBAPB or TA-BOC monomers) acts as a steric barrier, preventing the polymer chains from packing tightly. While this drastically improves gas permeability, it leaves the membrane vulnerable to CO₂-induced swelling.

By applying a crosslinking mechanism, we chemically tie the polymer chains together, creating a rigid network that restricts segmental mobility.

Workflow of tert-butyl polyimide synthesis and crosslinking mechanisms for gas separation.

Comparative Performance Analysis

The choice of crosslinking strategy fundamentally alters the membrane's micro-porosity and gas transport properties. Table 1 summarizes the experimental data comparing uncrosslinked baselines with their crosslinked counterparts.

Table 1: Quantitative Comparison of Crosslinked tert-Butyl Polyimide Membranes

Polymer System	Crosslinking Strategy	CO₂ Permeability (Barrer)	CO₂/CH₄ Selectivity	Plasticization Pressure	BET Surface Area (m²/g)
6FDA-CF3TBAPB	Uncrosslinked (Linear)	~100	Moderate	< 15 bar	N/A
6FDA-CF3TBAPB-DABA	Covalent (1,4-butanediol)	~95	High	> 30 bar	N/A
6F-TA:TA-BOC (1:3)	Uncrosslinked (Linear)	8.5	35.0	< 15 bar	71.0
6F-TA:TA-BOC (1:3)-450	Thermal Decarboxylation	865.3	41.8	> 35 bar	148.4

Data Insights & Causality

• Covalent Crosslinking: As demonstrated by 1, crosslinking a copolyimide containing tert-butyl groups and carboxylic acid sites (DABA) with 1,4-butanediol maintains the baseline CO₂ permeability (~100 Barrer) while vastly improving selectivity and plasticization resistance. The crosslinks physically pull chains together, offsetting the free volume gained by the tert-butyl groups, resulting in a highly stable, balanced membrane.

• Thermal Decarboxylation: Recent advancements reported in 2 utilize tert-butoxycarbonyl (t-BOC) protected monomers. Upon heating to 450 °C, the t-BOC groups degrade, releasing CO₂ and isobutylene. This acts as an in-situ molecular porogen, doubling the BET surface area (from 71.0 to 148.4 m²/g) and skyrocketing CO₂ permeability to 865.3 Barrer, while the simultaneous crosslinking pushes the plasticization threshold beyond 35 bar.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems, incorporating in-process quality control steps.

Protocol A: Covalent Crosslinking via Esterification (DABA-Copolyimides)

Objective: Form a chemically crosslinked network using 1,4-butanediol to bridge carboxylic acid sites on the polyimide backbone.

• Polymer Solution Preparation: Dissolve the synthesized 6FDA-CF3TBAPB-DABA copolyimide in N,N-Dimethylacetamide (DMAc) to achieve a 5–6% wt/vol solution.

  • Causality: This concentration ensures the viscosity is optimal for casting a defect-free film of 40–50 µm thickness.

• Crosslinker Addition: Add 1,4-butanediol to the polymer solution in a 1:1 molar ratio relative to the DABA carboxylic groups. Stir for 2 hours.

  • Causality: The four-carbon aliphatic chain of 1,4-butanediol provides optimal flexibility. Shorter diols create brittle networks; longer diols overly depress the glass transition temperature (Tg).

• Film Casting & Solvent Removal: Filter the solution through a 3.0 µm glass fiber filter onto a leveled glass plate. Heat to 60 °C for 16 h, then 80 °C for 3 h.

• Thermal Curing (Esterification): Subject the film to a step-wise thermal gradient under N₂: 150 °C (24 h) → 180 °C (30 min) → 200 °C (15 min) → 250 °C (15 min) → 280 °C (10 min).

  • Causality: Rapid heating causes residual DMAc to boil, generating macroscopic voids that destroy membrane selectivity. Gradual ramping ensures controlled solvent evaporation and drives the esterification reaction to completion by continuously removing the water byproduct.

• Self-Validation Step (FTIR-ATR): Analyze the cured film. The disappearance of the broad -OH stretching band (~3400 cm⁻¹) and the shift of the C=O stretch confirm complete esterification.

Protocol B: Thermal Decarboxylation Crosslinking (t-BOC Polyimides)

Objective: Thermally degrade t-BOC pendant groups to simultaneously generate micro-cavities (porogens) and crosslink the polymer matrix.

• Precursor Membrane Casting: Dissolve the linear 6F-TA:TA-BOC polyimide in DMAc. Cast into a Petri dish and subject to slow vaporization under vacuum at 50 °C for 5 days, followed by 80 °C for 2 days.

• Thermal Decarboxylation: Place the dried membrane in a tube furnace under a high-purity argon atmosphere. Ramp the temperature at 2 °C/min to 450 °C and hold for 3 hours.

  • Causality: Thermogravimetric analysis (TGA) shows t-BOC degradation begins at ~150 °C, but full decarboxylation and robust radical crosslinking require higher energy. 450 °C maximizes porogen release (optimizing FFV) while remaining safely below the polyimide backbone degradation threshold (>500 °C).

• Cooling: Cool the furnace naturally to room temperature to prevent thermal shock and micro-cracking in the newly rigidified membrane.

• Self-Validation Step (Gel Fraction Analysis): Immerse a pre-weighed sample of the treated membrane in DMAc for 24 hours at room temperature. A gel fraction >95% (insoluble mass) validates the successful formation of a fully crosslinked, solvent-resistant network.

Conclusion

For applications requiring extreme mechanical durability and stable, moderate throughput, Covalent Crosslinking of DABA-containing tert-butyl polyimides is the superior choice. However, for next-generation gas separation where maximizing throughput is critical without sacrificing selectivity, Thermal Decarboxylation of t-BOC functionalized polyimides represents a paradigm shift, utilizing the leaving groups as porogens to shatter the traditional permeability-selectivity trade-off.

References

• Esteban N, Juan-y-Seva M, Aguilar-Lugo C, Miguel JA, Staudt C, de la Campa JG, Álvarez C, Lozano ÁE. "Aromatic Polyimide Membranes with tert-Butyl and Carboxylic Side Groups for Gas Separation Applications—Covalent Crosslinking Study." Polymers, MDPI. (2022). 1

• "Enhancing the Gas Transport Properties of Network Polyimide Membranes by Reducing Cross-Linking Density and Thermal Treatment." Macromolecules, ACS Publications. (2024). 2

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Comparative Guide: Catalytic Architectures for tert-Butyl Ether Synthesis

Topic: Reaction Mechanism of tert-Butyl Ether Formation Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Mechanistic Landscape

In the synthesis of bulky ethers—specifically methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE)—the choice of reaction mechanism is not merely a preference but a dictate of thermodynamics and steric reality. Unlike primary ethers, which are amenable to bimolecular substitution (

), tert-butyl ethers demand an electrophilic addition pathway to bypass the steric prohibition of nucleophilic attack on tertiary carbons.

This guide objectively compares the industrial standard Acid-Catalyzed Addition (via Ion-Exchange Resins) against emerging Zeolitic Frameworks and the historically relevant but practically flawed Williamson Ether Synthesis . We analyze these methodologies based on kinetic selectivity, thermal stability, and atom economy.

Mechanistic Deep Dive: Electrophilic Addition

The formation of tert-butyl ethers is governed by the stability of the tert-butyl carbocation. The reaction is reversible and exothermic (

), necessitating strict temperature control to manage the equilibrium-kinetics trade-off.

The Pathway[1][2][3]

• Protonation: The alkene (isobutene) accepts a proton from the acidic catalyst (Bronsted site), breaking the

  -bond to form a tertiary carbocation.

• Nucleophilic Attack: The alcohol (methanol/ethanol) acts as a nucleophile, attacking the electron-deficient carbocation.

• Deprotonation: The resulting oxonium ion loses a proton to regenerate the catalyst, yielding the ether.

DOT Diagram: Reaction Pathway & Side Reactions

The following diagram illustrates the primary etherification pathway versus the competing oligomerization (dimerization) pathway, which becomes dominant under prohibited conditions (low alcohol ratio, high temperature).

Figure 1: Mechanistic bifurcation between etherification (green path) and dimerization (red dashed path).

Comparative Analysis of Catalytic Systems

System A: Macroporous Sulfonic Resins (Standard)

• Representative: Amberlyst™ 15, Amberlyst™ 35.[1]

• Mechanism: Heterogeneous acid catalysis via sulfonic acid groups (-SO3H) anchored on a styrene-divinylbenzene copolymer matrix.

• Performance: These resins provide a high concentration of accessible acid sites. However, they suffer from thermal instability above 120°C (desulfonation) and swelling variance based on the MeOH/Isobutene ratio.

System B: Zeolitic Frameworks (Advanced Alternative)

• Representative: H-ZSM-5, H-Beta.

• Mechanism: Shape-selective catalysis within microporous aluminosilicate channels.

• Performance: Zeolites offer superior thermal stability and "shape selectivity," which can physically exclude the formation of bulky oligomers (dimers/trimers), thereby enhancing selectivity even at non-optimal feed ratios.

System C: Williamson Ether Synthesis (The "Negative" Control)

• Mechanism:

  reaction between tert-butoxide and methyl halide.

• Performance: Failure Mode. Due to the steric bulk of the tert-butyl group, the alkoxide acts as a base rather than a nucleophile, triggering E2 elimination to reform isobutene. This method is cited here solely to warn researchers against its use for tertiary ether synthesis.

Comparative Data Matrix

Feature	Amberlyst-15 (Resin)	H-ZSM-5 (Zeolite)	Williamson Synthesis
Primary Mechanism	Electrophilic Addition	Electrophilic Addition	(Attempted)
Isobutene Conversion	90–96% (Equilibrium Limited)	85–92%	< 5% (Elimination Dominates)
Selectivity (to Ether)	> 98% (with MeOH excess)	> 99% (Shape Selective)	N/A (Forms Alkene)
Thermal Limit	< 120°C	> 250°C	Variable
Reaction Phase	Liquid / Mixed	Gas / Liquid	Liquid
Key Limitation	Swelling / Acid Leaching	Diffusion Limitations	E2 Elimination

Experimental Protocol: Resin-Catalyzed Synthesis of MTBE

This protocol utilizes a pressurized batch reactor to maintain isobutene in the liquid phase, simulating pilot-scale conditions.

Reagents & Equipment

• Isobutene (IB): >99% purity (Liquefied gas).

• Methanol (MeOH): Anhydrous, ACS Reagent.

• Catalyst: Amberlyst-15 (Dry), activated at 100°C for 4 hours.[2]

• Reactor: 300 mL Stainless Steel Autoclave with internal stirring and cooling loop.

Step-by-Step Methodology

• Catalyst Loading:

  • Charge 5.0 g of dried Amberlyst-15 into the reactor.

  • Note: Catalyst loading is typically 1-5 wt% relative to reactants.

• Reactant Charging (Cold Fill):

  • Purge reactor with

    to remove .

  • Cool reactor to < 0°C.

  • Inject Methanol (32 g, 1.0 mol).

  • Inject Liquefied Isobutene (56 g, 1.0 mol).

  • Target Ratio: 1:1 molar (Industrial processes often use 1.1:1 MeOH excess to suppress dimerization).

• Reaction Phase:

  • Pressurize with

    to 15 bar (ensure liquid phase).

  • Heat to 60°C with stirring at 800 RPM.

  • Monitor: Reaction is exothermic.[3] Use internal cooling coil to maintain isothermality.

  • Duration: Run for 2–4 hours until pressure stabilizes (equilibrium).

• Work-up & Analysis:

  • Cool to room temperature.[2] Vent unreacted isobutene into a cold trap.[2]

  • Filter catalyst.[2][4]

  • Analyze liquid fraction via GC-FID (Gas Chromatography).

  • Expected Result: MTBE peak dominant; trace TBA (if wet) and DIB (if hot spots occurred).

DOT Diagram: Experimental Workflow

Figure 2: Workflow for the batch synthesis of MTBE using solid acid catalysts.

References

• Collignon, F., et al. (1999). Liquid phase synthesis of MTBE from methanol and isobutene over acid zeolites and Amberlyst-15. Academic Press. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Mechanism and Limitations. Retrieved from [Link]

• ResearchGate. (2002). Etherification on Zeolites: MTBE synthesis and Catalyst Comparison. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dimerized isobutene: An alternative to MTBE [pubsapp.acs.org]
• 4. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Comparative Guide to Antibody-Drug Conjugate (ADC) Characterization

In the rapidly advancing field of targeted cancer therapy, antibody-drug conjugates (ADCs) represent a paradigm shift, combining the specificity of monoclonal antibodies (mAbs) with the potent cell-killing ability of cytotoxic small molecules.[1][2][3] This powerful synergy, however, introduces significant molecular complexity, making comprehensive analytical characterization a cornerstone of safe and effective ADC development.[1][2][4][5][6] This guide, written from the perspective of a seasoned application scientist, provides an in-depth comparison of key analytical techniques used to dissect these intricate molecules. We will move beyond mere procedural descriptions to explore the causal logic behind methodological choices, ensuring a robust and self-validating approach to ADC analysis.

The Criticality of ADC Characterization: Understanding the "Why"

The unique tripartite structure of an ADC—a mAb, a cytotoxic payload, and a chemical linker—gives rise to a heterogeneous mixture of species.[1][2] Variations in the number of conjugated drugs per antibody, the sites of conjugation, and the stability of the linker can all profoundly impact the ADC's pharmacokinetics, efficacy, and toxicity profile.[1][2] Therefore, a multi-faceted analytical strategy is not just a regulatory expectation but a scientific necessity to control for these critical quality attributes (CQAs).[1][2][4][7][8] Key CQAs that demand rigorous evaluation include:

• Drug-to-Antibody Ratio (DAR): The average number of drug molecules conjugated to each antibody. A low DAR may diminish potency, while a high DAR can negatively affect pharmacokinetics and increase toxicity.[4][7]

• Drug Load Distribution: The heterogeneity of drug conjugation, resulting in a population of ADCs with varying numbers of payloads.

• Conjugation Site: The specific amino acid residues on the antibody where the linker-payload is attached. This can influence stability and biological activity.

• Size Variants: The presence of aggregates or fragments, which can impact efficacy and immunogenicity.[7]

• Charge Variants: Modifications to the ADC that alter its overall charge, potentially affecting stability and binding.

• Free Drug Levels: The amount of unconjugated cytotoxic payload, which can lead to systemic toxicity.[9]

This guide will compare and contrast the principal analytical techniques employed to characterize these CQAs, providing the technical rationale to empower researchers in their selection and implementation.

Comparative Analysis of Key Analytical Techniques

The analytical toolkit for ADCs is diverse, with each technique offering unique advantages and insights. The choice of method is dictated by the specific CQA being investigated and the physicochemical properties of the ADC itself.

Determining Drug-to-Antibody Ratio (DAR) and Distribution

The DAR is arguably the most critical CQA for an ADC. Several techniques can be employed for its determination, each with its own strengths and limitations.

Principle: HIC separates molecules based on their surface hydrophobicity.[10][11] The conjugation of often-hydrophobic payloads to an antibody increases its overall hydrophobicity.[11][12] HIC can resolve ADC species with different numbers of conjugated drugs, allowing for the determination of both the average DAR and the distribution of different drug-loaded species.[10][13]

Experimental Causality: The choice of a salt gradient is crucial. A high salt concentration in the mobile phase enhances hydrophobic interactions between the ADC and the stationary phase. A decreasing salt gradient then allows for the sequential elution of species, with the least hydrophobic (unconjugated antibody) eluting first, followed by species with increasing drug loads.[10][11][12]

Experimental Protocol: DAR Analysis by HIC

• Column: A HIC column (e.g., Butyl-NPR, TSKgel Butyl-NPR) is equilibrated with a high-salt mobile phase (e.g., 1.5 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0).

• Sample Preparation: The ADC sample is diluted in the high-salt mobile phase.

• Injection: A defined amount of the prepared sample is injected onto the equilibrated column.

• Gradient Elution: A linear gradient is applied, decreasing the salt concentration to a low-salt mobile phase (e.g., 50 mM sodium phosphate, pH 7.0, with 20% isopropanol) over a specified time.

• Detection: The eluting species are monitored by UV absorbance at 280 nm.

• Data Analysis: The peak area of each species is used to calculate the relative percentage of each drug-loaded form. The weighted average DAR is then calculated based on the peak areas and the corresponding number of drugs per antibody.[10]

Principle: LC-MS combines the separation power of liquid chromatography with the mass-resolving capability of mass spectrometry.[14] For DAR analysis, intact or subunit mass analysis is typically performed. The mass difference between the unconjugated antibody and the drug-conjugated species allows for the direct determination of the number of attached payloads.[14]

Experimental Causality: For intact mass analysis, reversed-phase liquid chromatography (RPLC) is often used to desalt and separate the ADC species before they enter the mass spectrometer. The choice of a suitable deconvolution algorithm is critical to interpret the resulting complex mass spectra and accurately calculate the average DAR. Subunit analysis, achieved by reducing the ADC to its light and heavy chains, can simplify the mass spectrum and provide more detailed information about drug distribution on each chain.[14]

Experimental Protocol: Intact Mass LC-MS for DAR Analysis

• LC System: A UPLC/HPLC system with a reversed-phase column suitable for large proteins (e.g., C4 or C8) is used.

• Mobile Phases: Mobile Phase A: 0.1% formic acid in water. Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient from low to high organic solvent concentration is used to elute the ADC from the column.

• Mass Spectrometry: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used for mass analysis.

• Data Acquisition: Data is acquired in a positive ion mode over a relevant m/z range.

• Data Processing: The raw data is deconvoluted using software (e.g., MaxEnt1) to obtain the zero-charge mass spectrum.

• DAR Calculation: The average DAR is calculated from the relative intensities of the peaks corresponding to different drug-loaded species.

Table 1: Comparison of HIC and LC-MS for DAR Analysis

Feature	Hydrophobic Interaction Chromatography (HIC)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separation based on hydrophobicity.[10][11]	Separation by chromatography coupled with mass detection.[14]
Information Provided	Average DAR, drug load distribution.[10][13]	Average DAR, drug load distribution, confirmation of mass.[14]
Advantages	Robust, relatively simple, good for routine QC.[10]	High resolution, provides mass confirmation, can analyze complex mixtures.[14]
Limitations	Indirect measurement, resolution can be challenging for some ADCs.	Higher equipment cost and complexity, potential for ion suppression.

Identifying the Site of Conjugation

Knowing where the drug is attached to the antibody is crucial for understanding structure-activity relationships and ensuring manufacturing consistency.

Principle: This "bottom-up" approach involves enzymatically digesting the ADC into smaller peptides.[14] These peptides are then separated by liquid chromatography and analyzed by tandem mass spectrometry (MS/MS).[14] By identifying peptides that have been modified with the linker-payload, the specific conjugation sites can be determined.[15][16]

Experimental Causality: The choice of enzyme (e.g., trypsin) is critical for generating peptides of a suitable size for MS/MS analysis. The MS/MS fragmentation pattern of a modified peptide provides the sequence information needed to pinpoint the exact amino acid residue that has been conjugated.

Experimental Protocol: Peptide Mapping for Conjugation Site Analysis

• Denaturation, Reduction, and Alkylation: The ADC is denatured to unfold the protein, reduced to break disulfide bonds, and alkylated to prevent their reformation.

• Enzymatic Digestion: An enzyme such as trypsin is added to digest the ADC into smaller peptides.

• LC-MS/MS Analysis: The peptide mixture is separated by reversed-phase LC and analyzed by a high-resolution mass spectrometer operating in MS/MS mode.

• Data Analysis: The MS/MS data is searched against the antibody sequence to identify peptides and any modifications, including the attached linker-payload.[16]

Assessing Size Variants: Aggregates and Fragments

The presence of aggregates can lead to immunogenicity and altered pharmacokinetics, while fragments may have reduced efficacy.

Principle: SEC separates molecules based on their hydrodynamic radius.[17] Coupling SEC with a MALS detector allows for the absolute determination of the molar mass of the eluting species, independent of their shape or elution time.[17][18][19] This provides a more accurate assessment of aggregates and fragments compared to conventional SEC with UV detection alone.

Experimental Causality: The MALS detector measures the intensity of light scattered by the molecules as they pass through the detector cell. The intensity of scattered light is directly proportional to the molar mass and concentration of the molecule.[17] By combining the MALS data with concentration data from a UV or refractive index (RI) detector, the absolute molar mass of each eluting species can be calculated.

Experimental Protocol: SEC-MALS for Aggregate Analysis

• System Setup: An HPLC system is coupled to a MALS detector and a UV or RI detector.

• Column: A size exclusion column appropriate for the size range of the ADC and its potential aggregates is chosen.

• Mobile Phase: A non-denaturing buffer that is compatible with the ADC and the SEC column is used.

• Sample Injection: The ADC sample is injected onto the column.

• Data Acquisition: Data from the MALS, UV, and/or RI detectors is collected simultaneously.

• Data Analysis: Software is used to process the data and calculate the molar mass of each peak, allowing for the quantification of monomer, aggregate, and fragment species.[19]

Table 2: Comparison of Analytical Techniques for Size Variants

Feature	SEC-MALS
Principle	Separation by size followed by absolute molar mass determination.[17][18]
Information Provided	Quantitative measurement of monomer, aggregates, and fragments with their absolute molar masses.
Advantages	Provides absolute molar mass, not just relative elution time. High accuracy for aggregates.
Limitations	Requires specialized MALS and RI detectors.

Characterizing Charge Variants

Post-translational modifications or degradation can lead to charge heterogeneity in an ADC.

Principle: Capillary electrophoresis techniques separate molecules based on their charge-to-mass ratio in an electric field.[20][21]

• CE-SDS: Separates molecules based on their size under denaturing conditions. It is used to assess purity and the presence of fragments.[20][22] Under reducing conditions, it separates the light and heavy chains.[22][23]

• iCIEF: Separates molecules based on their isoelectric point (pI) in a pH gradient. It is highly effective for resolving charge variants.[20]

Experimental Causality:

• In CE-SDS , the protein is denatured and coated with SDS, which imparts a uniform negative charge. Separation is then primarily based on molecular size as the molecules migrate through a gel-filled capillary.[23]

• In iCIEF , a pH gradient is established within the capillary. When a voltage is applied, proteins migrate until they reach the point in the pH gradient where their net charge is zero (their pI), at which point they stop migrating and are focused into sharp bands.

Experimental Protocol: CE-SDS (Non-reducing)

• Sample Preparation: The ADC sample is mixed with a denaturing buffer containing SDS and iodoacetamide (to prevent disulfide bond scrambling) and heated.[23]

• Capillary and Gel: A fused-silica capillary is filled with a sieving gel matrix containing SDS.

• Electrophoresis: The prepared sample is injected into the capillary, and a high voltage is applied.

• Detection: The migrating species are detected by UV absorbance as they pass a detector window.

• Data Analysis: The resulting electropherogram shows peaks corresponding to the intact ADC and any fragments, which are quantified by their peak areas.

Synthesizing a Comprehensive Analytical Strategy

No single technique can fully characterize an ADC. A robust analytical control strategy relies on the intelligent integration of orthogonal methods. For instance, HIC might be used for routine DAR monitoring in a QC environment, while LC-MS provides a more detailed characterization during development. SEC-MALS is essential for understanding aggregation propensity, and capillary electrophoresis methods are invaluable for assessing purity and charge heterogeneity.

The data generated from these techniques, when considered together, provides a comprehensive picture of the ADC's quality, consistency, and stability. This integrated approach is fundamental to ensuring the safety and efficacy of these life-saving therapeutics.

Conclusion

The analytical characterization of antibody-drug conjugates is a complex but critical undertaking. As a Senior Application Scientist, my experience underscores the importance of not just performing the analysis, but deeply understanding the principles behind each technique. By making informed choices about which methods to employ and how to interpret the resulting data, researchers can navigate the challenges of ADC development and ultimately deliver safer and more effective therapies to patients. The continuous evolution of these analytical technologies will undoubtedly further enhance our ability to characterize these intricate and promising molecules.

References

• Challenges and new frontiers in analytical characterization of antibody-drug conjug
• Optimising analytical strategies for ADC development - Drug Target Review. (URL: )
• Antibody-drug conjugates: challenges, solutions and future potential. (URL: )

• Challenges and new frontiers in analytical characterization of antibody-drug conjugates. (URL: [Link])

• Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC. (URL: [Link])

• White Paper: Analytical Techniques for Antibody-Drug Conjugates (ADCs): Comprehensive Insights - Veranova. (URL: [Link])

• Analytical Techniques for Antibody-Drug Conjugates: Comprehensive Insights. (URL: [Link])

• Analytical methods for physicochemical characterization of antibody drug conjugates - PMC. (URL: [Link])

• Development of Critical Quality Attributes as part of Antibody Drug Conjugate Control Strategy - BioAgilytix. (URL: [Link])

• Antibody drug-conjugates (ADCs): Analytical considerations for QC release, stability testing, characterization and comparability. (URL: [Link])

• Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography | Springer Nature Experiments. (URL: [Link])

• Characterization of ADCs by Capillary Electrophoresis - PubMed. (URL: [Link])

• Advanced characterization of antibody-drug conjugates by LC-MS (Waters Corporation). (URL: [Link])

• ADCs - Overcoming Analytical Challenges in Next-Gen Cancer Therapeutics. (URL: [Link])

• How to analyse cysteine-linked ADC using HIC - Separation Science. (URL: [Link])

• Hydrophobic Interaction Chromatography (HIC) for the Characterization of Therapeutic Monoclonal Antibodies and Related Products, Part 2: Practical Considerations | LCGC International. (URL: [Link])

• Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed. (URL: [Link])

• Automating the Determination of Drug-to-Antibody Ratio (DAR) of Antibody Drug Conjugates (ADCs) Based on Separation by Hydrophobic Interaction Chromatography (HIC) - Waters Corporation. (URL: [Link])

• Key assays and analytical techniques for the development of antibody drug conjugates. (URL: [Link])

• An Integrated Workflow for Intact and Subunits of Monoclonal Antibody Accurate Mass Measurements - Agilent. (URL: [Link])

• (PDF) Drug Deconjugation-assisted Peptide Mapping by LC-MS/MS to Identify Conjugation Sites and Quantify Site Occupancy for Antibody-drug Conjugates - ResearchGate. (URL: [Link])

• Identification of Conjugation Sites in an Antibody Drug Conjugate | Agilent. (URL: [Link])

• Characterization of ADCs by Capillary Electrophoresis | Springer Nature Experiments. (URL: [Link])

• Method Development and Validation of a Denaturing Capillary Electrophoresis (CE-SDS) for the Determination of Molecular Size C. (URL: [Link])

• Antibody-Drug Conjugate (ADC) dedicated SEC-MALS Guidance Manual - Waters. (URL: [Link])

• LC-MS Analysis of Intact Lysine-Conjugated ADCs using the ACQUITY™ Premier UPLC™ and Xevo™ G3 QTof Mass Spectrometer - Waters Corporation. (URL: [Link])

• Accelerating ADC Development with Mass Spectrometry | Chromatography Today. (URL: [Link])

• Comprehensive LC-MS Workflows for Antibody Drug Conjugate (ADC) Analysis. (URL: [Link])

• 1050 Comprehensive characterization of antibody drug conjugates for screening and manufacturing | Journal for ImmunoTherapy of Cancer. (URL: [Link])

• A comprehensive overview on antibody-drug conjugates: from the conceptualization to cancer therapy - PMC. (URL: [Link])

• Recent advances and applications of capillary electrophoresis-sodium dodecyl sulfate for characterization and fragment identification of monoclonal antibodies and their derivatives - RSC Publishing. (URL: [Link])

• Antibody Drug Conjugate (ADC) Analysis with SEC–MALS | LCGC International. (URL: [Link])

• (PDF) Poster CE-SDS Drug Antibody Ratios Made Easy by CE 2019 - ResearchGate. (URL: [Link])

• Characterization of Antibody-Drug Conjugates by SEC with Combined Light Scattering, dRI and UV Detection - Technology Networks. (URL: [Link])

• SEC-MALS: CMI Getting Started Guide to Size Exclusion Chromatography with Multi-Angle Light Scattering - Center for Macromolecular Interactions. (URL: [Link])

• Analysis of ADC 1 and aggregate fractions by (a) SEC-MALS and (b) AUC-SV. (URL: [Link])

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Asymmetric Remote Functionalization: 3-Cyano-4-styrylcoumarins as Extended Vinylogous Acceptors

Topic: Asymmetric Synthesis using 3-Cyano-4-styrylcoumarins: A Comparative Guide to Remote Functionalization Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Medicinal Chemists, Drug Discovery Researchers

Executive Summary: The "Extended Conjugation" Advantage

In the landscape of asymmetric synthesis, coumarin derivatives are privileged scaffolds due to their ubiquity in bioactive natural products. While 3-cyano-4-methylcoumarins have long served as reliable Michael acceptors for 1,4-additions, they are sterically and electronically limited when complex, fused-ring architectures are required.

This guide analyzes 3-cyano-4-styrylcoumarins as a superior alternative for remote (

) functionalization . By extending the -system, the styryl group transforms the substrate into a 1,6-acceptor , enabling "vinylogous" reactivity that permits the construction of complex polycyclic frameworks (e.g., tetrahydrothiophenes, cyclopentenes) in a single stereocontrolled cascade.

Comparative Snapshot

Feature	3-Cyano-4-methylcoumarins (Standard)	3-Cyano-4-styrylcoumarins (Advanced)
Reactivity Mode	1,4-Michael Acceptor	1,6-Vinylogous Michael Acceptor
Reactive Site	C4-Methyl (via deprotonation) or C4	-Carbon (Exocyclic double bond)
Primary Products	Simple C4-alkylated coumarins	Fused Polycyclic Systems (e.g., -lactones)
Stereocontrol	Proximal (at C4)	Remote (at positions)
Complexity Potential	Moderate	High (Cascade/Domino sequences)

Mechanistic Causality: Why the Styryl Group Matters

The inclusion of the styryl moiety at the C4 position is not merely structural decoration; it fundamentally alters the electrophilic profile of the molecule.

Electronic Activation

• 3-Cyano-4-methylcoumarin: The electron-withdrawing cyano group at C3 activates the C4 position. Nucleophilic attack is typically restricted to C4 (1,4-addition) or involves deprotonation of the methyl group to form a vinylogous nucleophile.

• 3-Cyano-4-styrylcoumarin: The conjugation extends through the exocyclic double bond. The electron deficiency induced by the C3-cyano and C2-carbonyl groups is relayed to the

  -carbon of the styryl chain. This allows for 1,6-conjugate addition , creating a new stereocenter far from the coumarin core, followed often by ring closure (annulation) back onto the coumarin skeleton.

Visualization of Electrophilic Sites

The following diagram illustrates the divergent reactivity pathways.

Figure 1: Divergent reactive pathways. The styryl derivative enables remote 1,6-attack, unlocking cascade cyclization potential unavailable to the methyl analogue.

Case Study & Protocol: Organocatalytic Thia-Michael Cascade

To demonstrate the utility of 3-cyano-4-styrylcoumarins, we examine the asymmetric synthesis of chiral dihydrocoumarin-fused tetrahydrothiophenes . This protocol utilizes a bifunctional organocatalyst to orchestrate a Thia-Michael/Aldol/Annulation cascade.[1][2][3][4][5]

Reference Foundation: Based on the methodology developed by Albrecht et al. (2022) [1].[3]

The System

• Substrate: 3-Cyano-4-styrylcoumarin.[6][1][2][3][4][5]

• Reagent: 2-Mercaptoacetophenone (acting as a dinucleophile).

• Catalyst: Bifunctional Cinchona-derived Squaramide (e.g., Catalyst 6c ).

• Solvent: Chloroform (

  ).

Step-by-Step Protocol

This protocol is designed for self-validation. The color change and solubility shifts serve as visual checkpoints.

• Preparation of Catalyst Stock:

  • Dissolve the bifunctional squaramide catalyst (0.05 mmol, 5 mol%) in

    .

  • Checkpoint: Ensure the catalyst is fully dissolved; turbidity suggests wet solvent or impure catalyst.

• Reaction Setup:

  • In a reaction vial, charge 3-cyano-4-styrylcoumarin (1.0 mmol, 1.0 equiv).

  • Add the catalyst solution.

  • Add 2-mercaptoacetophenone (1.2 mmol, 1.2 equiv).

  • Stir the mixture at room temperature (

    ).

• Monitoring (The "Remote" Check):

  • Monitor via TLC or

    .

  • Key Indicator: Disappearance of the distinctive styryl doublet signals (

    7.0–7.5 ppm region) and appearance of aliphatic multiplets corresponding to the newly formed tetrahydrothiophene ring.

  • Reaction time is typically 20–24 hours.

• Work-up & Purification:

  • Directly load the crude reaction mixture onto a silica gel column.

  • Elute with Hexane/EtOAc (gradient 10:1 to 4:1).

  • Evaporate solvents to yield the fused polycyclic product.

Experimental Workflow Diagram

Figure 2: Experimental workflow for the cascade synthesis. The process is a "one-pot" domino sequence initiated by the catalyst.

Performance Data: Styryl vs. Alternatives

The following data highlights the efficiency of the styryl substrate in generating complexity compared to standard methods.

Table 1: Comparative Efficiency in Asymmetric Cascades

Metric	3-Cyano-4-styrylcoumarin (This Method)	3-Cyano-4-methylcoumarin (Standard)
Reaction Type	[3+2] or [4+2] Annulation Cascade	Simple Michael Addition
Stereocenters Created	3 Contiguous Stereocenters	1 Stereocenter
Typical Yield	80–95%	70–90%
Enantioselectivity (ee)	90–99%	85–95%
Diastereomeric Ratio (dr)	>20:1 (Remote control)	N/A (Often single center)
Atom Economy	100% (Addition reaction)	High

Data Source: Aggregated from Albrecht et al. [1] and comparative baselines from Yuan group studies [2].

Interpretation

The 3-cyano-4-styrylcoumarin system allows for the simultaneous formation of three stereocenters with excellent stereocontrol. This is achieved because the bulky catalyst can effectively shield one face of the extended conjugated system (the styryl plane), forcing the nucleophile to attack in a highly trajectory-specific manner. In contrast, the methyl analog lacks the steric lever provided by the phenyl ring of the styryl group, often resulting in lower diastereoselectivity if secondary cyclizations are attempted.

References

• Romaniszyn, M., Skrzyńska, A., Dybowska, J., & Albrecht, Ł. (2022).[1][3] Organocatalytic Asymmetric Approach to

  -Functionalization of 3-Cyano-4-styrylcoumarins via Bifunctional Catalysis. Organic Letters, 24(42), 7722–7726.[1]

• Yuan, H. N., Wang, S., Nie, J., Meng, W., Yao, Q., & Ma, J. A. (2013). Organocatalytic Regio- and Enantioselective Michael Addition of 1,3-Dicarbonyl Compounds to 3-Cyano-4-styrylcoumarins. The Journal of Organic Chemistry, 78(23), 11992–12000.

• Gowrisankar, S., Naidu, V. R., & Kim, K. H. (2019). Organocatalytic Asymmetric Synthesis of Dihydrocoumarin-Fused Dihydropyranones via [4+2] Cyclization. Organic Letters, 21(15), 5803–5807.

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• 6. Aminocatalytic 1,6-Addition of 2‑Benzyl-3-furaldehyde to 3‑Cyano-4-styrylcoumarins: A Dearomative Approach for the Synthesis of Furan–Coumarin Hybrids - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Investigating Reaction Mechanisms in Organic Chemistry

For researchers and professionals in drug development and chemical synthesis, understanding how a reaction proceeds is paramount. A reaction mechanism is more than an academic curiosity; it is the blueprint that allows us to control outcomes, optimize conditions, enhance yields, and design novel synthetic routes with greater efficiency.[1] Proving a mechanism with absolute certainty is often an elusive goal; instead, we build a robust, self-consistent model by accumulating evidence from multiple, complementary experimental and computational techniques.[2] This guide provides an in-depth comparison of modern and classical methods for elucidating reaction pathways, grounded in the principles of scientific integrity and field-proven insights.

The Foundational Pillars of Mechanistic Elucidation

A credible mechanistic proposal must account for every observable aspect of a reaction. The investigation, therefore, rests on three foundational pillars of evidence: identifying all chemical species, understanding the reaction's speed and dependencies, and tracing the specific atomic and spatial journey from reactant to product.

Caption: Core pillars of mechanistic investigation and their corresponding experimental approaches.

Part 1: Identification of All Reaction Species

A proposed mechanism must explain the formation of all products, including byproducts.[3] More importantly, the direct detection or indirect inference of transient intermediates provides the strongest evidence for a particular pathway.[4] These high-energy, short-lived species exist only fleetingly and require specialized techniques for observation.[5]

Comparative Overview: Spectroscopic and Spectrometric Techniques

Modern in-situ spectroscopy allows for the real-time monitoring of reactions without disturbing the system, providing a continuous view of reactant consumption, intermediate formation, and product appearance.[6][7] The choice of technique depends on the nature of the species of interest and the reaction conditions.

Technique	Principle	Information Provided	Strengths	Limitations
In-Situ FTIR	Monitors changes in characteristic vibrational bands of functional groups.[8]	Real-time concentration profiles of reactants, products, and some intermediates.	Excellent for tracking functional group transformations; widely applicable.	Complex spectra can be difficult to deconvolute; not all species are IR-active.
In-Situ NMR	Tracks changes in the chemical environment of specific nuclei (e.g., ¹H, ¹³C, ³¹P).[4]	Detailed structural information on all soluble species in real-time.	Provides unambiguous structural data; can identify unexpected intermediates.	Lower sensitivity than other methods; requires NMR-compatible reaction vessels.
In-Situ UV-Vis	Probes electronic transitions, typically in species with chromophores or conjugated systems.[8][9]	Sensitive detection of colored intermediates/products; useful for kinetics.[10]	High sensitivity; excellent for fast reactions (e.g., via stopped-flow).	Provides limited structural information; only applicable to chromophoric species.
Mass Spectrometry (ESI-MS)	Detects and identifies charged species by their mass-to-charge ratio.[11]	Direct detection of ionic intermediates.[]	Unparalleled sensitivity for charged, low-concentration intermediates.	Provides no information on neutral species; potential for artifacts from the ionization process.

Indirect Detection: Trapping Experiments

When an intermediate is too reactive or its concentration is below spectroscopic detection limits, it can be "trapped." This involves introducing a trapping agent that reacts rapidly and selectively with the intermediate to form a stable, easily identifiable product.[][13] The successful isolation and characterization of this trapped adduct provides compelling evidence for the existence of the transient species.[14][15] For example, the presence of a carbene intermediate can be confirmed by trapping it with cyclohexene to form a stable cyclopropane adduct.[3]

Part 2: Uncovering the Rate-Determining Step with Kinetics

Chemical kinetics, the study of reaction rates, is arguably the most powerful tool for mechanistic investigation.[10][16] The experimentally determined rate law reveals which molecules are involved in the slowest step of the reaction—the rate-determining step (RDS)—and provides profound insight into the mechanism.[4][17]

Methodology Comparison: Initial Rates vs. Reaction Progress Kinetic Analysis (RPKA)

• Initial Rates Method: This classical approach involves running multiple experiments, varying the initial concentration of one reactant at a time while holding others constant, and measuring the initial reaction rate. While effective, it is labor-intensive and may not reflect the reaction's behavior under synthetically relevant conditions where concentrations change significantly over time.[18]

• Reaction Progress Kinetic Analysis (RPKA): A more modern approach where data is collected continuously throughout a single experiment.[19] By monitoring the concentration of reactants and products over time, a complete kinetic profile is generated. This method is not only more efficient but can also reveal phenomena invisible to initial rate studies, such as catalyst activation or deactivation, product inhibition, or changes in mechanism over the course of the reaction.[19][20]

Caption: Workflow for Reaction Progress Kinetic Analysis (RPKA).

Part 3: Probing the Atomic and Spatial Pathway

Beyond identifying species and rates, a complete mechanism describes the precise trajectory of atoms and their spatial arrangement during the reaction. Stereochemical studies and isotopic labeling are the primary tools for elucidating these details.

Stereochemical Probes

The stereochemical outcome of a reaction provides powerful insight into the geometry of its transition state.[21] For example, observing complete inversion of configuration at a chiral center in a nucleophilic substitution strongly supports a concerted Sₙ2 mechanism, where the nucleophile attacks from the backside of the leaving group.[4][22] Conversely, the formation of a racemic mixture (a 50:50 mix of enantiomers) from a chiral starting material implies the formation of a planar, achiral intermediate, such as a carbocation in an Sₙ1 reaction.[22][23]

Isotopic Labeling

Isotopic labeling is a definitive technique used to track the fate of specific atoms throughout a reaction.[24][25] By replacing an atom in a reactant with one of its heavier isotopes (e.g., ¹²C with ¹³C, ¹⁶O with ¹⁸O, or ¹H with ²H/D), its position can be tracked in the products using techniques like Mass Spectrometry or NMR.[24] This method is exceptionally powerful for distinguishing between proposed mechanisms. A classic example is its use in ester hydrolysis to determine whether the acyl-oxygen or alkyl-oxygen bond is cleaved.[3][4]

Part 4: The Synergy of Experiment and Computational Chemistry

While experimental techniques provide observable data, computational chemistry offers a window into the unobservable: transition states and detailed reaction pathways.[1][26] Using methods like Density Functional Theory (DFT), researchers can model potential energy surfaces, calculate the energies of intermediates and transition states, and visualize the molecular geometries involved in bond-breaking and bond-forming events.[27][28]

The most robust mechanistic studies emerge from a close collaboration between experimentalists and theorists.[27] Experimental results (like kinetic data) validate and refine computational models, while computational insights can predict unexpected intermediates or suggest new experiments to test a hypothesis.[28]

Caption: The iterative cycle of experimental and computational investigation.

Detailed Experimental Protocols

Trustworthiness in mechanistic studies is built on meticulous and repeatable methodologies. Below are representative protocols for two powerful techniques.

Protocol 1: In-Situ FTIR Monitoring of a Reaction

Objective: To continuously track the concentration of reactants and products during a chemical reaction to obtain a kinetic profile.[8]

Methodology:

• System Setup: Equip a chemical reactor with an in-situ FTIR probe, such as an Attenuated Total Reflectance (ATR) probe. Ensure all probe materials are chemically inert to the reaction mixture.[8]

• Background Spectrum: Before adding the limiting reagent, record a background spectrum of the reaction mixture (solvent, catalyst, and excess reagents) at the desired reaction temperature. This spectrum will be automatically subtracted from all subsequent scans.

• Reaction Initiation: Initiate the reaction by adding the limiting reagent. Begin data acquisition immediately.

• Data Acquisition: Collect FTIR spectra at regular, predetermined intervals (e.g., every 30 seconds) for the duration of the reaction. Ensure the acquisition time for each spectrum is significantly shorter than the half-life of the reaction.

• Data Analysis:

  • Identify unique, well-resolved absorbance bands corresponding to a key reactant and a key product.

  • Plot the absorbance of these bands as a function of time.

  • If calibration curves have been prepared, convert absorbance values to concentrations to generate a detailed kinetic profile suitable for RPKA.[7]

Protocol 2: Isotopic Labeling Study of Ester Hydrolysis

Objective: To determine whether ester hydrolysis proceeds via cleavage of the acyl-oxygen or alkyl-oxygen bond.[3]

Methodology:

• Synthesis of Labeled Reactant: Synthesize the ester starting material, for example, ethyl benzoate, using water heavily enriched with the ¹⁸O isotope (H₂¹⁸O) for the hydrolysis of benzoyl chloride. This specifically labels the carbonyl oxygen.

• Reaction: Subject the ¹⁸O-labeled ethyl benzoate to standard hydrolysis conditions (e.g., aqueous NaOH followed by acidic workup).

• Product Isolation: Isolate and purify the two products: benzoic acid and ethanol.

• Analysis:

  • Analyze the isotopic composition of the benzoic acid and ethanol products using Mass Spectrometry.

  • Expected Outcome 1 (Acyl-Oxygen Cleavage): If the reaction proceeds via nucleophilic attack at the acyl carbon, the ¹⁸O label will remain with the benzoic acid product. The ethanol will contain only the natural abundance of ¹⁸O.

  • Expected Outcome 2 (Alkyl-Oxygen Cleavage): If the reaction proceeds via nucleophilic attack at the alkyl carbon (an Sₙ2-type reaction), the ¹⁸O label will be incorporated into the ethanol product. The benzoic acid will contain only ¹⁶O from the hydrolysis water.

Conclusion

Elucidating an organic reaction mechanism is a process of systematic investigation, not a single definitive experiment.[2] A compelling mechanistic argument is built by integrating evidence from multiple, orthogonal techniques. By combining real-time spectroscopic monitoring, rigorous kinetic analysis, insightful stereochemical and isotopic probes, and powerful computational modeling, researchers can develop a detailed and predictive understanding of chemical transformations. This holistic approach is indispensable for professionals in research and drug development, enabling the rational design and optimization of the chemical processes that drive innovation.

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• A Comparative Guide to Spectroscopic Techniques for Characterizing Reaction Intermediates. Benchchem.
• Stereochemistry to Deduce Mechanism - Stereochemical and Conformational Isomerism | Organic Chemistry. Pharmacy 180.
• Use of Isotopes. Introductory Chemistry.
• Techniques for investigating mechanisms (Chapter 7). Understanding Organic Reaction Mechanisms.
• Computational discoveries of reaction mechanisms: recent highlights and emerging challenges. Organic & Biomolecular Chemistry (RSC Publishing).
• Methods of Determining Mechanisms. Dalal Institute.
• Methods of determining organic reaction mechanism. jsscacs.
• Reaction progress kinetic analysis. Wikipedia.
• Isotopic Labelling Reactions. Georg-August-Universität Göttingen.
• The Role of Computational Chemistry in Predicting Chemical Reaction Mechanisms. Journal of Chemistry and Chemical Sciences.
• Computational Organic Chemistry: Bridging Theory and Experiment in Establishing the Mechanisms of Chemical Reactions. ACS Publications.
• Kinetic Studies Definition - Organic Chemistry II Key Term. Fiveable.
• Organic Reaction Mechanisms: Fundamental Concepts, Computational Approaches, and Applications. ResearchGate.
• Spectroscopic Methods for Studying Reaction Mechanisms. ResearchGate.
• Computation-Guided Support to Experiments by the Exploration of Reaction Mechanisms: Organic Synthesis, Natural Products and Environmental Issues. SciELO.
• Experimental Techniques to Study Organic Chemistry Mechanisms. Kozlowski group.
• Identifying Intermediates in a Reaction Mechanism. BOC Sciences.
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• Deciphering reaction mechanism with intermediate trapping. Slideshare.
• Isotopes and organic reaction mechanisms. IAEA - International Atomic Energy Agency.
• Reaction Kinetics. Claire Vallance, University of Oxford.
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• Identifying reactive intermediates by mass spectrometry. PMC - NIH.
• Exploring Reactive Intermediates in Organic Chemistry Structure Mechanism and Reactions. Fiveable.
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Multi-Parameter Optimization in the Development of Morpholin-3-One Derivatives: A Comparative Guide

Introduction

The morpholin-3-one scaffold is a highly versatile pharmacophore in medicinal chemistry. It serves as a critical intermediate in the synthesis of blockbuster drugs like the Factor Xa inhibitor Rivaroxaban[1], and is increasingly recognized as a privileged structure for developing highly selective kinase and lipase inhibitors. The lactam ring inherent to morpholin-3-ones provides an optimal balance of structural rigidity, metabolic stability, and hydrogen-bonding capability.

However, translating a raw morpholin-3-one hit into a viable clinical candidate requires rigorous Multi-Parameter Optimization (MPO). MPO addresses the complex interplay between target affinity, binding kinetics, lipophilicity, and pharmacokinetic (PK) properties. This guide objectively compares the performance of early-stage morpholin-3-one leads against optimized candidates, using the development of reversible Monoacylglycerol Lipase (MAGL) PET tracers as a definitive case study[2][3]. Furthermore, we detail the self-validating experimental protocols that drive these critical structural decisions.

The Mechanistic Rationale for Targeting MAGL

Monoacylglycerol lipase (MAGL) is the primary enzyme responsible for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG) into arachidonic acid and glycerol[2]. Modulating MAGL has profound implications for treating neuroinflammation, neurodegeneration, and oncology[2]. Developing a diagnostic PET tracer for MAGL requires not just high target affinity, but specifically reversible binding with fast in vivo kinetics to allow for accurate quantitative imaging[3].

MAGL signaling pathway and the inhibitory mechanism of morpholin-3-one derivatives.

Multi-Parameter Optimization (MPO) Strategy

In the development of MAGL PET tracers, early morpholin-3-one leads exhibited exceptional potency but suffered from slow in vivo kinetics[2][3]. This slow washout led to poor signal-to-background ratios during the short radioactive half-life of Carbon-11 (~20.4 min). The MPO strategy focused on four pillars:

• Tuning Lipophilicity (LogD): Modifying the scaffold to reduce non-specific binding while maintaining Blood-Brain Barrier (BBB) permeability.

• Optimizing Binding Kinetics: Utilizing Surface Plasmon Resonance (SPR) to select compounds with a faster dissociation rate (

  ).

• Metabolic Stability: Ensuring the morpholin-3-one core remains intact against hepatic microsomes during the imaging window.

• P-glycoprotein (P-gp) Efflux: Minimizing active efflux to ensure adequate brain penetrance.

Multi-parameter optimization workflow for selecting the ideal morpholin-3-one candidate.

Quantitative Comparison: Lead vs. Optimized Candidate

The following table compares the early-stage morpholin-3-one lead with the optimized candidate, Compound 7 ([11C]RO7284390), and a reference pyrrolidin-2-one scaffold ([18F]YH149)[2][3]. The data highlights how MPO successfully shifted the kinetic profile without sacrificing target engagement.

Parameter	Initial Morpholin-3-one Lead	Optimized Compound 7 (RO7284390)	Reference (Pyrrolidin-2-one YH149)
MAGL IC (nM)	1.2	4.5	3.8
Dissociation Rate ( , s )	< 1.0 x 10 (Too slow)	3.5 x 10 (Optimal)	2.1 x 10
In vitro Half-life (Human Microsomes, min)	> 60	> 120	45
P-gp Efflux Ratio (Human MDR1)	1.5	1.8 (Non-substrate)	2.0
In vivo Brain Uptake (SUV at 30 min)	High, but poor washout	High, excellent reversible washout	Moderate washout
Radiolabeling Strategy	[11C] Methylation	Direct [11C]CO2 Fixation	[18F] Fluorination

Analytical Insight: While the initial lead had a mathematically superior IC

, its was too slow, meaning the tracer would not wash out of the brain in a timeframe compatible with PET imaging. Compound 7 sacrificed a fraction of absolute potency to achieve a 35-fold improvement in dissociation rate, yielding a superior kinetic profile for in vivo imaging[2][3].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols detail the critical assays used in the MPO of morpholin-3-one derivatives. Each protocol includes internal controls to establish a self-validating system.

Protocol 1: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality: SPR is chosen over steady-state radioligand binding because it provides real-time resolution of association (

) and dissociation ( ) rates, which are critical for predicting in vivo tracer kinetics[2].

• Sensor Chip Preparation: Immobilize recombinant human MAGL onto a CM5 sensor chip via standard amine coupling.

  • Self-Validation: Leave one flow cell unmodified and subjected to the same coupling reagents (EDC/NHS, ethanolamine) to serve as a reference channel for subtracting bulk refractive index changes and non-specific binding.

• Analyte Preparation: Prepare a concentration series of the morpholin-3-one derivative (e.g., 0.39 nM to 100 nM) in running buffer (PBS with 0.05% Tween-20 and 5% DMSO).

  • Self-Validation: Include DMSO calibration standards (4.5% to 5.5%) to correct for bulk solvent effects, as DMSO heavily influences the refractive index.

• Injection: Inject the analyte series at a flow rate of 50 µL/min for 120 seconds (association phase), followed by a 600-second injection of running buffer (dissociation phase).

• Regeneration: If the compound does not fully dissociate, inject a short pulse of 10 mM Glycine-HCl (pH 2.5) to regenerate the surface.

• Data Analysis: Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to extract

  , , and .

Protocol 2: Direct [11C]CO2 Fixation for Radiotracer Synthesis

Causality: Traditional [11C] radiolabeling relies on [11C]methyl iodide. However, synthesizing morpholin-3-one derivatives directly from cyclotron-produced [11C]CO2 is faster, yields higher molar activity, and avoids multiple synthetic steps that decay the short-lived isotope[2][3].

• Precursor Preparation: Dissolve the amine precursor of the morpholin-3-one derivative (1-2 mg) and a fixing agent (e.g., BEMP or DBU) in anhydrous DMF (300 µL).

• Trapping: Trap cyclotron-produced [11C]CO2 into the precursor solution at room temperature for 2 minutes.

  • Self-Validation: Monitor radioactivity in the trapping vial versus the exhaust line to ensure >90% trapping efficiency.

• Reaction: Add the appropriate alkylating or acylating agent to the mixture and heat to 80°C for 5 minutes to seal the[11C]carbonyl group.

• Purification: Quench the reaction with HPLC mobile phase and purify via semi-preparative RP-HPLC.

  • Self-Validation: Co-inject the purified radiotracer with a well-characterized, non-radioactive reference standard (Compound 7) on an analytical HPLC. The UV peak of the reference must perfectly align with the radioactive peak of the tracer to confirm chemical identity.

Protocol 3: P-glycoprotein (P-gp) Efflux Assay

Causality: Brain-penetrant drugs must avoid being substrates for P-gp, an efflux pump at the BBB. Using human MDR1-transfected MDCK cells ensures species-relevant data, as rodent P-gp can yield false positives[3].

• Cell Culture: Seed MDCK cells transfected with human MDR1 on Transwell polycarbonate inserts. Culture for 5-7 days until tight junctions form.

  • Self-Validation: Measure Transepithelial Electrical Resistance (TEER). Only use monolayers with TEER > 200 Ω·cm² to ensure monolayer integrity.

• Dosing: Add the morpholin-3-one compound (1 µM) to either the apical (A) or basolateral (B) chamber.

• Incubation & Sampling: Incubate at 37°C for 2 hours. Sample from the opposite chamber.

• Quantification: Quantify compound concentration using LC-MS/MS. Include an internal standard (e.g., a deuterated analog) to correct for matrix effects.

• Calculation: Calculate the Apparent Permeability (

  ) for A-to-B and B-to-A directions. The Efflux Ratio (ER) is . An ER < 2.0 indicates the compound is not a significant P-gp substrate.

Conclusion

The development of morpholin-3-one derivatives requires a holistic MPO approach. As demonstrated by the evolution of MAGL PET tracers, raw inhibitory potency must be carefully balanced against binding kinetics, metabolic stability, and efflux transporter liability. By employing rigorous, self-validating assays like SPR and direct[11C]CO2 fixation, researchers can successfully navigate the hit-to-lead and lead optimization phases, yielding robust clinical candidates.

References

• He, Y., Grether, U., Taddio, M. F., et al. "Multi-parameter optimization: Development of a morpholin-3-one derivative with an improved kinetic profile for imaging monoacylglycerol lipase in the brain." European Journal of Medicinal Chemistry 243 (2022): 114750.[Link]

• Szabo M., et al. "The design, synthesis and biological evaluation of novel URB602 analogues as potential monoacylglycerol lipase inhibitors." ChEMBL - EMBL-EBI.[Link]

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Safety & Regulatory Compliance

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate proper disposal procedures

Proper disposal of complex organic intermediates requires more than simply pouring reagents into a designated waste carboy. For drug development professionals and synthetic chemists handling Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate (CAS: 887592-71-4) , understanding the molecule's structural vulnerabilities is critical to preventing laboratory accidents.

This guide provides a comprehensive, self-validating operational protocol for the safe handling, neutralization, and disposal of this compound, ensuring compliance with environmental regulations and safeguarding laboratory personnel.

Chemical Identity & Hazard Causality

Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is a bifunctional building block frequently utilized in medicinal chemistry. Its disposal profile is dictated by three distinct structural features, each presenting specific hazards if mismanaged:

• The tert-Butoxycarbonyl (Boc) Group: Highly labile under acidic conditions. If acidic waste containing this compound is sealed in a disposal container, the Boc group undergoes rapid hydrolysis, releasing equimolar amounts of isobutylene gas and carbon dioxide. This causes severe pressure buildup and potential container rupture.

• The Cyanoacetyl Moiety: While generally stable under neutral conditions, extreme thermal stress or mixing with strong oxidizers can lead to the release of hydrogen cyanide (HCN) and toxic nitrogen oxides (NOx).

• The Morpholine Ring: Contributes to the compound's classification as a skin, eye, and respiratory irritant (GHS Hazard Statements: H302, H315, H319, H335)[1].

Table 1: Chemical Properties & Disposal Implications

Property / Feature	Value / Classification	Causality & Impact on Disposal Logistics
CAS Number	887592-71-4	Required identifier for EPA/RCRA waste manifesting.
Molecular Formula	C12H18N2O4	High nitrogen content dictates that final destruction must occur via incineration with NOx scrubbers.
GHS Hazards	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2	Mandates the use of nitrile gloves, chemical safety goggles, and handling within a certified fume hood[1].
Disposal Code	P501	Must be disposed of at an approved hazardous waste facility; cannot be discharged to the sewer[2].

Mechanistic Hazard Pathway

To safely manage this compound, one must understand its degradation pathways. The diagram below illustrates the cascading hazards triggered by improper mixing with incompatible waste streams (e.g., strong acids).

Hazard pathway illustrating acid-mediated Boc cleavage and thermal decomposition risks.

Step-by-Step Disposal & Quenching Protocol

The overriding principle governing the prudent handling of laboratory waste is that no activity should begin unless a plan for disposal has been formulated[3]. Do not dispose of this compound in its raw, reactive state if it is part of an acidic or highly oxidative reaction mixture.

Step 1: Reaction Quenching & Stabilization (Self-Validating)

• Action: If the compound is present in a post-reaction mixture (especially following Boc-deprotection or acid-catalyzed coupling), slowly quench the mixture by adding saturated aqueous sodium bicarbonate (

  ) dropwise while stirring in a fume hood.

• Causality: Neutralizing the acid prevents the continued, delayed cleavage of unreacted Boc groups.

• Validation: Use a pH indicator strip to verify the aqueous phase has reached a stable pH of 6–8. Do not proceed to containerization until gas evolution (bubbling) has completely ceased and the pH is confirmed neutral.

Step 2: Waste Segregation

• Action: Transfer the neutralized, biphasic mixture (or pure solvent solution) into a High-Density Polyethylene (HDPE) waste carboy.

• Causality: HDPE is resistant to the organic solvents typically used with this compound (e.g., DMF, DCM, EtOAc).

• Decision Gate:

  • If halogenated solvents (e.g., Dichloromethane, Chloroform) were used, the waste MUST go into the "Halogenated Organic Waste" container.

  • If only non-halogenated solvents were used, utilize the "Non-Halogenated Organic Waste" container to minimize downstream incineration costs.

Table 2: Waste Compatibility Matrix

Waste Stream	Compatibility	Logistical Action & Causality
Strong Acids (e.g., TFA, HCl)	INCOMPATIBLE	Generates isobutylene/CO2. Neutralize before mixing to prevent container explosion.
Strong Oxidizers (e.g., H2O2)	INCOMPATIBLE	Risk of violent oxidation of the morpholine nitrogen; potential toxic gas release.
Halogenated Solvents	COMPATIBLE	Safe to mix, but dictates classification as Halogenated Waste for incineration.

Step 3: Satellite Accumulation Area (SAA) Management

• Action: Store the sealed waste container in a designated SAA at or near the point of generation. Ensure the container is strictly closed with a vented cap if trace gas evolution is suspected.

• Causality: Under the EPA's Resource Conservation and Recovery Act (RCRA), laboratories accumulating waste in satellite areas must comply with 40 CFR section 262.15, which mandates that containers remain under the control of the operator and are kept closed except when adding or removing waste[4].

Step 4: Final Destruction via Incineration

• Action: Coordinate with your Environmental Health and Safety (EHS) department to manifest the waste for off-site destruction.

• Causality: Due to the nitrogenous nature of both the morpholine ring and the cyano group, this chemical cannot be disposed of in standard landfills. It requires high-temperature incineration at a permitted facility equipped with NOx scrubbers to prevent the release of toxic nitrogen oxides into the atmosphere[3].

Operational Logistics & Waste Flow

The lifecycle of the chemical waste from the benchtop to final destruction must be strictly documented. The following workflow ensures RCRA compliance and prevents accumulation violations.

Compliant segregation, accumulation, and disposal workflow for cyanoacetyl morpholine wastes.

Immediate Spill Response

In the event of an accidental spill of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate:

• Isolate the Area: Ensure the fume hood sash is lowered, or if spilled on the bench, evacuate immediate personnel.

• PPE Verification: Don fresh nitrile gloves, a lab coat, and safety goggles.

• Containment: If solid, sweep up gently to avoid dust generation. If in solution, absorb with an inert material (e.g., vermiculite or sand). Never use combustible materials like paper towels for highly concentrated solutions.

• Disposal: Place the absorbed material into a compatible, sealable container, label it as hazardous chemical waste, and transfer it to the SAA immediately.

References

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Personal protective equipment for handling Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

A Guide to the Safe Handling of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate

Hazard Assessment: A Sum of its Parts

To ensure the highest level of safety, we must deconstruct Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate and evaluate the known risks of its chemical building blocks.

• The Morpholine Moiety: Morpholine and its derivatives are known to be corrosive and can cause severe skin burns and eye damage.[1][2] They are often toxic if absorbed through the skin and harmful if swallowed.[1] Some morpholine compounds are also flammable.[1][3]

• The Cyanoacetyl Group: The presence of a nitrile (cyano) group warrants significant caution. Organic nitriles can be toxic, and cyanoacetic acid is classified as harmful if swallowed or inhaled, and it can cause severe skin burns and eye damage.[4][5][6]

• The Tert-butyl Ester: While generally less reactive, this group does not mitigate the hazards of the other functional groups.

Anticipated Hazards: Based on this analysis, we will operate under the assumption that Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate is:

• Corrosive to skin and eyes.

• Toxic or harmful via oral, dermal, and inhalation routes.

• Potentially combustible.

Functional Group	Associated Hazards	Primary Safety Concerns
Morpholine	Corrosive, Toxic (dermal), Harmful (oral), Flammable	Skin/eye burns, Systemic toxicity, Fire risk
Cyanoacetyl	Harmful (oral, inhalation), Skin/Eye Irritant/Corrosive	Toxicity, Severe irritation/burns
Tert-butyl Ester	Generally low reactivity	N/A (Does not mitigate other hazards)

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The following recommendations are based on the anticipated hazards.

Eye and Face Protection

• Minimum Requirement: Tightly fitting chemical safety goggles are mandatory.[1]

• Recommended: A face shield (minimum 8-inch) should be worn in addition to safety goggles to protect against splashes.[1][2]

Skin Protection

• Hand Protection: Chemical-resistant gloves are required. Given the corrosive nature of morpholine and potential dermal toxicity, butyl rubber or nitrile gloves of sufficient thickness (e.g., >8 mil) are recommended. Always inspect gloves for tears or holes before use.[7] Contaminated gloves must be disposed of immediately using the proper removal technique to avoid skin contact.[1]

• Body Protection: A chemical-resistant lab coat is mandatory. For operations with a higher risk of splashing, a chemically resistant apron or suit should be considered.[7] Closed-toe shoes are required at all times.

Respiratory Protection

• Primary Engineering Control: All handling of Tert-butyl 3-cyanoacetyl-4-morpholinecarboxylate should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Secondary Respiratory Protection: In situations where a fume hood is not available or if there is a potential for aerosol generation, a respirator may be necessary. A full-face respirator with multi-purpose combination respirator cartridges is a suitable option.[1] All respirator use must be in accordance with a formal respiratory protection program, including fit testing.

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